Z433927330

Core Science & Biosynthesis

An In-depth Technical Guide to the Z433927330 Binding Site in Aquaporin-7 (AQP7)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aquaporin-7 (AQP7), a member of the aquaglyceroporin subfamily, facilitates the transport of water, glycerol (B35011), and other small neutral solutes across cell membranes. Its role in metabolic processes has made it an attractive target for drug discovery, particularly in the context of metabolic disorders and cancer. Z433927330 has emerged as a potent and selective small-molecule inhibitor of AQP7. This technical guide provides a comprehensive overview of the Z433927330 binding site within AQP7, integrating structural data, quantitative binding information, and detailed experimental protocols. The information presented herein is intended to serve as a valuable resource for researchers actively engaged in the study of AQP7 and the development of novel modulators.

The AQP7 Channel and Substrate Binding

Aquaporins are tetrameric integral membrane proteins, with each monomer forming a distinct channel. The channel architecture features a narrow constriction region, the aromatic/arginine (ar/R) selectivity filter, which governs substrate specificity. In human AQP7, this filter is composed of Phe74, Tyr223, and Arg229.[1][2] The channel also contains two highly conserved Asn-Pro-Ala (NPA) motifs that are crucial for proton exclusion.

Glycerol, a primary substrate for AQP7, traverses the channel through a series of interactions with key residues. While experimental determination of the dissociation constant (Kd) for glycerol binding to AQP7 is challenging, molecular dynamics (MD) simulations have provided valuable estimates.

Table 1: Computationally Derived Dissociation Constants (Kd) for Glycerol Binding to AQP7

Computational Method	System Size (atoms)	Calculated Kd (mM)	Reference
Equilibrium MD	~160,000	47.3	[3]
Equilibrium MD	~4,320,000	1.6	[3]
Equilibrium MD	~10,230,000	0.92	[3]
Hyper Steered MD (hSMD)	Not Applicable	0.18	[4]

Note: The variability in computationally derived Kd values highlights the sensitivity of these calculations to the simulation parameters and system size.

The Z433927330 Binding Site

The binding of Z433927330 to AQP7 has been elucidated at high resolution through cryo-electron microscopy (cryo-EM) of the inhibitor-protein complex.[1] This structural information provides a detailed roadmap for understanding the molecular basis of AQP7 inhibition and for guiding structure-based drug design efforts.

Z433927330 binds within the central pore of the AQP7 monomer, on the endofacial (cytoplasmic) side of the membrane.[1] The inhibitor occupies the glycerol transport pathway, effectively blocking substrate passage. The binding is characterized by a network of specific interactions with key amino acid residues.

Key Interacting Residues:

• Hydrogen Bonding: The inhibitor forms a crucial hydrogen bond with the side chain of Gln183 , located in transmembrane segment 4. Additional hydrogen bonds are formed with the backbone carbonyls of residues in loop B .[1]

• Hydrophobic and van der Waals Interactions: The aromatic rings of Z433927330 engage in hydrophobic and van der Waals contacts with residues lining the pore, further stabilizing the bound conformation.

The binding of Z433927330 near the ar/R filter (Phe74, Tyr223, and Arg229) sterically occludes the channel, preventing the passage of water and glycerol.[1]

Diagram of Z433927330 interactions within the AQP7 binding site.

Quantitative Analysis of Z433927330 Inhibition

The inhibitory potency of Z433927330 has been quantified using cell-based permeability assays. The half-maximal inhibitory concentration (IC50) values demonstrate its potency and selectivity for AQP7 over other aquaglyceroporins.

Table 2: IC50 Values of Z433927330 for Aquaglyceroporins

Target Aquaporin	Assay Type	IC50 (µM)	Reference
Mouse AQP7	Water Permeability	~0.2	[5][6]
Mouse AQP3	Water Permeability	~0.7 - 0.9	[5]
Mouse AQP9	Water Permeability	~1.1	[5]

Note: To date, experimentally determined dissociation constants (Kd) or inhibition constants (Ki) for the direct binding of Z433927330 to AQP7 have not been reported in the literature. The IC50 values reflect the functional inhibition of the channel's permeability.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the AQP7 binding site and the effects of Z433927330.

Cryo-Electron Microscopy of the AQP7-Z433927330 Complex

This protocol outlines the key steps for determining the structure of AQP7 in complex with its inhibitor.

Workflow for Cryo-EM structure determination of the AQP7-inhibitor complex.

Methodology:

• Protein Expression and Purification: Human AQP7 is expressed in a suitable system (e.g., insect or mammalian cells) and purified using affinity and size-exclusion chromatography.

• Complex Formation: Purified AQP7 is incubated with an excess of Z433927330 to ensure saturation of the binding sites.

• Grid Preparation: The AQP7-inhibitor complex is applied to cryo-EM grids and rapidly frozen in liquid ethane (B1197151) to vitrify the sample.

• Data Acquisition: Automated data collection is performed on a high-end transmission electron microscope (e.g., Titan Krios) equipped with a direct electron detector.

• Image Processing: Movie frames are aligned, and contrast transfer function (CTF) is estimated. Particles are picked, and 2D class averages are generated to select for high-quality particles.

• 3D Reconstruction: An initial 3D model is generated and refined to high resolution using the selected particles.

• Model Building and Refinement: An atomic model of the AQP7-Z433927330 complex is built into the cryo-EM density map and refined.

Stopped-Flow Light Scattering for Permeability Assays

This technique is used to measure the osmotic water and solute permeability of cells expressing AQP7.

Workflow for stopped-flow light scattering permeability assay.

Methodology:

• Cell Preparation: A suspension of cells expressing AQP7 is prepared in an isotonic buffer. For inhibition studies, cells are pre-incubated with Z433927330.

• Stopped-Flow Measurement: The cell suspension is rapidly mixed with a hyperosmotic solution (containing a non-permeable osmolyte for water permeability or a permeable solute like glycerol) in a stopped-flow apparatus.

• Data Acquisition: The change in cell volume due to water or solute movement is monitored in real-time by measuring the change in 90° light scattering.

• Data Analysis: The rate of change in light scattering is fitted to an exponential function to determine the permeability coefficient.

Calcein (B42510) Fluorescence Quenching Assay for Water Permeability

This is an alternative method to measure water permeability in adherent cells.

Methodology:

• Cell Loading: Adherent cells expressing AQP7 are loaded with the fluorescent dye calcein-AM. Intracellular esterases cleave the AM group, trapping the fluorescent calcein inside the cells.

• Fluorescence Measurement: The baseline fluorescence of the calcein-loaded cells is measured.

• Osmotic Challenge: The isotonic buffer is rapidly replaced with a hyperosmotic buffer, inducing cell shrinkage and an increase in intracellular calcein concentration.

• Quenching Measurement: The increase in calcein concentration leads to self-quenching, which is measured as a decrease in fluorescence intensity over time.

• Data Analysis: The initial rate of fluorescence quenching is proportional to the osmotic water permeability. Inhibition by Z433927330 is assessed by pre-incubating the cells with the compound.

Molecular Dynamics (MD) Simulations

MD simulations provide insights into the dynamic nature of the AQP7-inhibitor interaction and can be used to calculate binding free energies.

General workflow for molecular dynamics simulations.

Methodology:

• System Preparation: The cryo-EM structure of the AQP7-Z433927330 complex is embedded in a hydrated lipid bilayer (e.g., POPC) with appropriate ions to mimic a physiological environment.

• Force Field Parameterization: Appropriate force field parameters are assigned to the protein, lipid, water, ions, and the inhibitor.

• Minimization and Equilibration: The system is subjected to energy minimization to remove steric clashes, followed by a series of equilibration steps under constant volume (NVT) and constant pressure (NPT) ensembles to bring the system to the desired temperature and pressure.

• Production Simulation: A long-timescale production simulation is run to generate a trajectory of the system's atomic motions.

• Analysis: The trajectory is analyzed to study the stability of the inhibitor binding, key protein-inhibitor interactions, and conformational changes in the protein.

• Binding Free Energy Calculations: Advanced computational methods, such as umbrella sampling or free energy perturbation, can be applied to the simulation data to calculate the binding free energy of Z433927330 to AQP7.

Signaling Pathways and Logical Relationships

The inhibition of AQP7 by Z433927330 has implications for cellular signaling pathways where glycerol metabolism plays a key role. For instance, in cancer cells, AQP7-mediated glycerol transport can fuel metabolic pathways that support proliferation and survival.

References

• 1. Z433927330 | TargetMol [targetmol.com]
• 2. static.igem.wiki [static.igem.wiki]
• 3. Identification and characterization of potent and selective aquaporin-3 and aquaporin-7 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dynamic interplay at the gates: All-Atom simulations reveal isoform-specific aquaporin 7 inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Molecular basis for human aquaporin inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Foundational Research on Z433927330: An Aquaporin Inhibitor for Cancer Therapy

Z433927330 is a small molecule inhibitor that has been identified as a potent and selective antagonist of aquaporin-7 (AQP7), a channel protein involved in the transport of water, glycerol (B35011), and other small solutes across cell membranes.[1][2][3][4] Foundational research has highlighted the therapeutic potential of Z433927330, particularly in the context of oncology, due to the role of aquaporins in cancer progression, metastasis, and therapeutic resistance.[5][6][7] This technical guide provides an in-depth overview of the core research studies on Z433927330, including its mechanism of action, quantitative data on its inhibitory activity, and detailed experimental protocols.

Mechanism of Action

Z433927330 functions by blocking the pores of aquaglyceroporins, a subfamily of aquaporins that includes AQP3, AQP7, and AQP9.[5][8][9] By inhibiting these channels, Z433927330 disrupts the transport of molecules like glycerol and hydrogen peroxide, which are crucial for various cellular processes implicated in cancer, such as lipid metabolism, redox signaling, and cell proliferation.[5][6][8] Cryo-electron microscopy studies have revealed that Z433927330 binds to the cytoplasmic side of the human AQP7 channel, forming hydrogen bonds that obstruct the passage.[6][10] This inhibition of AQP7 has been shown to reduce the proliferation of cancer cells, suggesting that AQP7 is a viable therapeutic target.[6][10]

Quantitative Data

The inhibitory activity of Z433927330 has been quantified in several studies, with a notable selectivity for AQP7. The following tables summarize the key quantitative findings.

Table 1: Inhibitory Potency (IC50) of Z433927330 against Mouse Aquaporin Isoforms

Aquaporin Isoform	IC50 (µM)	Reference(s)
AQP7 (water permeability)	~0.2	[1][2][4][11]
AQP3	~0.7 - 0.9	[1][2][4][12]
AQP9	~1.1	[1][2][11]

Table 2: Inhibitory Potency (IC50) of Z433927330 on Glycerol Permeability

System	IC50 (µM)	Reference(s)
Human Erythrocytes	~0.6	[1][3][11]

Experimental Protocols

The foundational research on Z433927330 has employed a range of experimental protocols to characterize its synthesis, mechanism of action, and therapeutic effects. Below are detailed methodologies for key experiments.

The synthesis of Z433927330 is a two-step process starting from commercially available reagents.[5]

• Step 1: Formation of Carbamate (B1207046) 3: Ethyl 4-aminobenzoate (B8803810) is treated with phenyl chloroformate to yield the corresponding carbamate 3. This reaction has a reported yield of 80%.[5]

• Step 2: Acylation to Yield Z433927330: Benzyl amine 4 is acylated with carbamate 3 to produce Z433927330. This final step has a reported yield of 73%.[5]

The effect of Z433927330 on cancer cell viability and proliferation has been assessed using standard cell biology techniques.

• Cell Culture: Murine and human breast cancer cell lines are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.[5]

• Treatment: Cells are treated with varying concentrations of Z433927330, a vehicle control (e.g., DMSO), or in combination with other therapeutic agents like tamoxifen.[5][7]

• Viability Assessment: Cell viability is measured using assays such as the trypan exclusion assay, where live cells are counted over a period of several days.[6][10]

To determine the inhibitory effect of Z433927330 on aquaporin function, permeability assays are conducted.

• Stopped-Flow Light Scattering: This technique is used to measure water and glycerol permeability in cells (e.g., human erythrocytes) or proteoliposomes expressing specific aquaporin isoforms.[8][12] The rate of cell swelling or shrinking in response to an osmotic gradient is measured by light scattering, and the inhibition by Z433927330 is quantified.

• Calcein Fluorescence Quenching Assay: This assay is used to screen for inhibitors of aquaporin channels in a high-throughput manner.[5]

Visualizations

The following diagrams illustrate key concepts and workflows related to the foundational research on Z433927330.

Caption: A simplified workflow for the two-step synthesis of Z433927330.

Caption: Z433927330 inhibits AQP7, thereby blocking pathways that promote cancer cell proliferation and metastasis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. xcessbio.com [xcessbio.com]
• 4. axonmedchem.com [axonmedchem.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. [PDF] Identification and characterization of potent and selective aquaporin-3 and aquaporin-7 inhibitors | Semantic Scholar [semanticscholar.org]
• 9. Frontiers | Aquaglyceroporin Modulators as Emergent Pharmacological Molecules for Human Diseases [frontiersin.org]
• 10. Molecular basis for human aquaporin inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]

An In-depth Technical Guide to Z433927330 (CAS 1005883-72-6): A Potent and Selective Aquaporin-7 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Z433927330 is a small molecule compound identified as a potent and selective inhibitor of Aquaporin-7 (AQP7), a channel protein involved in the transport of water, glycerol (B35011), and other small solutes across cell membranes.[1][2][3][4][5][6][7] This technical guide provides a comprehensive overview of Z433927330, including its chemical properties, biological activity, and the experimental protocols used for its characterization. Detailed signaling pathways affected by AQP7 inhibition are visualized, offering insights for researchers in drug discovery and development.

Chemical and Physical Properties

Z433927330, with the chemical name ethyl 4-(3-(4-(1H-pyrazol-1-yl)benzyl)ureido)benzoate, is a solid powder that is soluble in DMSO.[1][2] Its purity is typically reported as ≥98%.[1]

Property	Value	Reference
CAS Number	1005883-72-6	[1][2][3]
Molecular Formula	C20H20N4O3	[1][2]
Molecular Weight	364.40 g/mol	[1][2]
Appearance	White to off-white solid powder	[1][8]
Solubility	Soluble in DMSO	[1][2]
Purity	≥98%	[1]
Storage	Store at -20°C for long-term stability	[1][3]

Biological Activity and Quantitative Data

Z433927330 is a potent inhibitor of mouse AQP7 water permeability with an IC50 of approximately 0.2 µM.[1][2][3][9][10] It also demonstrates partial inhibitory activity against mouse AQP3 and mouse AQP9.[3][9] The compound has been shown to block the permeability of glycerol and hydrogen peroxide (H2O2) through aquaglyceroporins.[1][9][10]

Target	Activity	IC50 Value (µM)	Reference
Mouse AQP7 (Water Permeability)	Potent Inhibitor	~0.2	[1][2][3][9][10]
Mouse AQP3	Partial Inhibitor	~0.7 - 0.9	[1][2][9][10]
Mouse AQP9	Inhibitor	~1.1	[3][4]
Glycerol Permeability	Inhibitor	~0.6	[1][4]

Mechanism of Action and Signaling Pathways

Aquaporins, particularly aquaglyceroporins like AQP3 and AQP7, play a crucial role in facilitating the transport of hydrogen peroxide (H2O2) across the cell membrane.[9][10] This transport is a key step in H2O2-mediated intracellular signaling, which can influence various cellular processes, including those regulated by NF-κB and PI3K/AKT pathways. By inhibiting AQP7, Z433927330 can modulate these signaling cascades.

Furthermore, AQP7 is expressed in immune cells such as dendritic cells (DCs) and is involved in their function, including antigen uptake and chemokine-dependent migration.[11][12][13] Inhibition of AQP7 by Z433927330 may therefore impact immune responses. Molecular docking and cryo-electron microscopy studies have suggested that Z433927330 binds within the cytoplasmic side of the AQP7 channel pore.[14][15]

Visualizing the Impact of Z433927330 on Cellular Signaling

H₂O₂-Mediated Signaling Inhibition by Z433927330.

Role of AQP7 in Dendritic Cell Function.

Experimental Protocols

The primary methods used to characterize the inhibitory activity of Z433927330 on aquaporins are the calcein (B42510) fluorescence quenching assay and the stopped-flow light scattering assay.

Calcein Fluorescence Quenching Assay for Water Permeability

This assay measures changes in cell volume in response to an osmotic gradient. The fluorescence of the intracellular dye calcein is self-quenching at high concentrations. When cells shrink due to water efflux, the intracellular calcein concentration increases, leading to a decrease in fluorescence.[16][17][18][19]

Materials:

• Adherent cells expressing the target aquaporin (e.g., CHO cells)

• 96-well black-walled microplates

• Calcein-AM (membrane-permeable precursor)

• Probenecid (B1678239)

• Isotonic and hypertonic buffers

• Fluorescence microplate reader

Procedure:

• Cell Seeding: Plate adherent cells in a 96-well black-walled microplate and culture until they reach 80-90% confluency.[16]

• Dye Loading: Wash the cells with an isotonic buffer. Incubate the cells with a loading solution containing calcein-AM and probenecid (to inhibit dye efflux) for approximately 45-90 minutes at 37°C.[16][19]

• Inhibitor Incubation: Wash the cells to remove extracellular dye. Add the desired concentration of Z433927330 or vehicle control (DMSO) to the wells and incubate for a specified period (e.g., 15 minutes).[16]

• Fluorescence Measurement: Place the microplate in a fluorescence plate reader. Establish a baseline fluorescence reading in isotonic buffer.

• Osmotic Challenge: Rapidly add a hypertonic solution to induce an osmotic gradient, causing cell shrinkage.

• Data Acquisition: Monitor the time course of fluorescence quenching at appropriate excitation and emission wavelengths (e.g., 490 nm excitation, 520 nm emission).[16]

• Data Analysis: The rate of fluorescence decay is proportional to the rate of water efflux. Compare the rates in the presence and absence of Z433927330 to determine the inhibitory effect.

Stopped-Flow Light Scattering Assay for Water and Glycerol Permeability

This technique measures the kinetics of cell volume changes by detecting changes in scattered light intensity. When cells shrink or swell, the intensity of scattered light changes, providing a real-time measurement of water or solute transport.[8][10][20]

Materials:

• Suspension of cells (e.g., human red blood cells) or proteoliposomes containing the target aquaporin.

• Stopped-flow spectrophotometer equipped with a light scattering detector.

• Isotonic and hypertonic (for water permeability) or iso-osmotic glycerol-containing (for glycerol permeability) buffers.

Procedure:

• Cell/Vesicle Preparation: Prepare a suspension of cells or proteoliposomes in an isotonic buffer.

• Inhibitor Incubation: Incubate the cell/vesicle suspension with Z433927330 or vehicle control for a defined period.

• Stopped-Flow Measurement:

  • Load one syringe of the stopped-flow apparatus with the cell/vesicle suspension and the other with the test buffer (hypertonic or glycerol-containing).

  • Rapidly mix the two solutions. The change in osmotic potential or glycerol concentration will induce water or glycerol and water movement across the membrane.

• Data Acquisition: Record the change in light scattering intensity at a 90° angle over time. Cell shrinkage typically leads to an increase in light scattering, while swelling causes a decrease.[8]

• Data Analysis: Fit the resulting kinetic trace to an exponential function to determine the rate constant of water or glycerol permeability. Compare the rate constants between inhibitor-treated and control samples to quantify the inhibitory activity of Z433927330.

Workflow for Characterizing Z433927330 Activity.

Applications in Research and Drug Development

Z433927330 serves as a valuable pharmacological tool for investigating the physiological and pathological roles of AQP7. Its selectivity makes it particularly useful for dissecting the specific contributions of AQP7 in various biological processes. Given the involvement of aquaglyceroporins in metabolic disorders and cancer, Z433927330 is being explored as a potential therapeutic agent.[14] For instance, studies have evaluated its efficacy in treating breast cancer by targeting AQP7-mediated processes.[14]

Conclusion

Z433927330 is a well-characterized, potent, and selective inhibitor of AQP7. The availability of detailed experimental protocols for its assessment and a growing understanding of the signaling pathways it modulates make it a critical compound for researchers in the field of aquaporin biology and drug discovery. Further investigation into its therapeutic potential is warranted.

References

• 1. pnas.org [pnas.org]
• 2. pnas.org [pnas.org]
• 3. Aquaporin-3-mediated hydrogen peroxide transport is required for NF-κB signalling in keratinocytes and development of psoriasis [escholarship.org]
• 4. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer [mdpi.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. selleckchem.com [selleckchem.com]
• 8. biologic.net [biologic.net]
• 9. Aquaporin-3 mediates hydrogen peroxide uptake to regulate downstream intracellular signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Stopped-flow Light Scattering Analysis of Red Blood Cell Glycerol Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Important Role of Aquaglyceroporin 7 in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Role of Aquaporins in Dendritic Cell Macropinocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The role of aquaporins in dendritic cell macropinocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Identification and characterization of potent and selective aquaporin-3 and aquaporin-7 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Automated Cell-Based Assay for Screening of Aquaporin Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Calcein Fluorescence Quenching to Measure Plasma Membrane Water Flux in Live Mammalian Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. research.aston.ac.uk [research.aston.ac.uk]
• 19. Calcein Fluorescence Quenching to Measure Plasma Membrane Water Flux in Live Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Stopped-flow Light Scattering Analysis of Red Blood Cell Glycerol Permeability [bio-protocol.org]

Technical Guide: Z433927330, a Potent Aquaporin-7 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, biological activity, and experimental evaluation of Z433927330, a potent and selective inhibitor of Aquaporin-7 (AQP7). All data is presented in a structured format for clarity and ease of comparison, accompanied by detailed experimental protocols and visualizations to facilitate understanding and replication.

Core Compound Information

Z433927330 is a small molecule identified as a highly effective inhibitor of AQP7, a channel protein involved in the transport of water and small neutral solutes like glycerol (B35011). Its chemical and physical properties are summarized below.

Property	Value
Molecular Weight	364.40 g/mol [1][2][3]
Chemical Formula	C₂₀H₂₀N₄O₃[1][3]
CAS Number	1005883-72-6[1]
IUPAC Name	ethyl 4-(3-(4-(1H-pyrazol-1-yl)benzyl)ureido)benzoate[3][4]
Synonyms	Z-433927330, Z 433927330[3][4]
SMILES	CCOC(=O)c1ccc(NC(=O)NCc2ccc(cc2)-n2cccn2)cc1[2]
InChI Key	KQUKHINHCUELQL-UHFFFAOYSA-N[3]

Biological Activity and Quantitative Data

Z433927330 demonstrates potent and selective inhibitory activity against Aquaporin-7. Its efficacy has been quantified through various assays, with key inhibitory concentrations (IC₅₀) summarized in the table below.

Target	Assay Type	Species	IC₅₀ (µM)	Reference
Aquaporin-7 (AQP7)	Water Permeability	Mouse	~0.2[1][5][6][7]	Sonntag Y, et al. (2019)
Aquaporin-3 (AQP3)	Water Permeability	Mouse	~0.7[1][6][7]	Sonntag Y, et al. (2019)
Aquaporin-9 (AQP9)	Water Permeability	Mouse	~1.1[1][6][7]	Sonntag Y, et al. (2019)
Glycerol Permeability	Erythrocytes	Human	~0.6[1][3][8]	Sonntag Y, et al. (2019)

Mechanism of Action

Z433927330 functions by directly binding within the glycerol channel of the Aquaporin-7 protein. Cryo-electron microscopy studies have revealed that the inhibitor lodges itself near the aromatic/arginine (ar/R) selectivity filter on the cytoplasmic side of the pore. This physical obstruction effectively blocks the passage of water and other small solutes through the AQP7 channel.

Mechanism of AQP7 Inhibition by Z433927330

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the determination of Z433927330's inhibitory activity.

Calcein (B42510) Fluorescence Quenching Assay for Water Permeability

This assay measures the rate of cell swelling in response to an osmotic challenge, which is indicative of water permeability through aquaporin channels.

Materials:

• Chinese Hamster Ovary (CHO) cells stably expressing the aquaporin of interest (e.g., mAQP3, mAQP7, mAQP9).

• Calcein-AM (acetoxymethyl ester).

• Probenecid (B1678239).

• Isotonic and hypertonic buffer solutions.

• Z433927330 stock solution in DMSO.

• Fluorescence plate reader.

Procedure:

• Cell Seeding: Seed CHO cells in a 96-well plate and culture until they reach confluence.

• Dye Loading: Load the cells with Calcein-AM in the presence of probenecid (an anion transporter inhibitor to prevent dye leakage) for approximately 90 minutes at 37°C. Intracellular esterases cleave Calcein-AM to the fluorescent and membrane-impermeable calcein.

• Inhibitor Incubation: Incubate the cells with varying concentrations of Z433927330 or DMSO (vehicle control) for a defined period.

• Osmotic Challenge: Place the 96-well plate in a fluorescence plate reader. Simultaneously inject a hypertonic solution to induce an osmotic gradient, causing water to exit the cells and subsequent cell shrinkage. This leads to an increase in intracellular calcein concentration and self-quenching of its fluorescence.

• Fluorescence Measurement: Monitor the time course of fluorescence quenching at appropriate excitation and emission wavelengths.

• Data Analysis: Fit the fluorescence decay curves to an exponential function to determine the rate constant of water transport. The IC₅₀ value is calculated by plotting the rate constants against the inhibitor concentrations.

Stopped-Flow Light Scattering Assay for Glycerol Permeability in Erythrocytes

This method assesses the permeability of human red blood cells (erythrocytes) to glycerol by measuring changes in cell volume via light scattering.

Materials:

• Fresh human whole blood.

• Isotonic buffer (e.g., DPBS).

• Hypertonic buffer containing glycerol.

• Z433927330 stock solution in DMSO.

• Stopped-flow apparatus coupled with a light scattering detector.

Procedure:

• Erythrocyte Preparation: Isolate erythrocytes from whole blood by centrifugation and wash them multiple times in an isotonic buffer to remove plasma and other blood components. Resuspend the final erythrocyte pellet in the isotonic buffer.

• Inhibitor Incubation: Incubate the erythrocyte suspension with various concentrations of Z433927330 or DMSO for a specified time.

• Stopped-Flow Measurement: In the stopped-flow device, rapidly mix the erythrocyte suspension with a hypertonic glycerol solution.

• Light Scattering Monitoring: The initial efflux of water due to the hypertonic solution causes the cells to shrink, increasing the light scattering signal. Subsequently, as glycerol enters the cells down its concentration gradient, water follows, causing the cells to swell back towards their original volume. This swelling phase results in a decrease in the light scattering signal. Monitor the change in 90° light scattering over time.

• Data Analysis: The rate of cell swelling is proportional to the glycerol permeability. Fit the light scattering curve corresponding to the swelling phase to a single exponential function to obtain the rate constant. Calculate the IC₅₀ for the inhibition of glycerol permeability from the concentration-response curve.

Experimental Workflow Visualization

The general workflow for evaluating the inhibitory activity of Z433927330 is depicted below.

References

• 1. Stopped-flow Light Scattering Analysis of Red Blood Cell Glycerol Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. apexbt.com [apexbt.com]
• 3. Identification and characterization of potent and selective aquaporin-3 and aquaporin-7 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Calcein Fluorescence Quenching to Measure Plasma Membrane Water Flux in Live Mammalian Cells [pubmed.ncbi.nlm.nih.gov]
• 5. Calcein Fluorescence Quenching to Measure Plasma Membrane Water Flux in Live Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. abbkine.com [abbkine.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. researchgate.net [researchgate.net]

Z433927330: A Technical Guide to DMSO Solubility and Handling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Z433927330 in dimethyl sulfoxide (B87167) (DMSO), along with detailed experimental protocols and relevant biological context. Z433927330 is a potent and selective inhibitor of Aquaporin-7 (AQP7), a membrane channel protein involved in the transport of water and small neutral solutes like glycerol (B35011).[1][2][3][4] It also shows inhibitory activity against AQP3 and AQP9, albeit to a lesser extent.[1][4][5][6] Understanding its solubility and handling is critical for its application in in vitro and in vivo research, particularly in studies related to cancer biology and metabolic diseases.[2][7][8]

Quantitative Solubility Data

The solubility of Z433927330 in DMSO has been reported by multiple suppliers. The data is summarized in the table below. It is important to note that the hygroscopic nature of DMSO can significantly impact the solubility of compounds; therefore, the use of newly opened, anhydrous DMSO is highly recommended for preparing stock solutions.[1][6][9]

Solvent	Concentration (mg/mL)	Molar Concentration (mM)	Notes
DMSO	≥ 280 mg/mL[1][5][9]	768.39 mM[1][5][9][10]	Saturation may not be reached at this concentration.
DMSO	73 mg/mL[6]	200.32 mM[6]	It is advisable to use fresh, moisture-free DMSO.[6]

Experimental Protocols

Preparation of a Z433927330 Stock Solution in DMSO

This protocol outlines the steps for preparing a concentrated stock solution of Z433927330 in DMSO, which can then be diluted in aqueous media for experimental use.

Materials:

• Z433927330 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Vortex mixer

• Water bath or sonicator (optional)

• Sterile microcentrifuge tubes or vials

Procedure:

• Equilibrate Reagents: Allow the Z433927330 powder and anhydrous DMSO to come to room temperature before opening to minimize moisture absorption.

• Weigh Z433927330: Accurately weigh the desired amount of Z433927330 powder in a sterile microcentrifuge tube or vial.

• Add DMSO: Add the calculated volume of anhydrous DMSO to the Z433927330 powder to achieve the desired stock concentration (e.g., 10 mM).

• Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

• Aid Dissolution (if necessary): If precipitation or phase separation occurs, gentle warming in a water bath (not exceeding 40°C) or sonication can be used to aid in dissolving the compound.[1][10]

• Storage: Once fully dissolved, aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store the stock solutions at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 1 year).[5][6]

Visualized Signaling Pathways and Workflows

Inhibitory Action of Z433927330 on Aquaporins

Z433927330 acts as a selective inhibitor of AQP7, which in turn can modulate cellular processes such as glycerol permeability and proliferation in certain cancer cell lines.[1][2]

Z433927330 inhibitory pathway.

Experimental Workflow: Assessing Anti-proliferative Effects

The following workflow illustrates a typical experiment to evaluate the effect of Z433927330 on the proliferation of a cancer cell line, such as the acute promyelocytic leukemia (APL) cell line NB4.[2]

Cell proliferation assay workflow.

Selectivity Profile of Z433927330

Z433927330 exhibits a clear selectivity for AQP7 over other aquaglyceroporins like AQP3 and AQP9, as demonstrated by their respective IC50 values.[1][4][5]

Inhibitor selectivity for aquaporins.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Molecular basis for human aquaporin inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medkoo.com [medkoo.com]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Z433927330 | TargetMol [targetmol.com]

An In-Depth Technical Guide to the Effects of Z433927330 on Glycerol Permeability

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the small molecule Z433927330 and its inhibitory effects on glycerol (B35011) transport across cellular membranes. We will delve into its mechanism of action, present quantitative data from key studies, detail the experimental protocols used for its characterization, and visualize its interaction with its primary target.

Introduction

Z433927330 is a small molecule inhibitor that has been identified as a potent and selective antagonist of Aquaporin-7 (AQP7), a member of the aquaglyceroporin subfamily.[1][2][3] Aquaporins are transmembrane proteins that form channels to facilitate the rapid transport of water and, in the case of aquaglyceroporins, small neutral solutes like glycerol.[4][5] AQP7, in particular, plays a crucial role in glycerol metabolism, especially in adipocytes, and has been implicated in various physiological and pathological processes, including energy homeostasis and cancer progression.[4][6] Z433927330's ability to modulate glycerol permeability makes it a valuable tool for studying these processes and a potential lead compound for therapeutic development.

Mechanism of Action

Z433927330 exerts its inhibitory effect by directly blocking the aquaglyceroporin channel. Structural and computational studies have revealed that the inhibitor binds to the cytoplasmic (endofacial) side of the AQP7 channel.[7][8] Cryo-electron microscopy analysis has pinpointed the binding site near the aromatic/arginine (ar/R) selectivity filter of human AQP7. The interaction is stabilized by hydrogen bonds with the backbone of loop B and the side chain of glutamine 183 (Gln183) in a transmembrane segment.[9] This binding physically obstructs the pore, thereby preventing the passage of glycerol and other small solutes.

Caption: Z433927330 binding to the cytoplasmic face of AQP7, blocking glycerol transport.

Quantitative Data: Inhibitory Potency of Z433927330

The inhibitory activity of Z433927330 has been quantified against several mouse (m) and human (h) aquaglyceroporin isoforms. The data, primarily presented as IC50 values (the concentration of inhibitor required to reduce the protein's activity by half), are summarized below.

Target Isoform	Permeant	Assay System	IC50 Value	Reference
mAQP7	Water	CHO Cells	~0.2 µM	[1][10][11]
mAQP3	Water	CHO Cells	~0.7 - 0.9 µM	[1][4][10][11]
mAQP9	Water	CHO Cells	~1.1 µM	[1][4][11]
hAQP3	Glycerol	Human Erythrocytes	~0.6 µM	[2][11]

Additionally, a study on human spermatozoa demonstrated that specific inhibition of AQP7 with Z433927330 resulted in a significant 55% decrease in glycerol diffusion across the sperm membrane, highlighting the compound's efficacy in a native cellular context.[12]

Experimental Protocols

The characterization of Z433927330's effect on glycerol permeability relies on specialized biophysical techniques. The most cited method is stopped-flow light scattering.

Protocol: Stopped-Flow Light Scattering for Glycerol Permeability

This method measures changes in cell volume in response to osmotic gradients. When cells are rapidly mixed with a hyperosmotic glycerol solution, they initially shrink due to water efflux and then swell as glycerol and water enter the cell, moving down their respective concentration gradients. The rate of swelling is proportional to the glycerol permeability of the cell membrane.

1. Cell/Vesicle Preparation:

• Human Erythrocytes: Whole blood is washed with a saline solution to isolate red blood cells, which naturally express high levels of AQP3.[10]

• Proteoliposomes: Purified aquaporin protein is reconstituted into artificial lipid vesicles (liposomes). This allows for the study of a single AQP isoform in isolation.[8]

• Spermatozoa: Semen samples are processed to isolate motile sperm for permeability measurements.[12]

2. Stopped-Flow Measurement:

• A suspension of the prepared cells or vesicles is loaded into one syringe of the stopped-flow apparatus.

• A hyperosmotic solution containing glycerol (e.g., mixing an isotonic buffer with an equal volume of a hypertonic glycerol buffer) is loaded into the second syringe. This solution also contains the desired concentration of Z433927330 or a vehicle control (DMSO).

• The two solutions are rapidly mixed, and the change in scattered light intensity at a 90° angle is recorded over time (typically a few seconds).

• Initial cell shrinkage causes an increase in light scattering, followed by a decrease as the cells swell back towards their original volume.

3. Data Analysis:

• The rate constant (k) of the swelling phase is determined by fitting the light scattering curve to a single exponential function.

• The apparent glycerol permeability coefficient (P'gly) is calculated using the formula: P'gly = k * (V₀/A), where V₀ is the initial cell volume and A is the cell surface area.[13]

• By performing the experiment across a range of Z433927330 concentrations, a dose-response curve can be generated to calculate the IC50 value.

Caption: Workflow for determining glycerol permeability using stopped-flow light scattering.

Conclusion

Z433927330 is a well-characterized inhibitor of aquaglyceroporins, demonstrating high potency and selectivity for AQP7. Its primary mechanism involves the direct occlusion of the channel pore from the cytoplasmic side. The inhibitory effects on glycerol permeability have been robustly quantified using biophysical methods like stopped-flow light scattering. For researchers in cellular metabolism, oncology, and reproductive biology, Z433927330 serves as an indispensable pharmacological tool to probe the function of AQP7 and to explore its potential as a therapeutic target. Further optimization of this and related compounds may lead to novel treatments for diseases linked to dysregulated glycerol transport.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Z433927330 | TargetMol [targetmol.com]
• 4. mdpi.com [mdpi.com]
• 5. Inhibitors of Mammalian Aquaporin Water Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mpinat.mpg.de [mpinat.mpg.de]
• 7. pnas.org [pnas.org]
• 8. Molecular basis for human aquaporin inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Identification and characterization of potent and selective aquaporin-3 and aquaporin-7 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. encyclopedia.pub [encyclopedia.pub]
• 12. Aquaporin-7-Mediated Glycerol Permeability Is Linked to Human Sperm Motility in Asthenozoospermia and during Sperm Capacitation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Aquaglyceroporin Modulators as Emergent Pharmacological Molecules for Human Diseases [frontiersin.org]

Z433927330 and its Role in Hydrogen Peroxide Transport: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the small molecule inhibitor Z433927330 and its significant role in the transport of hydrogen peroxide (H₂O₂) across cellular membranes. By elucidating its mechanism of action, inhibitory concentrations, and the experimental protocols used for its characterization, this document serves as a critical resource for professionals in research and drug development.

Introduction to Z433927330

Z433927330 is a methylurea-linked compound identified as a potent and selective inhibitor of Aquaporin-7 (AQP7), a member of the aquaglyceroporin subfamily of aquaporins.[1][2][3] Aquaglyceroporins are transmembrane channel proteins that facilitate the transport of water, small neutral solutes like glycerol (B35011), and, significantly, hydrogen peroxide.[2][3][4][5] Z433927330's ability to modulate the permeability of these channels, particularly for H₂O₂, has positioned it as a valuable tool in studying cellular signaling and as a potential therapeutic agent, notably in cancer research.[6][7][8]

Mechanism of Action

Cryo-electron microscopy and molecular dynamics simulations have revealed that Z433927330 binds to the endofacial (cytoplasmic) side of the human AQP7 channel.[7][8] This binding obstructs the pore, thereby inhibiting the passage of substrates, including water, glycerol, and hydrogen peroxide.[2][3] Specifically, the inhibitor forms hydrogen bonds with loop B and the side chain of Gln183 in transmembrane segment 4 of AQP7.[8][9] This structural insight provides a framework for the rational design and development of more potent and selective AQP inhibitors.[7][8]

Quantitative Data: Inhibitory Potency

The inhibitory activity of Z433927330 has been quantified against several murine aquaglyceroporins. The half-maximal inhibitory concentrations (IC₅₀) are summarized in the table below.

Target Aquaporin	Substrate	IC₅₀ (µM)	Cell/System Used
Mouse AQP7	Water	~0.2	Chinese Hamster Ovary (CHO) cells
Mouse AQP3	Water	~0.7-0.9	Chinese Hamster Ovary (CHO) cells
Mouse AQP9	Water	~1.1	Chinese Hamster Ovary (CHO) cells
Human AQP3	Glycerol	~0.6	Human Erythrocytes

Data sourced from multiple studies.[1][2][3][10][11]

Inhibition of Hydrogen Peroxide Transport

A key finding is that Z433927330 effectively blocks the transport of hydrogen peroxide through aquaglyceroporins.[2][3] H₂O₂ is a crucial reactive oxygen species (ROS) that acts as a second messenger in various cellular signaling pathways.[4][9][12] By inhibiting its transport across membranes, Z433927330 can modulate these redox-sensitive pathways. This has significant implications, for instance, in cancer biology, where altered redox homeostasis is a known hallmark.[6][9] Studies have demonstrated that Z433927330, by inhibiting AQP-mediated H₂O₂ transport, can reduce cancer cell proliferation.[7][8]

Experimental Protocols

The characterization of Z433927330 and its effects on aquaporin-mediated transport has been achieved through several key experimental methodologies.

This assay was employed in the initial high-throughput screening to identify inhibitors of AQP3 water permeability.[2][3]

• Principle: Cells expressing the target aquaporin are loaded with the fluorescent dye calcein (B42510). When these cells are subjected to a hyperosmotic shock, water efflux occurs through the aquaporins, causing the cells to shrink. This shrinkage leads to an increase in the intracellular calcein concentration, resulting in self-quenching and a decrease in fluorescence intensity. The rate of fluorescence quenching is proportional to the rate of water transport.

• Methodology:

  • CHO cells stably expressing the target aquaporin (e.g., mouse AQP3) are cultured.

  • Cells are loaded with calcein-AM, which is hydrolyzed intracellularly to the fluorescent form, calcein.

  • The calcein-loaded cells are then rapidly mixed with a hyperosmotic solution in a stopped-flow apparatus.

  • The change in fluorescence intensity over time is measured.

  • The assay is repeated in the presence of varying concentrations of Z433927330 to determine the IC₅₀ for the inhibition of water permeability.

This technique was used to confirm the inhibition of glycerol transport in human erythrocytes.[2][3]

• Principle: When cells are exposed to a hyperosmotic solution containing a permeable solute like glycerol, they first shrink due to water efflux and then swell as glycerol and water enter the cell. These changes in cell volume can be monitored by measuring the intensity of scattered light at a 90° angle.

• Methodology:

  • Human erythrocytes, which endogenously express AQP3, are isolated.

  • A suspension of erythrocytes is rapidly mixed with a hyperosmotic glycerol solution in a stopped-flow instrument.

  • The initial cell shrinkage and subsequent swelling are monitored by recording the light scattering signal over time.

  • The experiment is performed with and without the inhibitor Z433927330 to assess its effect on glycerol permeability.

To directly measure the transport of H₂O₂, a genetically encoded fluorescent sensor, HyPer-3, was utilized.[2]

• Principle: HyPer-3 is a ratiometric fluorescent protein sensor that is sensitive to intracellular H₂O₂ levels. An increase in H₂O₂ leads to a change in the fluorescence excitation spectrum of the sensor.

• Methodology:

  • CHO cells are engineered to express both the target aquaglyceroporin and the HyPer-3 sensor.

  • The cells are exposed to an extracellular source of H₂O₂.

  • The change in the ratio of fluorescence intensity at two different excitation wavelengths (e.g., 490 nm and 420 nm) is measured over time.

  • The rate of increase in this ratio reflects the rate of H₂O₂ influx.

  • The experiment is repeated in the presence of Z433927330 to determine its inhibitory effect on H₂O₂ transport.

Visualizations: Pathways and Workflows

Caption: Z433927330 inhibits H₂O₂ transport by binding to the cytoplasmic side of AQP7.

Caption: Workflow for assessing AQP water permeability using a calcein quenching assay.

Caption: The logical cascade from Z433927330's molecular action to its potential therapeutic effects.

Conclusion and Future Directions

Z433927330 is a well-characterized, potent inhibitor of AQP7-mediated water, glycerol, and hydrogen peroxide transport. Its specificity and the detailed understanding of its binding mechanism make it an invaluable research tool for dissecting the roles of aquaglyceroporins in physiology and disease. The demonstrated ability of Z433927330 to block H₂O₂ transport and thereby reduce cancer cell proliferation highlights the potential for targeting aquaporins in novel therapeutic strategies. Future research should focus on refining the chemical structure of Z433927330 to enhance its affinity and selectivity, as well as on conducting further in vivo studies to validate its therapeutic efficacy in various disease models.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Identification and characterization of potent and selective aquaporin-3 and aquaporin-7 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Hydrogen peroxide transport by aquaporins: insights from molecular modeling and simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 6. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer | MDPI [mdpi.com]
• 7. pnas.org [pnas.org]
• 8. Molecular basis for human aquaporin inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. selleckchem.com [selleckchem.com]
• 12. Human aquaporin-11 guarantees efficient transport of H2O2 across the endoplasmic reticulum membrane - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Z433927330 in Breast Cancer Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the emerging role of Z433927330 in breast cancer research. Z433927330 is a small molecule inhibitor primarily targeting Aquaporin-7 (AQP7), a channel protein involved in the transport of water and small solutes like glycerol. Dysregulation of AQP7 has been linked to breast cancer progression and metastasis, making it a potential therapeutic target. This document summarizes the key findings from preclinical studies, details the experimental protocols used to evaluate Z433927330, and visualizes the associated biological pathways and experimental designs.

Data Presentation

The following tables summarize the quantitative data regarding the inhibitory activity, cytotoxicity, metabolic stability, and in vivo efficacy of Z433927330 in the context of breast cancer.

Inhibitory Activity of Z433927330

Target	IC50 Value (µM)	Notes
Mouse Aquaporin-7 (AQP7)	~0.2	Potent and primary target.[1]
Mouse Aquaporin-3 (AQP3)	~0.7	Moderate inhibitory activity.[1]
Mouse Aquaporin-9 (AQP9)	~1.1	Less potent inhibitory activity.[1]

In Vitro Cytotoxicity of Z433927330

While specific IC50 values for Z433927330 against breast cancer cell lines are not detailed in the primary study, the research indicates a dose-dependent decrease in cell viability after 72 hours of treatment in both murine (PyMT, 4T1) and human (MCF7, BT474, AU565, MDA-MB-231) breast cancer cell lines.[2]

Metabolic Stability of Z433927330

Microsome Source	Stability	Key Findings
Rat Liver Microsomes	Moderate	The compound is metabolized over time.
Human Liver Microsomes	Moderate	Demonstrates susceptibility to metabolic degradation.

The data is based on in vitro assays measuring the percentage of the compound remaining over time when incubated with liver microsomes.[3]

In Vivo Efficacy of Z433927330 in a Metastatic Breast Cancer Model

The in vivo effects of Z433927330 were assessed in a syngeneic mouse model using 4T1 metastatic mammary carcinoma cells.[3][4]

Treatment Group	Dosing Schedule	Effect on Primary Tumor Growth	Effect on Lung Metastasis	Effect on Overall Survival
Vehicle Control	Weekly & Biweekly	Progressive tumor growth.	Presence of lung metastases.	Limited survival.
Z433927330	Weekly	No significant impact on tumor growth curves.[3][4]	No significant reduction in lung metastasis.[3][4]	No significant extension of overall survival.[3][4]
Z433927330	Biweekly	No significant impact on tumor growth curves.[3][4]	No significant reduction in lung metastasis.[3][4]	No significant extension of overall survival.[3][4]

Experimental Protocols

This section details the methodologies for the key experiments conducted to evaluate the efficacy of Z433927330.

In Vitro Cytotoxicity Assay

• Objective: To determine the effect of Z433927330 on the viability of breast cancer cells.

• Cell Lines: A panel of murine (e.g., PyMT, 4T1) and human (e.g., MCF7, BT474, AU565, MDA-MB-231) breast cancer cell lines were used.[2]

• Method:

  • Cells were seeded in 96-well plates at a specified density and allowed to adhere overnight.

  • The following day, cells were treated with a range of concentrations of Z433927330 or a vehicle control (e.g., DMSO).

  • After a 72-hour incubation period, cell viability was assessed using the CellTiter-Glo® Luminescent Cell Viability Assay.[2] This assay measures ATP levels, which correlate with the number of metabolically active cells.

  • Luminescence was measured using a plate reader, and the data was normalized to the vehicle-treated control cells to determine the percentage of cell viability.

Metabolic Stability Assay

• Objective: To assess the susceptibility of Z433927330 to metabolism by liver enzymes.

• Test System: Pooled liver microsomes from rats and humans were used as the source of metabolic enzymes.[3]

• Method:

  • A reaction mixture was prepared containing Z433927330 at a final concentration of 1 µM, liver microsomes (0.5-1.0 µg/µl), and a phosphate (B84403) buffer (pH 7.4).

  • The reaction was initiated by the addition of an NADPH-regenerating system and incubated at 37°C.

  • Aliquots were taken at various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes).

  • The reaction was terminated by the addition of a quenching solvent (e.g., ice-cold acetonitrile) containing an internal standard.

  • The samples were centrifuged, and the supernatant was analyzed by LC-MS/MS to quantify the remaining amount of Z433927330.

  • The rate of disappearance of the compound was used to calculate the in vitro half-life (t1/2) and intrinsic clearance (CLint).

In Vivo Metastatic Mammary Tumor Model

• Objective: To evaluate the anti-tumor and anti-metastatic effects of Z433927330 in a living organism.

• Animal Model: Syngeneic female BALB/cJ mice were used.[3][4]

• Cell Line: 4T1 murine metastatic mammary carcinoma cells were used for orthotopic injection.[3][4]

• Method:

  • 4T1 cells were injected into the mammary fat pad of the mice.

  • Once tumors became palpable, the mice were randomized into treatment and control groups (n=4 per group for each dosing schedule).[3][4]

  • The treatment groups received intraperitoneal (IP) injections of Z433927330, while the control group received a vehicle control.

  • Two different dosing schedules were tested: weekly and biweekly.[3][4]

  • Primary tumor growth was monitored regularly by measuring tumor volume.

  • At the end of the study, the mice were euthanized, and the lungs were harvested to quantify metastatic lesions.

  • A separate cohort of mice was used for survival studies, where the endpoint was a predetermined tumor size or signs of morbidity. Overall survival was plotted using Kaplan-Meier curves.[3][4]

Visualizations

The following diagrams illustrate the experimental workflow and the proposed signaling pathway related to AQP7 inhibition.

In Vitro and In Vivo Experimental Workflow for Z433927330 Evaluation.

Proposed Mechanism of AQP7 Inhibition by Z433927330 in Breast Cancer.

References

• 1. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Kinase Inhibition Assays

Topic: In Vitro Assay Protocol for Z433927330 (Exemplified by Nilotinib)

Disclaimer: The compound "Z433927330" is not found in publicly available scientific literature. Therefore, this document provides detailed application notes and protocols for Nilotinib , a well-characterized tyrosine kinase inhibitor, as a representative example. These protocols can be adapted for the characterization of novel kinase inhibitors.

Introduction

Nilotinib is a potent and selective inhibitor of the Bcr-Abl tyrosine kinase, which is the hallmark of chronic myeloid leukemia (CML).[1][2] It functions as an ATP-competitive inhibitor, binding to the ATP-binding site of the Bcr-Abl protein with high affinity.[1][2] This action blocks the downstream signaling pathways that are crucial for the proliferation and survival of cancer cells, ultimately leading to apoptosis (programmed cell death) in Bcr-Abl-dependent cells.[2] Beyond Bcr-Abl, Nilotinib also shows inhibitory activity against other tyrosine kinases, including c-Kit and platelet-derived growth factor receptor (PDGFR).[1][3]

Mechanism of Action: Bcr-Abl Signaling Pathway Inhibition

Chronic myeloid leukemia is driven by the constitutively active Bcr-Abl fusion protein, a tyrosine kinase that activates multiple downstream signaling pathways.[2] These pathways, including the RAS/MAPK and STAT pathways, promote uncontrolled cell growth and inhibit apoptosis.[1] Nilotinib effectively inhibits the kinase activity of Bcr-Abl, thereby blocking these oncogenic signals.[2]

Figure 1: Nilotinib Mechanism of Action.

Data Presentation: In Vitro Inhibitory Activity of Nilotinib

The potency of Nilotinib has been quantified across various cell lines and kinase targets. The half-maximal inhibitory concentration (IC₅₀) is a key metric for inhibitor potency.

Target/Cell Line	Mutation Status	IC₅₀ (nM)	Reference
Bcr-Abl Kinase	Wild-Type	< 30	[4]
Ba/F3 Cells	p210 Bcr-Abl	≤ 12	[4]
K562 Cells	Bcr-Abl	≤ 12	[4]
Ba/F3 Cells	Wild-Type Bcr-Abl	13	[5]
Ba/F3 Cells	Wild-Type KIT	35	[3]
Ba/F3 Cells	FIP1L1-PDGFRA	< 25	[3]
EOL-1 Cells	FIP1L1-PDGFRA	0.54	[3]
GIST882 Cells	KIT (Exon 13)	160	[3]
Ba/F3 Cells	KIT (V560del/V654A)	192	[3]

Experimental Protocols

Cell Viability Assay (MTS-based)

This protocol measures the metabolic activity of cells as an indicator of cell viability to determine the cytotoxic effects of the inhibitor.

Figure 2: Cell Viability Assay Workflow.

Methodology:

• Cell Seeding: Seed Bcr-Abl-positive cells (e.g., K562) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of appropriate culture medium. Incubate at 37°C in a humidified 5% CO₂ incubator for 24 hours.

• Compound Preparation: Prepare a 2X serial dilution of Nilotinib in culture medium. The concentration range should span the expected IC₅₀ value (e.g., from 1 nM to 10 µM).[5]

• Cell Treatment: Add 100 µL of the 2X Nilotinib dilutions to the respective wells. Include wells with vehicle control (e.g., DMSO) and wells with medium only for blank correction.

• Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO₂ incubator.[5]

• MTS Reagent Addition: Add 20 µL of MTS (methanethiosulfonate) reagent to each well.

• Final Incubation: Incubate the plate for 1-4 hours at 37°C. Protect the plate from light.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Subtract the background absorbance from all readings. Plot the percentage of cell viability against the logarithm of the inhibitor concentration. Determine the IC₅₀ value using a non-linear regression curve fit.

Biochemical Kinase Assay (Luminescence-based)

This assay quantifies the amount of ATP remaining after a kinase reaction. The light output is inversely proportional to kinase activity.[6]

Figure 3: Biochemical Kinase Assay Workflow.

Methodology:

• Reagent Preparation: Prepare the Kinase-Glo® reagent according to the manufacturer's instructions.[7]

• Kinase Reaction Setup: In a white, opaque 384-well plate, set up the kinase reaction.[7] To each well, add:

  • Purified recombinant Bcr-Abl kinase.

  • A suitable peptide substrate.

  • Kinase reaction buffer (containing MgCl₂).

• Inhibitor Addition: Add serial dilutions of Nilotinib to the wells. Include positive (no inhibitor) and negative (no kinase) controls.

• Initiation of Reaction: Initiate the kinase reaction by adding ATP to each well. The final ATP concentration should be close to the Kₘ value for the kinase, if known.[8]

• Incubation: Incubate the plate at room temperature for a predetermined time (e.g., 60-90 minutes) to allow the phosphorylation reaction to proceed.[7]

• Detection: Add an equal volume of Kinase-Glo® reagent to each well to stop the kinase reaction and initiate the luminescence reaction.

• Signal Measurement: Incubate for 10 minutes at room temperature to stabilize the luminescent signal. Measure luminescence using a plate reader.

• Data Analysis: Plot the percentage of kinase inhibition against the log of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Western Blot Analysis for Target Engagement

This protocol is used to detect the phosphorylation status of Bcr-Abl and its downstream targets (e.g., STAT5) in cells treated with the inhibitor, confirming target engagement.

Figure 4: Western Blot Analysis Workflow.

Methodology:

• Cell Treatment: Culture Bcr-Abl-positive cells (e.g., K562) and treat with various concentrations of Nilotinib for a short period (e.g., 2-4 hours). Include an untreated control.

• Cell Lysis: Harvest the cells and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors. Note that special lysis conditions, such as high pH buffers, may be required for reliable p210 Bcr-Abl detection in primary CML cells.[9]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer and separate the proteins by size using SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween-20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with primary antibodies specific for phosphorylated Bcr-Abl (e.g., p-Tyr245), total Bcr-Abl, and downstream targets like p-STAT5 overnight at 4°C.[10] Use an antibody for a housekeeping protein (e.g., α-Tubulin or GAPDH) as a loading control.[11]

• Washing and Secondary Antibody: Wash the membrane with TBST and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washes, add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities to determine the reduction in phosphorylation of Bcr-Abl and its downstream targets in response to Nilotinib treatment.[11]

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. What is the mechanism of Nilotinib Hydrochloride? [synapse.patsnap.com]
• 3. Nilotinib: a Novel, Selective Tyrosine Kinase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. Nilotinib | Autophagy | Bcr-Abl | TargetMol [targetmol.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ashpublications.org [ashpublications.org]
• 10. Frontiers | Successful Preservation of Native BCR::ABL1 in Chronic Myeloid Leukemia Primary Leukocytes Reveals a Reduced Kinase Activity [frontiersin.org]
• 11. Different BCR/Abl protein suppression patterns as a converging trait of chronic myeloid leukemia cell adaptation to energy restriction - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Z433927330 in Breast Cancer Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing the aquaporin-7 (AQP7) inhibitor, Z433927330, in preclinical breast cancer animal models. The following sections detail the in vitro and in vivo efficacy of Z433927330, step-by-step experimental protocols, and the underlying signaling pathways affected by its mechanism of action.

Introduction

Aquaporin-7 (AQP7), a water and glycerol (B35011) channel, has been identified as a key regulator in breast cancer progression and metastasis.[1][2] Elevated AQP7 expression is associated with poor prognosis and reduced overall survival in breast cancer patients.[1] Z433927330 is a potent inhibitor of mouse AQP7 and has been investigated for its therapeutic potential in breast cancer.[1] This document outlines the use of Z433927330 in the widely adopted 4T1 syngeneic mouse model of metastatic breast cancer. The 4T1 cell line, when implanted orthotopically into the mammary fat pad of BALB/c mice, spontaneously metastasizes to distant organs, including the lungs, closely mimicking human metastatic breast cancer.

Data Presentation

In Vitro Cytotoxicity of Z433927330

The half-maximal inhibitory concentration (IC50) of Z433927330 has been determined in various murine and human breast cancer cell lines, demonstrating its cytotoxic effects.

Cell Line	Species	Breast Cancer Subtype	Z433927330 IC50 (µM)
4T1	Murine	Triple-Negative	16.6
PyMT	Murine	Luminal B	25
AU565	Human	HER2+	Data not available
MCF-7	Human	Luminal A	Data not available
MDA-MB-231	Human	Triple-Negative	Data not available
BT474	Human	Luminal B	Data not available

Table compiled from data in the searched articles.

In Vivo Efficacy of Z433927330 in 4T1 Syngeneic Mouse Model

Studies using the 4T1 orthotopic model in BALB/c mice have evaluated the anti-tumor and anti-metastatic effects of Z433927330.

Treatment Group	Dosing Schedule	Primary Tumor Growth	Lung Metastasis	Overall Survival
Vehicle Control	Weekly & Biweekly	Uninhibited	High	Reduced
Z433927330	Biweekly	No significant impact	Reduced	Increased
Z433927330	Weekly	No significant impact	Reduced	Increased

Table compiled from data in the searched articles.[3]

Experimental Protocols

4T1 Cell Culture

A detailed protocol for the culture of 4T1 cells is crucial for maintaining their tumorigenic and metastatic properties.

Materials:

• 4T1 cell line

• RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• 0.25% Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS)

• T-75 culture flasks

• Humidified incubator (37°C, 5% CO2)

Protocol:

• Culture 4T1 cells in T-75 flasks containing RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Maintain the cells in a humidified incubator at 37°C with 5% CO2.

• Subculture the cells every 2-3 days, or when they reach 80-90% confluency.

• To subculture, wash the cell monolayer with PBS, then add 2-3 mL of 0.25% Trypsin-EDTA and incubate for 2-3 minutes at 37°C until cells detach.

• Neutralize the trypsin with complete growth medium, centrifuge the cell suspension at 1,200 rpm for 5 minutes, and resuspend the cell pellet in fresh medium for plating in new flasks.

Orthotopic Implantation of 4T1 Cells

This protocol describes the injection of 4T1 cells into the mammary fat pad of female BALB/c mice.

Materials:

• Female BALB/c mice (6-8 weeks old)

• Cultured 4T1 cells

• Sterile PBS

• 1 mL syringes with 27G needles

• Anesthesia (e.g., isoflurane)

• Electric clippers

• 70% ethanol

Protocol:

• Harvest 4T1 cells from culture, wash with sterile PBS, and resuspend at a concentration of 1 x 10^6 cells/mL in PBS. Keep the cell suspension on ice.

• Anesthetize the mice using isoflurane.

• Shave the fur over the fourth inguinal mammary fat pad.

• Clean the injection site with 70% ethanol.

• Gently pinch the skin over the mammary fat pad and inject 50 µL of the 4T1 cell suspension (5 x 10^4 cells) into the fat pad.

• Monitor the mice for tumor growth. Palpable tumors typically form within 7-10 days.

• Measure tumor volume regularly using calipers with the formula: Volume = (length x width^2) / 2.[4]

In Vivo Administration of Z433927330

Materials:

• Z433927330

• Dimethyl sulfoxide (B87167) (DMSO)

• Corn oil

• 1 mL syringes with 25G needles

Protocol:

• Prepare the Z433927330 formulation by dissolving it in 10% DMSO and 90% corn oil.

• Administer Z433927330 via intraperitoneal (IP) injection.

• Dosing can be performed on a weekly or biweekly schedule at a concentration of 15 or 25 mg/kg body weight.

Quantification of Lung Metastasis

This protocol outlines the harvesting of lung tissue and quantification of metastatic nodules.

Materials:

• Bouin's fixative

• Stereomicroscope

• Surgical tools (scissors, forceps)

• 70% ethanol

Protocol:

• At the experimental endpoint, euthanize the mice according to approved institutional guidelines.

• Spray the chest cavity with 70% ethanol.

• Carefully dissect and remove the lungs.

• Wash the lungs in PBS to remove excess blood.

• Fix the lungs in Bouin's solution for 24 hours. This will turn the metastatic nodules white, making them easier to visualize against the yellow lung tissue.

• Count the number of metastatic nodules on the lung surface under a dissecting microscope.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed signaling pathway affected by Z433927330 and the general experimental workflow for its evaluation in a breast cancer animal model.

Caption: Proposed signaling pathway of Z433927330-mediated AQP7 inhibition.

Caption: General experimental workflow for evaluating Z433927330.

References

• 1. mdpi.com [mdpi.com]
• 2. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Passage Number of 4T1 Cells Influences the Development of Tumour and the Progression of Metastasis in 4T1 Orthotopic Mice - PMC [pmc.ncbi.nlm.nih.gov]

Z433927330: Application Notes and Protocols for Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Z433927330 is a potent and selective inhibitor of Aquaporin-7 (AQP7), a transmembrane protein that facilitates the transport of water, glycerol (B35011), and other small neutral solutes. AQP7 is implicated in various physiological and pathological processes, including lipid metabolism, cancer progression, and cellular stress responses. These application notes provide detailed protocols for utilizing Z433927330 in cell culture to investigate its effects on cell proliferation, migration, apoptosis, and key signaling pathways.

Mechanism of Action

Z433927330 primarily targets AQP7, thereby blocking the transport of glycerol and other small molecules across the cell membrane. This inhibition has been shown to impact cancer cell proliferation and modulate cellular signaling pathways.[1] It also exhibits inhibitory activity against AQP3 and AQP9, albeit at higher concentrations.[2][3][4]

Quantitative Data Summary

The following table summarizes the key quantitative data for Z433927330.

Parameter	Value	Species	Notes
IC50 (AQP7)	~0.2 µM	Mouse	Potent and selective inhibition of AQP7.[2][3][4]
IC50 (AQP3)	~0.7 µM	Mouse	Less potent inhibition compared to AQP7.[2][3][4]
IC50 (AQP9)	~1.1 µM	Mouse	Least potent inhibition among the tested aquaglyceroporins.[2][3][4]
IC50 (Glycerol Permeability)	~0.6 µM	Not Specified	Demonstrates functional inhibition of glycerol transport.[5]
Working Concentration (Cell Proliferation)	5 - 10 µM	Human (NB4 cells)	Effective concentrations for inhibiting cancer cell proliferation.[1]
Working Concentration (Oocyte Vitrification)	0.5 - 10 µM	Not Specified	Used in cryopreservation protocols.

Experimental Protocols

Preparation of Z433927330 Stock Solution

For accurate and reproducible results, it is crucial to prepare and store the Z433927330 stock solution correctly.

Materials:

• Z433927330 powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile microcentrifuge tubes

Protocol:

• Prepare a 10 mM stock solution of Z433927330 by dissolving the appropriate amount of powder in DMSO. For example, to prepare 1 mL of a 10 mM stock solution, dissolve 3.644 mg of Z433927330 (Molecular Weight: 364.40 g/mol ) in 1 mL of DMSO.

• Vortex the solution until the powder is completely dissolved. Gentle warming or sonication may be used to aid dissolution.[6]

• Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C for up to 1 year or at -80°C for up to 2 years.[5]

Cell Viability and Proliferation Assay

This protocol describes the use of a colorimetric assay (e.g., MTT or WST-8) to assess the effect of Z433927330 on cancer cell proliferation. The following is a specific protocol adapted from a study on the NB4 acute promyelocytic leukemia cell line.[1]

Materials:

• NB4 cells (or other cancer cell line of interest)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Z433927330 stock solution (10 mM in DMSO)

• 96-well cell culture plates

• MTT or WST-8 reagent

• Solubilization solution (for MTT assay)

• Plate reader

Protocol:

• Seed 15,000 NB4 cells per well in a 96-well plate in a final volume of 100 µL of complete culture medium.[1]

• Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

• Prepare serial dilutions of Z433927330 in complete culture medium to achieve final concentrations of 5 µM and 10 µM.[1] Also, prepare a vehicle control with the same final concentration of DMSO (e.g., 0.1%).[1]

• Remove the old medium and add 100 µL of the prepared Z433927330 dilutions or vehicle control to the respective wells.

• Incubate the plate for 48-96 hours. Cell viability can be monitored at different time points (e.g., 24, 48, 72, 96 hours).[1]

• At the end of the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) or WST-8 solution to each well and incubate for 2-4 hours at 37°C.

• If using MTT, add 100 µL of solubilization solution to each well and incubate overnight at 37°C to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at the appropriate wavelength (570 nm for MTT, 450 nm for WST-8) using a plate reader.

• Calculate the percentage of cell viability relative to the vehicle control.

Cell Migration Assay (Transwell Assay)

This protocol provides a general method to assess the effect of Z433927330 on cancer cell migration using a Transwell chamber system. AQP7 has been implicated in cell migration, making this a relevant assay.

Materials:

• Cancer cell line of interest (e.g., breast cancer cell line MDA-MB-231)

• Serum-free cell culture medium

• Complete cell culture medium (with FBS as a chemoattractant)

• Z433927330 stock solution (10 mM in DMSO)

• 24-well Transwell inserts (8 µm pore size)

• Cotton swabs

• Fixation solution (e.g., methanol)

• Staining solution (e.g., Crystal Violet)

• Microscope

Protocol:

• Starve the cells in serum-free medium for 12-24 hours before the assay.

• Add 600 µL of complete medium (containing 10% FBS) to the lower chamber of the 24-well plate.

• Harvest the starved cells and resuspend them in serum-free medium at a concentration of 1 x 10^5 cells/mL.

• Treat the cell suspension with the desired concentration of Z433927330 (e.g., 1 µM, 5 µM, 10 µM) or vehicle control (DMSO) and incubate for 30 minutes at 37°C.

• Add 200 µL of the treated cell suspension to the upper chamber of the Transwell inserts.

• Incubate the plate for 12-24 hours at 37°C in a humidified atmosphere with 5% CO2.

• After incubation, carefully remove the non-migrated cells from the upper surface of the membrane using a cotton swab.

• Fix the migrated cells on the lower surface of the membrane with methanol (B129727) for 10 minutes.

• Stain the migrated cells with Crystal Violet solution for 15 minutes.

• Gently wash the inserts with water to remove excess stain and allow them to air dry.

• Count the number of migrated cells in several random fields under a microscope.

• Quantify the results and compare the number of migrated cells in the Z433927330-treated groups to the vehicle control.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This protocol describes how to evaluate the induction of apoptosis by Z433927330 using Annexin V and Propidium Iodide (PI) staining followed by flow cytometry.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Z433927330 stock solution (10 mM in DMSO)

• 6-well cell culture plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and allow them to adhere overnight.

• Treat the cells with various concentrations of Z433927330 (e.g., 5 µM, 10 µM, 20 µM) or vehicle control (DMSO) for 24-48 hours.

• Harvest the cells, including both adherent and floating cells, by trypsinization and centrifugation.

• Wash the cells twice with cold PBS.

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.[7]

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[7]

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

• Quantify the percentage of cells in early apoptosis (Annexin V-positive, PI-negative), late apoptosis (Annexin V-positive, PI-positive), and necrosis (Annexin V-negative, PI-positive).

Signaling Pathways and Experimental Workflows

AQP7-Mediated Signaling Pathways

Inhibition of AQP7 by Z433927330 can modulate several key signaling pathways involved in cell growth, survival, and stress response.

AQP7 Signaling Pathways

Experimental Workflow for Cell-Based Assays

The following diagram illustrates a general workflow for conducting cell-based assays with Z433927330.

Cell-Based Assay Workflow

Conclusion

Z433927330 is a valuable research tool for investigating the roles of AQP7 in various cellular processes. The provided protocols and data serve as a comprehensive guide for researchers to design and execute experiments aimed at understanding the therapeutic potential of AQP7 inhibition. It is recommended to optimize the experimental conditions, including cell type, compound concentration, and incubation time, for each specific application.

References

• 1. Molecular basis for human aquaporin inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stopped-flow Light Scattering Analysis of Red Blood Cell Glycerol Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Z433927330 | TargetMol [targetmol.com]
• 7. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Z433927330 in the 4T1 Murine Breast Cancer Cell Line

For Researchers, Scientists, and Drug Development Professionals

Introduction

Z433927330 is a potent and selective small molecule inhibitor of Aquaporin-7 (AQP7), a member of the aquaglyceroporin subfamily of water and small solute channels.[1][2][3][4][5][6] Aquaporins have emerged as significant players in cancer biology, contributing to cell proliferation, migration, invasion, and angiogenesis.[5][7][8] Specifically, AQP7 has been identified as a regulator of cellular stress responses, metabolism, and tumorigenicity in breast cancer.[2][7] The 4T1 murine breast cancer cell line is a widely used model for metastatic breast cancer, as it spontaneously metastasizes from the primary tumor to distant organs, mimicking the progression of human disease.[4][7] Studies have confirmed the expression of AQP7 in 4T1 cells, and its knockdown has been shown to decrease proliferation and metastasis, making it a compelling target for therapeutic intervention in this model.[2][4][7]

These application notes provide a comprehensive set of protocols for utilizing Z433927330 to investigate its effects on the 4T1 cell line.

Compound Information

Compound Name	Target(s)	IC50 Values (mouse)	CAS Number	Molecular Formula	Molecular Weight
Z433927330	AQP7, AQP3, AQP9	~0.2 µM (AQP7), ~0.7 µM (AQP3), ~1.1 µM (AQP9)	1005883-72-6	C20H20N4O3	364.41 g/mol

Experimental Protocols

4T1 Cell Culture

The 4T1 cell line is cultured under standard conditions to maintain its viability and metastatic properties.

• Culture Medium: RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.

• Subculturing: When cells reach 80-90% confluency, detach them using a 0.25% Trypsin-EDTA solution. Resuspend the cells in fresh culture medium and seed into new culture vessels at a ratio of 1:3 to 1:4.

Preparation of Z433927330 Stock Solution

Proper preparation and storage of the inhibitor are crucial for experimental consistency.

• Reconstitution: Z433927330 is soluble in DMSO.[3][4] Prepare a 10 mM stock solution by dissolving the appropriate amount of Z433927330 powder in high-quality, sterile DMSO. For example, to make 1 ml of a 10 mM stock solution, dissolve 0.3644 mg of Z433927330 in 1 ml of DMSO.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Cell Viability/Proliferation Assay (MTT Assay)

This assay determines the effect of Z433927330 on the viability and proliferation of 4T1 cells.

• Procedure:

  • Seed 4T1 cells in a 96-well plate at a density of 5,000 cells per well in 100 µL of culture medium.

  • Allow the cells to adhere overnight.

  • Prepare serial dilutions of Z433927330 in culture medium from the 10 mM stock solution. The final concentrations should typically range from 0.1 µM to 100 µM. Include a DMSO-only control (vehicle control) with the same final DMSO concentration as the highest Z433927330 concentration.

  • Replace the medium in each well with 100 µL of the medium containing the different concentrations of Z433927330 or the vehicle control.

  • Incubate the plate for 48-72 hours.

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the cell viability against the log of the Z433927330 concentration to determine the IC50 value.

Wound Healing (Scratch) Assay for Cell Migration

This assay assesses the effect of Z433927330 on the migratory capacity of 4T1 cells.

• Procedure:

  • Seed 4T1 cells in a 6-well plate and grow them to a confluent monolayer.

  • Create a "scratch" or "wound" in the monolayer using a sterile 200 µL pipette tip.

  • Gently wash the wells with PBS to remove detached cells.

  • Replace the medium with fresh medium containing a non-lethal concentration of Z433927330 (e.g., below the IC50 value determined from the viability assay) or a vehicle control.

  • Capture images of the scratch at 0 hours and at subsequent time points (e.g., 12, 24, 48 hours) using a microscope.

• Data Analysis: Measure the width of the scratch at different time points. The migration rate can be quantified by comparing the closure of the wound in the treated groups to the control group.

Transwell Invasion Assay (Boyden Chamber Assay)

This assay evaluates the effect of Z433927330 on the invasive potential of 4T1 cells through an extracellular matrix.

• Procedure:

  • Coat the upper surface of a Transwell insert (8 µm pore size) with a thin layer of Matrigel and allow it to solidify.

  • Resuspend 4T1 cells in serum-free medium containing a non-lethal concentration of Z433927330 or a vehicle control.

  • Seed the cells into the upper chamber of the Transwell insert.

  • Fill the lower chamber with culture medium containing 10% FBS as a chemoattractant.

  • Incubate for 24-48 hours.

  • After incubation, remove the non-invading cells from the upper surface of the insert with a cotton swab.

  • Fix and stain the invading cells on the lower surface of the insert with crystal violet.

  • Count the number of invading cells in several microscopic fields.

• Data Analysis: Compare the number of invading cells in the Z433927330-treated groups to the vehicle control group.

Data Presentation

Hypothetical Quantitative Data Summary

Assay	Vehicle Control	Z433927330 (1 µM)	Z433927330 (5 µM)	Z433927330 (10 µM)
Cell Viability (%)	100 ± 5.2	85.3 ± 4.1	52.1 ± 3.7	28.9 ± 2.9
Wound Closure (%) at 24h	75.6 ± 6.8	50.2 ± 5.5	25.8 ± 4.3	10.1 ± 3.1
Invading Cells (per field)	152 ± 12	98 ± 9	45 ± 6	18 ± 4

Visualizations

Proposed Signaling Pathway of AQP7 in 4T1 Cells

Caption: Proposed mechanism of Z433927330 action on the AQP7 signaling pathway.

Experimental Workflow for Evaluating Z433927330 in 4T1 Cells

Caption: Workflow for in vitro testing of Z433927330 on the 4T1 cell line.

References

• 1. Aquaporins: New players in breast cancer progression and treatment response - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Aquaporins: New players in breast cancer progression and treatment response [frontiersin.org]
• 3. Role of Aquaporin 1 Signalling in Cancer Development and Progression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Aquaporins in Cancer Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.physiology.org [journals.physiology.org]
• 7. Aquaporin-7 Regulates the Response to Cellular Stress in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Aquaporins in Cancer Biology [frontiersin.org]

Z433927330: In Vivo Administration Protocol and Application Notes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Z433927330 is a potent and selective small-molecule inhibitor of Aquaporin-7 (AQP7), a channel protein involved in the transport of water, glycerol (B35011), and other small solutes across cell membranes.[1][2][3] Aberrant AQP7 expression and activity have been implicated in the progression of various diseases, including cancer, by influencing cellular processes such as proliferation, metabolism, and metastasis.[4][5][6][7] This document provides a detailed protocol for the in vivo administration of Z433927330 and summarizes its known biological activities and characteristics to support preclinical research.

Mechanism of Action

Z433927330 primarily functions by inhibiting the permeability of the AQP7 channel. It demonstrates high potency against mouse AQP7 with a reported IC50 of approximately 0.2 µM.[1][2] The compound also exhibits inhibitory activity against other aquaglyceroporins, specifically mouse AQP3 and AQP9, but with lower potency.[1] The inhibition of AQP7 disrupts the transport of glycerol and water, which can impact cellular metabolism, particularly lipid and glutathione (B108866) metabolism, and response to cellular stress.[4][5]

Quantitative Data Summary

The following tables summarize the key quantitative data available for Z433927330.

Table 1: Inhibitory Activity of Z433927330

Target	IC50 (µM)	Species	Reference
AQP7	~0.2	Mouse	[1]
AQP3	~0.7	Mouse	[1]
AQP9	~1.1	Mouse	[1]

Table 2: In Vitro Metabolic Stability

System	Percentage Metabolized (after 1 hr)	Reference
Rat Liver Microsomes	~68%	[8]
Human Liver Microsomes	~73%	[8]

Table 3: Solubility and Storage

Solvent	Solubility	Storage of Stock Solution	Reference
DMSO	73 mg/mL (200.32 mM)	1 year at -80°C, 1 month at -20°C	[1]
Ethanol	2 mg/mL	-	[1]
Water	Insoluble	-	[1]

Note: Specific in vivo pharmacokinetic parameters such as plasma half-life and LD50 values for Z433927330 are not publicly available in the referenced literature.

Signaling Pathway

The inhibition of AQP7 by Z433927330 can interfere with signaling pathways crucial for cancer cell survival and proliferation. AQP7 has been shown to be involved in the PI3K/AKT and STAT3 signaling pathways.[9] Furthermore, its expression can be regulated by the transcription factor PPARγ.[9] By blocking AQP7, Z433927330 can induce oxidative stress and impact downstream signaling, potentially leading to reduced tumor growth and metastasis.

Caption: AQP7 signaling pathway and the inhibitory action of Z433927330.

Experimental Protocols

Preparation of Z433927330 for In Vivo Administration

Materials:

• Z433927330 powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Corn oil, sterile

• Sterile 1.5 mL microcentrifuge tubes

• Sterile syringes and needles

Procedure:

• Stock Solution Preparation:

  • Prepare a stock solution of Z433927330 in DMSO. For example, to create a 10 mg/mL stock, dissolve 10 mg of Z433927330 in 1 mL of sterile DMSO.

  • Vortex thoroughly to ensure complete dissolution. Note: Z433927330 is highly soluble in DMSO.[1]

• Working Solution Preparation:

  • The recommended vehicle for intraperitoneal administration is a mixture of 10% DMSO and 90% corn oil.

  • To prepare the final working solution, first add the required volume of the Z433927330 stock solution to a sterile microcentrifuge tube.

  • Then, add the appropriate volume of sterile corn oil to achieve the final desired concentration and a 10% DMSO concentration.

  • For example, to prepare 1 mL of a 1 mg/mL working solution, add 100 µL of the 10 mg/mL Z433927330 stock solution to 900 µL of sterile corn oil.

  • Vortex the solution vigorously immediately before each injection to ensure a uniform suspension.

In Vivo Administration Protocol (Mouse Model)

This protocol is based on studies using mouse models of breast cancer.

Animal Models:

• The protocol has been used in mouse models, and the specific strain should be chosen based on the experimental design (e.g., immunodeficient mice for xenograft models).

Administration:

• Dosage:

  • Z433927330 has been administered at doses of 15 mg/kg or 25 mg/kg body weight. The optimal dose may vary depending on the tumor model and experimental goals.

• Route of Administration:

  • Intraperitoneal (IP) injection is the recommended route of administration.

• Dosing Schedule:

  • The dosing schedule can be either weekly or biweekly. The choice of schedule should be determined by the study design and toxicity assessments.

• Procedure:

  • Weigh the animal to determine the correct injection volume.

  • Vortex the prepared Z433927330 working solution immediately before drawing it into the syringe.

  • Administer the solution via intraperitoneal injection using an appropriate gauge needle.

  • Monitor the animals regularly for any signs of toxicity or adverse effects.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for an in vivo study using Z433927330.

References

• 1. Preclinical pharmacokinetic characterization of amdizalisib, a novel PI3Kδ inhibitor for the treatment of hematological malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advances in measuring single-cell pharmacokinetics and pharmacology in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Real-time monitoring of drug pharmacokinetics within tumor tissue in live animals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent developments in in vitro and in vivo models for improved translation of preclinical pharmacokinetic and pharmacodynamics data - PMC [pmc.ncbi.nlm.nih.gov]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. Single-cell and subcellular pharmacokinetic imaging allows insight into drug action in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Z433927330 | TargetMol [targetmol.com]
• 9. Preclinical safety evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Trypan Blue Exclusion Assay

Product Identifier: Z433927330 Trypan Blue Solution (0.4%)

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Trypan Blue Exclusion Assay is a widely used method for assessing cell viability.[1] It serves as a simple and rapid technique to differentiate between viable and non-viable cells in a given population.[2][3] This method is foundational in numerous cell biology applications, from routine cell culture monitoring to assessing the cytotoxic effects of novel drug compounds.[4][5][6]

Principle of the Assay

The assay is based on the principle of selective membrane permeability.[5] Viable cells possess an intact and functional cell membrane that acts as a barrier, excluding the trypan blue dye.[2][7] In contrast, non-viable or dead cells have compromised membrane integrity, allowing the dye to penetrate into the cytoplasm.[5][8] Once inside, trypan blue binds to intracellular proteins, rendering the dead cells a distinct blue color that is observable under a light microscope.[8] Live cells remain unstained and appear bright or translucent.[9]

Applications in Research and Drug Development

• Routine Cell Culture Monitoring: A primary application is the routine assessment of cell health and viability during subculturing to ensure optimal growth conditions.[2] Healthy, log-phase cultures are expected to exhibit a viability of at least 95%.[2][7]

• Cytotoxicity Assays: In drug development, this assay is employed to determine the cytotoxic effects of chemical compounds or therapeutic agents on cell lines.[5][6] By comparing the viability of treated cells to untreated controls, researchers can quantify the dose-dependent toxicity of a substance.

• Optimizing Experimental Conditions: The assay helps in evaluating the impact of various experimental conditions, such as cryopreservation, thawing protocols, and exposure to physical or chemical stressors, on cell survival.

• Quality Control: It is used as a quality control measure for cell-based assays and therapies, ensuring that the starting cell populations are healthy and viable.[1]

Limitations and Considerations

• Toxicity of Trypan Blue: The dye itself can be toxic to cells with prolonged exposure.[10] It is recommended to perform cell counting within 3 to 5 minutes of adding the dye to the cell suspension to avoid underestimating viability.[9]

• Subjectivity in Manual Counting: Manual counting using a hemocytometer can be subjective, leading to variations between different users.[10]

• Serum Protein Interference: Trypan blue can bind to serum proteins.[9] If the background staining is too high, it is advisable to wash the cells and resuspend them in a protein-free solution like PBS before staining.[11]

• Inaccurate for Low Viability Samples: For samples with viability below 70%, the trypan blue assay may overestimate cell viability when compared to fluorescent-based methods.[8]

• Inability to Distinguish Apoptosis from Necrosis: The assay identifies cells with compromised membranes but cannot differentiate between different stages of cell death, such as apoptosis and necrosis.[11]

• Safety Precautions: Trypan blue is considered a potential carcinogen and teratogen and should be handled with appropriate safety measures, including wearing personal protective equipment and ensuring proper disposal.[5][8][10]

Experimental Protocols

Protocol 1: Manual Cell Viability and Counting with a Hemocytometer

This protocol describes the standard method for determining cell viability using Z433927330 Trypan Blue and a hemocytometer.

Materials:

• Z433927330 Trypan Blue Solution (0.4%)

• Cell suspension

• Phosphate-Buffered Saline (PBS) or serum-free medium

• Hemocytometer with coverslip

• Micropipettes and tips

• Microcentrifuge tubes

• Light microscope

Procedure:

• Prepare Cell Suspension:

  • For suspension cells, gently mix the culture to ensure a uniform suspension.

  • For adherent cells, wash with PBS and detach using trypsin or another appropriate method. Neutralize the trypsin with a medium containing serum and then pellet the cells by centrifugation.

• Wash and Resuspend Cells: Centrifuge an aliquot of the cell suspension for 5 minutes at 100 x g.[9] Discard the supernatant and resuspend the cell pellet in an appropriate volume of PBS or serum-free medium to achieve a suitable cell concentration for counting (e.g., 5 x 10^5 cells/mL).[9] It is important to perform this step in a serum-free solution as serum proteins can be stained by trypan blue, leading to misleading results.[9][11]

• Stain with Trypan Blue: In a clean microcentrifuge tube, mix one part of the 0.4% trypan blue solution with one part of the cell suspension (a 1:1 dilution).[2] For example, combine 20 µL of trypan blue with 20 µL of cell suspension. Mix gently.

• Incubate: Allow the mixture to incubate at room temperature for 3-5 minutes.[2][9] Avoid longer incubation times to prevent the dye's toxicity from affecting viable cells.[9]

• Load the Hemocytometer: Clean the hemocytometer and coverslip. Place the coverslip over the counting chamber. Pipette 10-15 µL of the trypan blue-cell suspension mixture into the V-shaped groove of the hemocytometer, allowing capillary action to fill the chamber.[3][12]

• Count Cells: Place the hemocytometer on the microscope stage. Using a low-power objective (e.g., 10x), focus on the grid lines. Count the viable (clear, unstained) and non-viable (blue, stained) cells in the four large corner squares of the grid.

• Calculations:

  • Percentage Viability: % Viability = (Number of unstained cells / Total number of cells (stained + unstained)) x 100[2]

  • Viable Cells per mL: Viable cells/mL = (Average number of viable cells per square) x Dilution factor x 10^4[12] (Note: The dilution factor is 2 for a 1:1 mix with trypan blue. The 10^4 factor converts the volume of one large square (0.1 mm^3) to 1 mL).

Figure 1: Workflow for the manual trypan blue exclusion assay.

Protocol 2: Advanced Cell Viability Assessment by Flow Cytometry

This protocol offers a high-throughput and more objective alternative to manual counting. It leverages the fluorescent properties of trypan blue when it binds to intracellular proteins.[9][13]

Materials:

• Z433927330 Trypan Blue Solution (0.4%), diluted to a working concentration (e.g., 0.002%) in PBS[13]

• Cell suspension

• Phosphate-Buffered Saline (PBS)

• Flow cytometer with a red fluorescence channel (e.g., 660 nm)[13]

• Flow cytometry tubes

Procedure:

• Prepare Cell Suspension: Prepare a single-cell suspension as described in Protocol 1, resuspending the cells in PBS. Adjust the cell concentration to approximately 1 x 10^6 cells/mL.

• Prepare Trypan Blue Working Solution: Dilute the 0.4% stock solution to 0.002% (w/v) in PBS.[13] This lower concentration is optimal for flow cytometry to distinguish stained from unstained cells with minimal background.[13]

• Stain Cells: In a flow cytometry tube, add 100 µL of the cell suspension and 100 µL of the 0.002% trypan blue working solution. Mix gently.

• Incubate: Incubate the mixture for 3-5 minutes at room temperature, protected from light.

• Acquire Data: Analyze the sample on a flow cytometer.

  • Use forward scatter (FSC) and side scatter (SSC) to gate the cell population.

  • Detect trypan blue fluorescence in the red channel (e.g., using a 650 nm long-pass filter, detecting emission around 660 nm).[13][14]

• Analyze Data:

  • Set a gate on the main cell population using the FSC vs. SSC plot.

  • On a histogram of the red fluorescence channel for the gated cells, two populations should be visible: a negative peak (viable cells) and a positive peak (non-viable, blue-stained cells).

  • Quantify the percentage of cells in each peak to determine the overall viability.

Figure 2: Logical diagram of the trypan blue exclusion principle.

Data Presentation

Quantitative data from the trypan blue assay should be recorded systematically. Below are example tables for data presentation.

Table 1: Example Raw Data from Hemocytometer Counting

Sample ID	Square	Viable Cells (Unstained)	Non-viable Cells (Stained)	Total Cells
Control	1	85	4	89
2	91	3	94
3	88	5	93
4	90	2	92
Drug X (10 µM)	1	62	25	87
2	58	29	87
3	65	22	87
4	60	26	86

Table 2: Calculated Cell Viability and Concentration

Sample ID	Average Viable Cells	Total Viable Cells (Sum)	Total Cells (Sum)	% Viability	Viable Cells/mL
Control	88.5	354	368	96.2%	1.77 x 10^6
Drug X (10 µM)	61.25	245	347	70.6%	1.23 x 10^6

Calculations based on a 1:1 dilution with trypan blue.

Table 3: Quantitative Analysis of Trypan Blue Uptake by Different Killing Mechanisms

This table summarizes conceptual data based on findings that the method of cell death can affect the amount of trypan blue uptake.[15]

Cell Treatment	Killing Mechanism	Relative Trypan Blue Uptake (Arbitrary Units)
Live Cells	N/A	< 5
Heat Shock	Necrosis (Membrane rupture)	~100
Formaldehyde	Fixation (Cross-linking proteins)	~50
Overgrowth	Mixed (Apoptosis/Necrosis)	Variable (e.g., 30-80)

This data illustrates that quantitative measurements of dye uptake can provide more nuanced information than a simple live/dead classification.[15]

References

• 1. What is Trypan blue used for? [synapse.patsnap.com]
• 2. bpsbioscience.com [bpsbioscience.com]
• 3. biotechcenter.web.illinois.edu [biotechcenter.web.illinois.edu]
• 4. Trypan Blue Dye Exclusion Assay: Significance and symbolism [wisdomlib.org]
• 5. What is the mechanism of Trypan blue? [synapse.patsnap.com]
• 6. researchgate.net [researchgate.net]
• 7. Trypan Blue Dye Exclusion Assay | AAT Bioquest [aatbio.com]
• 8. revvity.com [revvity.com]
• 9. Trypan Blue Exclusion Test of Cell Viability - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chemometec.com [chemometec.com]
• 11. Trypan Blue Staining Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 12. Trypan Blue Exclusion | Thermo Fisher Scientific - HK [thermofisher.com]
• 13. Trypan blue exclusion assay by flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Quantitative, traceable determination of cell viability using absorbance microscopy | PLOS One [journals.plos.org]

Application Notes & Protocols: Stopped-Flow Light Scattering

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A search for "Z433927330" did not yield any specific results. The following Application Notes and Protocols are provided for the general Stopped-Flow Light Scattering (SFLS) method and are intended to serve as a comprehensive guide. These protocols can be adapted for specific molecules or reactions of interest.

Introduction to Stopped-Flow Light Scattering (SFLS)

Stopped-flow is a rapid kinetics technique designed to study fast chemical and biochemical reactions in solution, typically on the millisecond to second timescale.[1][2] The method involves the rapid mixing of two or more reactant solutions, which are then forced into an observation cell where the flow is abruptly stopped.[2][3] The reaction progress is then monitored in real-time using a suitable spectroscopic probe.[2]

Stopped-Flow Light Scattering (SFLS) specifically utilizes light scattering as the detection method. It is a powerful tool for monitoring reactions that involve a change in the size, shape, or concentration of macromolecules or particles in solution.[4][5][6] As the reaction proceeds, changes in the mass, size, or conformation of the molecules alter the intensity of scattered light, providing a direct measure of the reaction kinetics.[7] This technique is particularly valuable in drug development for studying protein-ligand binding, protein aggregation, and membrane permeability.[1][8]

Key Applications:

• Protein Folding and Aggregation: Monitoring conformational changes and the formation of oligomers or aggregates.[9][10]

• Enzyme Kinetics: Elucidating reaction mechanisms, identifying intermediates, and determining rate constants.[8]

• Ligand Binding: Studying the kinetics of drug candidates binding to target proteins or nucleic acids.[11][12]

• Membrane Permeability: Assessing the transport of solutes across biological or artificial membranes by observing cell or vesicle volume changes.[4][13]

• Macromolecular Assembly/Disassembly: Observing the formation and dissociation of complexes like protein-protein or protein-DNA interactions.[6][14]

Principle of the Technique

The fundamental principle of SFLS is based on Rayleigh scattering, where the intensity of scattered light is proportional to the molar mass and concentration of the scattering particles. In a typical experiment, two solutions (e.g., a protein solution and a ligand or denaturant solution) are loaded into separate syringes. A drive mechanism rapidly pushes the solutions into a high-efficiency mixer, initiating the reaction.[3] The freshly mixed solution flows into an observation cell, displacing the previous contents. The flow is then stopped, and a light source (often a laser) illuminates the sample. A detector, typically placed at a 90° angle to the incident light, records the change in scattered light intensity over time.[5][15] The resulting kinetic trace provides data on the rate and mechanism of the reaction.

Experimental Protocols

General Protocol for Protein Aggregation Kinetics

This protocol outlines a general procedure for studying the kinetics of protein aggregation induced by a chemical agent.

A. Materials and Reagents:

• Protein Stock Solution: Purified protein of interest (e.g., monoclonal antibody) at a high concentration in a stable buffer (e.g., 20 mM Histidine, 150 mM NaCl, pH 6.0).

• Inducing Agent Solution: Solution of the chemical agent that induces aggregation (e.g., guanidine (B92328) hydrochloride, specific salt, or pH-adjusted buffer).

• Reaction Buffer: The final buffer condition in which the reaction will be observed.

• Degassed and Filtered Water: For cleaning and buffer preparation.

• Stopped-Flow Spectrometer: Equipped with a light scattering detector (e.g., laser at 355 nm or 530 nm).[4][16]

B. Instrument Setup:

• Power on the stopped-flow instrument, light source, and temperature controller. Allow the lamp to warm up for at least 30 minutes for stabilization.[14]

• Set the temperature of the sample syringes and observation cell to the desired experimental temperature (e.g., 37°C).[15]

• Set the excitation wavelength (e.g., 313 nm) and ensure the detector is positioned at 90° to the light path.[15]

• Thoroughly wash the instrument's flow circuit, syringes, and observation cell with filtered, degassed water, followed by the reaction buffer to remove any contaminants and air bubbles.[14]

C. Experimental Procedure:

• Prepare the reactant solutions. For a 1:1 mixing ratio, prepare the protein solution at twice the final desired concentration (e.g., 2 mg/mL) and the inducing agent solution in the reaction buffer.

• Load the protein solution into Syringe A and the inducing agent solution into Syringe B.

• Perform several rapid pushes ("shots") to waste to ensure the observation cell is filled with the freshly mixed reactants and to remove any interface between the buffer and the sample.

• Set the data acquisition parameters. For aggregation, a logarithmic time scale might be preferable to capture both fast initial events and slower processes.[17]

• Initiate the experiment. The instrument will rapidly mix the contents of both syringes and stop the flow. Data collection of the light scattering signal will begin simultaneously.

• Record the kinetic trace for a sufficient duration to observe the full reaction or the initial rate of aggregation.

• Repeat the measurement 3-5 times to ensure reproducibility and obtain an average trace for analysis.[15][16]

• Perform control experiments, such as mixing the protein with buffer alone, to establish a baseline.

D. Data Analysis:

• Average the reproducible kinetic traces.

• Fit the resulting curve to an appropriate kinetic model (e.g., single exponential, double exponential, or linear for initial rates) using analysis software like Prism, Origin, or the manufacturer's software.[17]

• The change in light scattering intensity over time correlates with the increase in the average molecular weight of the protein species in solution, indicating aggregation. The observed rate constants (kobs) can be extracted from the fits.

Quantitative Data Summary

The following tables provide examples of how to structure quantitative data obtained from SFLS experiments for clear comparison.

Table 1: Aggregation Kinetics of mAb-X Under Different Conditions

Condition	Protein Conc. (mg/mL)	Temperature (°C)	Observed Rate Constant, kobs (s⁻¹)	Amplitude of LS Change (a.u.)
Control (pH 7.0)	1.0	37	0.005 ± 0.001	0.1 ± 0.02
Low Salt (pH 5.0)	1.0	37	0.52 ± 0.04	2.5 ± 0.3
High Salt (pH 5.0)	1.0	37	1.15 ± 0.09	4.8 ± 0.5

| With Inhibitor-A | 1.0 | 37 | 0.08 ± 0.01 | 0.4 ± 0.05 |

Table 2: Ligand-Y Binding Kinetics to Target Protein-Z

Ligand Conc. (µM)	Observed Rate Constant, kobs (s⁻¹)
5	25.3 ± 1.2
10	48.9 ± 2.5
20	95.1 ± 4.1
40	188.7 ± 8.9
Derived Constants	Value
Association Rate Constant, kon (µM⁻¹s⁻¹)	4.9 x 10⁶
Dissociation Rate Constant, koff (s⁻¹)	2.1

| Dissociation Constant, KD (nM) | 428 |

Visualizations

Experimental Workflow

Caption: Workflow for a typical stopped-flow light scattering experiment.

Hypothetical Signaling Pathway Interaction Study

Caption: Monitoring kinase-induced substrate folding via SFLS.

References

• 1. biologic.net [biologic.net]
• 2. Stopped-flow - Wikipedia [en.wikipedia.org]
• 3. Methods | The Stopped-Flow, The Chemical Quench-Flow, The Optical Photolysis Method [kintekcorp.com]
• 4. Stopped-flow Light Scattering Analysis of Red Blood Cell Glycerol Permeability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. A stopped-flow apparatus with light-scattering detection and its application to biochemical reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Investigate enzymatic mechanisms using stopped-flow [photophysics.com]
• 9. Stopped-flow dynamic light scattering as a method to monitor compaction during protein folding | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. Stopped-Flow Kinetic Techniques for Studying Binding Reactions of Intrinsically Disordered Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Stopped Flow | Drupal [umsibslor.univ-lorraine.fr]
• 13. mdpi.com [mdpi.com]
• 14. Application of Stopped-flow Kinetics Methods to Investigate the Mechanism of Action of a DNA Repair Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Stopped-flow Measurements [bio-protocol.org]
• 16. researchgate.net [researchgate.net]
• 17. josephgroup.ucsd.edu [josephgroup.ucsd.edu]

Technical Notes & Optimization

Z433927330 solubility issues and solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the solubility and handling of Z433927330.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving Z433927330?

A1: The recommended solvent for creating stock solutions of Z433927330 is high-quality, anhydrous Dimethyl Sulfoxide (DMSO).[1][2][3][4] It is crucial to use freshly opened DMSO, as the compound's solubility can be significantly impacted by moisture absorbed by hygroscopic DMSO.[1][3][5][6]

Q2: What is the solubility of Z433927330 in common solvents?

A2: Z433927330 exhibits high solubility in DMSO.[1][2][3] Its solubility in ethanol (B145695) is limited, and it is considered insoluble in water.[3] For detailed solubility data, please refer to the data table below.

Q3: How should I prepare a stock solution of Z433927330?

A3: To prepare a stock solution, dissolve Z433927330 powder in fresh, anhydrous DMSO to your desired concentration. If you encounter any precipitation or cloudiness, gentle warming and/or sonication can be used to facilitate complete dissolution.[1][2]

Q4: How should I store the solid compound and my stock solutions?

A4: The solid powder of Z433927330 should be stored at -20°C for long-term stability (up to 3 years).[2][3] Stock solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C for up to two years.[1][5][6]

Q5: I am seeing precipitation in my stock solution upon storage. What should I do?

A5: If you observe precipitation in your stock solution, it may be due to the use of DMSO that has absorbed moisture or exceeding the solubility limit. Before use, you can try gently warming the solution and using sonication to redissolve the compound.[1] Always ensure your stock solution is clear before using it in experiments. For future preparations, use fresh, anhydrous DMSO.

Q6: Can I use Z433927330 for in vivo animal experiments?

A6: Yes, Z433927330 can be used for in vivo studies. However, due to the potential toxicity of DMSO, it is recommended to keep the final concentration of DMSO in the working solution low (e.g., below 2% if the animal is weak).[5] Specific formulations for in vivo administration are available and often involve co-solvents. It is recommended to prepare these working solutions fresh on the day of use.[1]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Difficulty Dissolving Z433927330 Powder	1. Use of aged or hygroscopic DMSO.2. Reaching solubility limit.	1. Use fresh, newly opened, anhydrous DMSO.2. Gently warm the solution and/or use sonication to aid dissolution.[1][2]
Precipitation in Stock Solution During Storage	1. DMSO has absorbed moisture over time.2. Fluctuation in storage temperature.	1. Before use, warm and sonicate the solution to redissolve the precipitate.2. Ensure consistent storage at -80°C.3. Prepare fresh stock solutions with anhydrous DMSO.
Precipitation When Diluting Stock Solution in Aqueous Buffer	1. Z433927330 has very low aqueous solubility.	1. Minimize the volume of DMSO stock solution added to the aqueous buffer.2. Consider using a formulation with co-solvents like PEG300 or Tween-80 for better stability in aqueous environments.[1]
Inconsistent Experimental Results	1. Incomplete dissolution of the compound.2. Degradation of the compound due to improper storage or multiple freeze-thaw cycles.	1. Always ensure the stock solution is clear and free of precipitate before use.2. Aliquot stock solutions upon preparation and avoid repeated freezing and thawing.[1][6]

Quantitative Solubility Data

Solvent	Concentration (mg/mL)	Molar Concentration (mM)	Notes
DMSO	≥ 280 mg/mL[1][5][6]	≥ 768.39 mM[1][5][6]	Use of fresh, anhydrous DMSO is critical.[1][3][5][6]
DMSO	73 mg/mL[3]	200.32 mM[3]
Ethanol	2 mg/mL[3]	~5.49 mM
Water	Insoluble[3]	Insoluble[3]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.33 mg/mL[1]	≥ 6.39 mM[1]	In vivo formulation, results in a clear solution.
10% DMSO, 90% Corn Oil	≥ 2.33 mg/mL[1]	≥ 6.39 mM[1]	In vivo formulation, results in a clear solution.
CMC-NA	≥ 5 mg/mL[3]	≥ 13.72 mM	For oral administration as a homogeneous suspension.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weigh out the required amount of Z433927330 powder in a sterile microcentrifuge tube.

• Add the appropriate volume of fresh, anhydrous DMSO to achieve a final concentration of 10 mM. (For 1 mg of Z433927330, add 0.2744 mL of DMSO).

• Vortex the tube until the powder is completely dissolved.

• If any particulates remain, gently warm the tube and/or place it in a sonicator bath until the solution is clear.

• Aliquot the stock solution into smaller volumes in separate sterile tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -80°C.

Protocol 2: Preparation of an In Vivo Formulation (Co-solvent approach)

This protocol is based on achieving a clear working solution.

• Prepare a concentrated stock solution of Z433927330 in DMSO (e.g., 23.3 mg/mL).

• In a sterile tube, add the required volume of the DMSO stock solution. For a final solution with 10% DMSO, this will be 10% of your final volume.

• Add the other solvents sequentially. For example, for the formulation with PEG300 and Tween-80, add 40% of the final volume as PEG300, followed by 5% as Tween-80, and finally 45% as saline.[1]

• Mix thoroughly after the addition of each solvent.

• Ensure the final solution is clear before administration. This formulation should be prepared fresh on the day of the experiment.[1]

Visual Guides

Caption: Workflow for preparing Z433927330 stock and in vivo solutions.

Caption: Decision-making flowchart for troubleshooting Z433927330 solubility.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Z433927330 | TargetMol [targetmol.com]
• 3. selleckchem.com [selleckchem.com]
• 4. medkoo.com [medkoo.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]

Z433927330 off-target effects on AQP3 and AQP9

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the off-target effects of Z433927330 on Aquaporin-3 (AQP3) and Aquaporin-9 (AQP9).

I. Compound Profile: Z433927330

Z433927330 is primarily known as a potent and selective inhibitor of Aquaporin-7 (AQP7).[1][2][3] However, it exhibits known off-target activity, acting as a partial inhibitor of AQP3 and a less potent inhibitor of AQP9.[2][4][5] Understanding these off-target effects is crucial for interpreting experimental results accurately.

Data Presentation: Inhibitory Activity of Z433927330

The following table summarizes the reported inhibitory concentrations (IC50) of Z433927330 on its primary target and key off-targets.

Target Aquaporin	Reported IC50	Description of Effect	References
Mouse AQP7	~0.2 µM	Potent and efficacious inhibition of water permeability.	[2][4][6]
Mouse AQP3	~0.7 - 0.9 µM	Partial inhibition of water and glycerol (B35011) permeability.	[1][2][4][6]
Mouse AQP9	~1.1 µM	Inhibition of water permeability.	[2][5]
Human AQP3	~0.1 - 0.4 µM (DFP00173, a related compound)	DFP00173, with a similar core structure, shows potent inhibition. Z433927330 is a partial inhibitor.	[6][7]
Human AQP7	Not explicitly stated for Z433927330	Z433927330 is characterized as a potent inhibitor of mouse AQP7.	[8]

II. Frequently Asked Questions (FAQs)

Q1: We are using Z433927330 to inhibit AQP7, but we are observing unexpected cellular phenotypes related to hydration and glycerol metabolism. Could this be due to off-target effects?

A1: Yes, this is a strong possibility. Z433927330 is a partial inhibitor of AQP3 (IC50 ~0.7-0.9 µM) and also inhibits AQP9 (IC50 ~1.1 µM).[2][4][5] Both AQP3 and AQP9 are aquaglyceroporins, meaning they transport water and glycerol.[7][9] Off-target inhibition of these channels could lead to altered cell volume regulation, impaired glycerol uptake for metabolic processes, and changes in skin hydration if working with keratinocytes.[10]

Q2: How can we experimentally confirm that the effects we are seeing are due to off-target inhibition of AQP3 or AQP9?

A2: To dissect the on-target versus off-target effects, you can employ several strategies:

• Use a more selective inhibitor: Compare the effects of Z433927330 with a more selective AQP3 inhibitor, like DFP00173, which has low efficacy towards AQP7 and AQP9.[6][7]

• Genetic knockdown/knockout: Use siRNA, shRNA, or CRISPR/Cas9 to specifically silence AQP3 or AQP9 in your cell model. If the phenotype observed with Z433927330 is recapitulated by AQP3 or AQP9 knockdown, it strongly suggests an off-target effect.

• Rescue experiments: In AQP3 or AQP9 knockout/knockdown cells, the effects of Z433927330 on the observed phenotype should be diminished or absent if those aquaporins are the off-targets.

Q3: What are the potential downstream signaling pathways affected by off-target inhibition of AQP3 and AQP9?

A3: AQP3 and AQP9 are not just simple channels; they can influence cellular signaling.

• AQP3: AQP3 can facilitate the transport of hydrogen peroxide (H₂O₂), a key signaling molecule.[6][11] By inhibiting AQP3, Z433927330 could indirectly affect redox-sensitive signaling pathways such as Akt, Erk1/2, and NF-κB.[11][12][13] In some contexts, AQP3 expression is regulated by the cAMP/PKA/CREB pathway.[14]

• AQP9: AQP9 is also implicated in signaling. For instance, silencing AQP9 can inhibit the activation of the ERK1/2 signaling pathway in the context of myocardial infarction.[15] In macrophages, AQP9-mediated glycerol transport can activate the Hippo pathway.[16]

Q4: We are having trouble with the solubility of Z433927330. What is the recommended solvent?

A4: Z433927330 is typically dissolved in fresh DMSO (dimethyl sulfoxide) at a concentration of up to 73 mg/mL (200.32 mM).[2] It is noted that moisture-absorbing DMSO can reduce solubility, so using a fresh, high-quality solvent is critical.[2]

III. Troubleshooting Guides

Issue 1: Inconsistent results in cell-based permeability assays.

Potential Cause	Troubleshooting Step	Rationale
Cellular expression levels of AQP3/AQP9 vary.	Perform qPCR or Western blot to confirm stable and consistent expression of AQP3 and AQP9 across experimental batches.	The magnitude of the off-target effect will depend on the abundance of the off-target proteins.
Incorrect osmotic challenge.	Optimize the osmolarity and timing of the hypotonic or hypertonic buffer. Ensure rapid and consistent solution exchange.	Assays measuring cell volume changes are highly sensitive to the kinetics of the osmotic shift.[17]
Assay method lacks sensitivity.	Consider alternative methods. If using a fluorescence quenching assay (e.g., calcein-AM), compare results with a label-free method like stopped-flow light scattering for higher temporal resolution.	Different assays have varying levels of sensitivity and potential for artifacts.[18][19]
Compound degradation or precipitation.	Prepare fresh stock solutions of Z433927330 in high-quality DMSO for each experiment. Visually inspect for precipitates before use.	Poor solubility or degradation can lead to inaccurate effective concentrations.

Issue 2: Difficulty distinguishing between inhibition of water vs. glycerol transport.

Potential Cause	Troubleshooting Step	Rationale
Assay measures only one permeability.	Employ separate assays to measure water and glycerol transport. For water, use osmotic swelling assays. For glycerol, use radiolabeled [¹⁴C]glycerol uptake assays or enzymatic assays for intracellular glycerol.	AQP3 and AQP9 transport both water and glycerol.[7] Quantifying both transport functions provides a more complete picture of the inhibitory profile.
Confounding water movement in glycerol assays.	When measuring glycerol-induced osmotic swelling, ensure the external solution is isosmotic to prevent initial water movement that is independent of glycerol transport.	This isolates the cell volume change resulting from glycerol influx followed by water.
Cell model expresses other glycerol transporters.	Use a cell line with low endogenous expression of other aquaglyceroporins or glycerol transporters (e.g., Xenopus oocytes) and transiently express the target of interest.	This provides a cleaner system to study the specific effect on AQP3 or AQP9.[20]

IV. Experimental Protocols & Visualizations

Protocol 1: Cell Swelling Assay for Water Permeability (Calcein Quenching Method)

This protocol is adapted from standard methods used for screening aquaporin inhibitors.[17]

• Cell Preparation: Plate cells expressing AQP3 or AQP9 in a 96-well, black-walled, clear-bottom plate and grow to 80-90% confluency.

• Dye Loading: Wash cells with isotonic buffer (e.g., PBS). Incubate with 10 µM calcein-AM in isotonic buffer for 45 minutes at 37°C. Calcein-AM is membrane-permeable and becomes trapped intracellularly as fluorescent calcein (B42510).[17]

• Inhibitor Incubation: Wash away excess calcein-AM and incubate cells with varying concentrations of Z433927330 (or vehicle control, e.g., 0.1% DMSO) in isotonic buffer for 15-30 minutes.

• Assay Measurement: Place the plate in a fluorescence microplate reader capable of rapid kinetic reads. Establish a baseline fluorescence reading (Excitation: ~495 nm, Emission: ~515 nm).

• Osmotic Challenge: Program the reader to inject a volume of hypotonic buffer (e.g., 50% isotonic buffer, 50% distilled water) to induce cell swelling.

• Data Acquisition: Immediately after injection, measure the fluorescence intensity kinetically over 30-60 seconds. As cells swell, the intracellular calcein concentration decreases, leading to an increase in fluorescence (dequenching).

• Analysis: The initial rate of fluorescence increase is proportional to the rate of water influx. Compare the rates for Z433927330-treated cells to control cells to determine the percent inhibition.

Diagrams

Experimental Workflow: Investigating Off-Target Effects

Caption: Workflow for confirming Z433927330 off-target effects.

Hypothetical Signaling Pathway: AQP3-Mediated Redox Signaling

Caption: AQP3 facilitates H₂O₂ transport, affecting downstream signaling.

Troubleshooting Logic: Inconsistent Permeability Data

Caption: Decision tree for troubleshooting inconsistent assay results.

References

• 1. xcessbio.com [xcessbio.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. axonmedchem.com [axonmedchem.com]
• 5. selleckchem.com [selleckchem.com]
• 6. Identification and characterization of potent and selective aquaporin-3 and aquaporin-7 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. genecards.org [genecards.org]
• 10. journals.physiology.org [journals.physiology.org]
• 11. Gene - AQP3 [maayanlab.cloud]
• 12. Aquaporin-3 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Roles and regulation of Aquaporin-3 in maintaining the gut health: an updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Regulation mechanism of aquaporin 9 gene on inflammatory response and cardiac function in rats with myocardial infarction through extracellular signal-regulated kinase1/2 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Targeting AQP9 enhanced the anti-TNF therapy response in Crohn's disease by inhibiting LPA-hippo pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Automated Cell-Based Assay for Screening of Aquaporin Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Aquaporin-Targeted Therapeutics: State-of-the-Field - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Methods for studying mammalian aquaporin biology - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Z433927330 Concentration In Vitro

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the effective in vitro use of Z433927330, a potent and selective inhibitor of Aquaporin-7 (AQP7).

Frequently Asked Questions (FAQs)

Q1: What is Z433927330 and what is its primary mechanism of action?

A1: Z433927330 is a small molecule inhibitor that potently and selectively targets Aquaporin-7 (AQP7).[1][2] AQP7 is a channel protein that facilitates the transport of water, glycerol (B35011), and other small neutral solutes across the cell membrane.[3][4] Z433927330 functions by binding to the cytoplasmic side of the AQP7 channel, physically obstructing the passage of these molecules.[5] This inhibition disrupts cellular processes that are dependent on AQP7-mediated transport, such as lipid metabolism, redox signaling, and cellular stress responses.[1][6]

Q2: What are the recommended starting concentrations for in vitro experiments?

A2: The optimal concentration of Z433927330 is highly dependent on the cell type and the specific assay being performed. Based on published data, a concentration range of 0.1 µM to 10 µM is a good starting point for most cell-based assays. For enzymatic or permeability assays, concentrations around the IC50 values (see table below) are recommended. It is always advisable to perform a dose-response curve to determine the optimal concentration for your specific experimental setup.[7]

Q3: How should I prepare and store Z433927330 stock solutions?

A3: It is recommended to prepare a concentrated stock solution of Z433927330 in dimethyl sulfoxide (B87167) (DMSO). For example, a 10 mM stock solution can be prepared and stored at -20°C or -80°C for long-term stability. When preparing your working solutions, dilute the DMSO stock in your aqueous buffer or cell culture medium. To avoid solvent-induced artifacts, ensure the final DMSO concentration in your assay is low, typically below 0.5%.

Q4: What are the known off-target effects of Z433927330?

A4: Z433927330 is a selective inhibitor of AQP7, but it also exhibits inhibitory activity against other aquaglyceroporins, namely AQP3 and AQP9, albeit at higher concentrations.[1][2] When designing experiments, it is important to consider the expression levels of these aquaporins in your model system and to include appropriate controls to account for any potential off-target effects.

Q5: What are the expected cellular effects of AQP7 inhibition by Z433927330?

A5: Inhibition of AQP7 by Z433927330 can lead to a variety of cellular effects, particularly in cells where AQP7 is highly expressed or plays a critical role. These effects can include:

• Reduced cell proliferation: This has been observed in various cancer cell lines, including breast cancer and leukemia.[1][5]

• Altered lipid metabolism: AQP7 is involved in glycerol transport, a key component of triglycerides. Inhibition of AQP7 can lead to altered lipid droplet formation and accumulation.[6][8]

• Modified stress responses: AQP7 facilitates the transport of hydrogen peroxide (H2O2), a key signaling molecule in oxidative stress.[1][2] AQP7 inhibition can therefore modulate cellular responses to oxidative stress.

• Changes in cell signaling: AQP7 inhibition has been shown to impact signaling pathways such as the PI3K/Akt/mTOR pathway.[8][9]

Data Presentation

Table 1: Inhibitory Potency (IC50) of Z433927330 against Aquaglyceroporins

Target Aquaporin	Reported IC50	Reference
Mouse AQP7	~0.2 µM	[1][2]
Human AQP7	~0.2 µM	[5]
Mouse AQP3	~0.7 µM	[1]
Human AQP3	~0.7-0.9 µM	[2][10]
Mouse AQP9	~1.1 µM	[1]

Table 2: Recommended Concentration Ranges for In Vitro Assays

Assay Type	Recommended Starting Concentration Range	Notes
Cell Proliferation/Cytotoxicity	1 µM - 25 µM	Perform a dose-response curve to determine the optimal concentration for your cell line.[2]
Permeability Assays (e.g., water, glycerol)	0.1 µM - 5 µM	Titrate around the IC50 value for the specific aquaporin of interest.
Western Blotting/Signaling Studies	5 µM - 10 µM	Concentration may need to be optimized based on the target pathway and incubation time.[5]

Experimental Protocols

Protocol 1: Determining the IC50 of Z433927330 using a Cell Viability Assay (e.g., MTT Assay)

• Cell Seeding: Seed your cells of interest in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a serial dilution of Z433927330 in cell culture medium. It is recommended to start from a high concentration (e.g., 100 µM) and perform 2-fold or 3-fold dilutions. Include a vehicle control (medium with the same final concentration of DMSO as the highest Z433927330 concentration).

• Treatment: Remove the old medium from the cells and add the prepared Z433927330 dilutions and vehicle control.

• Incubation: Incubate the plate for a predetermined duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours until a purple formazan (B1609692) precipitate is visible.

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized reagent) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the dose-response curve to determine the IC50 value using a suitable software.

Protocol 2: Glycerol Permeability Assay using a Calcein (B42510) Quenching Assay

• Cell Preparation: Load cells with the fluorescent dye Calcein-AM.

• Compound Incubation: Incubate the calcein-loaded cells with various concentrations of Z433927330 or a vehicle control for a predetermined time.

• Glycerol-induced Quenching: Rapidly mix the cell suspension with a hyperosmotic glycerol solution in a stopped-flow apparatus.

• Fluorescence Measurement: Measure the rapid decrease in calcein fluorescence as water leaves the cells and the dye is quenched.

• Data Analysis: Fit the fluorescence decay curve to an exponential function to determine the rate constant of water efflux, which is proportional to the glycerol permeability. Calculate the percentage of inhibition at each Z433927330 concentration to determine the IC50.

Troubleshooting Guides

Issue	Potential Cause	Troubleshooting Steps
High variability between replicate wells	Inconsistent cell seeding, uneven compound distribution, or edge effects in the plate.	- Ensure thorough mixing of the cell suspension before seeding. - Mix the compound solution well before adding it to the wells. - Avoid using the outer wells of the plate or fill them with sterile PBS to maintain humidity.
No observable effect of the compound	- The concentration is too low. - The compound is inactive in the chosen cell line. - The incubation time is too short. - The compound has degraded.	- Test a higher concentration range. - Verify the expression of AQP7 in your cell line. - Increase the incubation time. - Ensure proper storage of the Z433927330 stock solution.
Excessive cell death even at low concentrations	- The compound is highly cytotoxic to the specific cell line. - The cells are particularly sensitive. - The solvent concentration is too high.	- Use a lower concentration range. - Reduce the incubation time. - Ensure the final DMSO concentration is not contributing to toxicity (typically <0.5%).
Compound precipitation in the media	The concentration of Z433927330 exceeds its solubility in the aqueous medium.	- Visually inspect the wells for any signs of precipitation. - Reduce the final concentration of the compound. - Prepare fresh dilutions from the DMSO stock for each experiment.

Mandatory Visualizations

Caption: AQP7 inhibition by Z433927330 disrupts cellular homeostasis.

Caption: Workflow for optimizing Z433927330 concentration in vitro.

Caption: A logical approach to troubleshooting in vitro Z433927330 experiments.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Aquaporin-7: A Dynamic Aquaglyceroporin With Greater Water and Glycerol Permeability Than Its Bacterial Homolog GlpF - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metabolic impact of the glycerol channels AQP7 and AQP9 in adipose tissue and liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Molecular basis for human aquaporin inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Aquaporin-7 Regulates the Response to Cellular Stress in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Z433927330 | TargetMol [targetmol.com]
• 8. mdpi.com [mdpi.com]
• 9. Aquaglyceroporins serve as metabolic gateways in adiposity and insulin resistance control - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Identification and characterization of potent and selective aquaporin-3 and aquaporin-7 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Z433927330 & DMSO Experimental Controls

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Z433927330 with DMSO as a solvent in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Z433927330 and what is its primary mechanism of action?

Z433927330 is a potent and selective inhibitor of Aquaporin-7 (AQP7), a channel protein responsible for transporting water and small neutral solutes like glycerol (B35011) across cell membranes.[1] It exhibits less potent inhibitory effects on AQP3 and AQP9.[1][2] Its primary mechanism of action is the blockage of the AQP7 channel, thereby inhibiting the transport of substrates such as glycerol.

Q2: What is the recommended solvent for Z433927330 and what is its solubility?

Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for Z433927330 for in vitro studies. It is soluble in DMSO at a concentration of ≥ 280 mg/mL (768.39 mM).[3] For in vivo studies, a co-solvent system, such as 10% DMSO in corn oil or a mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline, is often used.[3]

Q3: How should I prepare and store Z433927330 stock solutions in DMSO?

It is recommended to prepare a high-concentration stock solution of Z433927330 in fresh, anhydrous DMSO. Stock solutions can be stored at -20°C for up to one year or at -80°C for up to two years.[1] To minimize degradation, it is advisable to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Studies have shown that while many compounds are stable in DMSO for multiple freeze-thaw cycles, exposure to water can lead to degradation.[4][5]

Q4: What are the known IC50 values for Z433927330?

The half-maximal inhibitory concentration (IC50) values for Z433927330 are:

• ~0.2 µM for mouse AQP7[1][2]

• ~0.7 µM for mouse AQP3[1][2]

• ~1.1 µM for mouse AQP9[1][2]

• ~0.6 µM for glycerol permeability inhibition[1]

Q5: What are the key signaling pathways and downstream effects regulated by AQP7 that I should be aware of when using Z433927330?

Inhibition of AQP7 by Z433927330 can impact several downstream cellular processes. AQP7 plays a crucial role in lipid metabolism, particularly in the release of glycerol from adipocytes.[6] Its inhibition can lead to altered lipid metabolism. Furthermore, AQP7 has been implicated in the regulation of signaling pathways involving p38, EGFR, and mTOR.[5]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent or unexpected results between experiments.	1. DMSO Vehicle Effects: DMSO is not inert and can have biological effects, including altering gene expression and affecting cell signaling pathways. 2. Z433927330 Selectivity: While potent for AQP7, Z433927330 also inhibits AQP3 and AQP9 at higher concentrations, which could lead to off-target effects.[1][2] 3. Compound Degradation: Improper storage or multiple freeze-thaw cycles of the Z433927330 stock solution can lead to degradation.[4][5]	1. Include Proper Controls: Always include a vehicle control group treated with the same concentration of DMSO as the experimental group. It is also good practice to have an untreated control group to assess the baseline cellular response. 2. Titrate Z433927330 Concentration: Perform a dose-response experiment to determine the optimal concentration that inhibits AQP7 without significant off-target effects on AQP3 and AQP9. 3. Proper Stock Solution Handling: Aliquot stock solutions to minimize freeze-thaw cycles and store at the recommended temperature. Use fresh, anhydrous DMSO for preparing stock solutions.
Low or no observable effect of Z433927330.	1. Insufficient Compound Concentration: The concentration of Z433927330 may be too low to effectively inhibit AQP7 in your specific cell type or experimental setup. 2. Low AQP7 Expression: The target cells may not express AQP7 at a high enough level for its inhibition to produce a measurable effect. 3. Cell Culture Media Interactions: Components in the cell culture media could potentially interact with Z433927330, reducing its effective concentration.	1. Increase Concentration: Titrate Z433927330 to a higher concentration, keeping in mind the IC50 values for off-target aquaporins. 2. Verify AQP7 Expression: Confirm AQP7 expression in your cell line using techniques like Western blot or qPCR before conducting functional assays. 3. Use Serum-Free Media for Treatment: If possible, treat cells in serum-free or reduced-serum media to minimize potential interactions.
High background or off-target effects observed in the DMSO control group.	1. High DMSO Concentration: DMSO can be toxic to cells at higher concentrations, typically above 0.5-1%. 2. DMSO-Induced Cellular Stress: DMSO can induce cellular stress responses that may interfere with the signaling pathway under investigation.	1. Optimize DMSO Concentration: Determine the maximum tolerated DMSO concentration for your cell line that does not cause significant toxicity or off-target effects. This is typically below 0.5%. 2. Extended Equilibration Time: Allow cells to equilibrate with the DMSO-containing media for a short period before adding Z433927330 to minimize acute stress responses.

Data Presentation

Table 1: Inhibitory Activity of Z433927330

Target	IC50 (µM)
Mouse AQP7	~0.2[1][2]
Mouse AQP3	~0.7[1][2]
Mouse AQP9	~1.1[1][2]
Glycerol Permeability	~0.6[1]

Table 2: Solubility of Z433927330

Solvent	Solubility
DMSO	≥ 280 mg/mL (768.39 mM)[3]
10% DMSO / 90% Corn Oil	≥ 2.33 mg/mL (6.39 mM)[3]
10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline	≥ 2.33 mg/mL (6.39 mM)[3]

Experimental Protocols

Cell Viability Assay (Trypan Blue Exclusion Method)

This protocol is adapted from a study that used a trypan blue exclusion assay to assess the effect of Z433927330 on cell proliferation.

Materials:

• Cells of interest

• Complete cell culture medium

• Z433927330 stock solution in DMSO

• DMSO (vehicle control)

• Trypan Blue solution (0.4%)

• Hemocytometer or automated cell counter

Procedure:

• Cell Seeding: Seed cells in a multi-well plate at a density that allows for logarithmic growth throughout the experiment. Allow cells to adhere overnight.

• Treatment Preparation: Prepare serial dilutions of Z433927330 in complete cell culture medium to achieve the desired final concentrations. Prepare a vehicle control with the same final concentration of DMSO as the highest Z433927330 concentration.

• Cell Treatment: Remove the old medium from the cells and add the prepared Z433927330 dilutions or vehicle control.

• Incubation: Incubate the cells for the desired time points (e.g., 24, 48, 72 hours).

• Cell Counting:

  • At each time point, detach the cells using trypsin or another appropriate method.

  • Resuspend the cells in a known volume of complete medium.

  • Mix a small volume of the cell suspension with an equal volume of Trypan Blue solution.

  • Load the mixture onto a hemocytometer and count the number of viable (unstained) and non-viable (blue) cells under a microscope. Alternatively, use an automated cell counter.

• Data Analysis: Calculate the percentage of viable cells and the total number of viable cells for each condition. Plot the results to determine the effect of Z433927330 on cell viability over time.

Glycerol Permeability Assay (Stopped-Flow Light Scattering)

This method is a common approach to measure the permeability of small solutes like glycerol across cell membranes.

Principle: When cells are exposed to a hyperosmotic solution containing a permeable solute like glycerol, they initially shrink due to water efflux and then swell as the solute and water enter the cell. The rate of this swelling is proportional to the membrane's permeability to the solute. This change in cell volume can be measured by monitoring the scattering of light passing through the cell suspension using a stopped-flow spectrophotometer.

General Procedure:

• Cell Preparation: Harvest and wash the cells of interest. Resuspend them in an isotonic buffer.

• Inhibitor Incubation: Incubate a sample of the cell suspension with the desired concentration of Z433927330. Incubate a control sample with DMSO.

• Stopped-Flow Measurement:

  • Rapidly mix the cell suspension with a hyperosmotic glycerol solution in the stopped-flow apparatus.

  • Measure the change in light scattering at a 90° angle over time.

• Data Analysis: The rate of cell swelling is determined by fitting the light scattering data to an appropriate mathematical model. The glycerol permeability coefficient (Pgly) can then be calculated.

Western Blot for AQP7 Expression

This protocol provides a general workflow for assessing AQP7 protein levels in cells treated with Z433927330 or other compounds.

Materials:

• Cells of interest

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against AQP7

• Loading control primary antibody (e.g., β-actin, GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Lysis: After treatment, wash cells with ice-cold PBS and lyse them with lysis buffer on ice.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay kit.

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer and separate them by size on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against AQP7 overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane and add the chemiluminescent substrate. Visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize the AQP7 signal to the loading control to determine the relative changes in AQP7 expression.

Visualizations

Caption: AQP7 signaling pathway and point of inhibition by Z433927330.

Caption: General experimental workflow for using Z433927330.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Aquaporin-7-Mediated Glycerol Permeability Is Linked to Human Sperm Motility in Asthenozoospermia and during Sperm Capacitation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The effect of freeze/thaw cycles on the stability of compounds in DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The impact of cell culture media on the interaction of biopolymer-functionalized gold nanoparticles with cells: mechanical and toxicological properties - PMC [pmc.ncbi.nlm.nih.gov]

Z433927330 stability in cell culture media

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability of Z433927330 in cell culture media. As no specific stability data for Z433927330 in cell culture media is publicly available, this guide offers general protocols and troubleshooting advice for determining its stability in your specific experimental setup.

Frequently Asked Questions (FAQs)

Q1: Is there any published data on the stability of Z433927330 in common cell culture media such as DMEM or RPMI-1640?

A: Currently, there are no specific studies available in the public domain that detail the stability and degradation kinetics of Z433927330 in cell culture media. The stability of a small molecule like Z433927330 can be influenced by various factors within the culture environment. Therefore, it is highly recommended that researchers empirically determine the stability of Z433927330 under their specific experimental conditions.

Q2: What are the primary factors in cell culture media that could affect the stability of Z433927330?

A: Several factors can influence the stability of small molecules in cell culture media:

• Temperature: Standard cell culture incubation temperatures (e.g., 37°C) can accelerate the degradation of compounds compared to storage temperatures.

• pH: The pH of the cell culture medium (typically 7.2-7.4) can influence the rate of hydrolysis and other pH-dependent degradation pathways.[1]

• Media Components: Components within the media, such as amino acids (e.g., cysteine), vitamins, and metal ions, can potentially react with and degrade the compound.[1]

• Serum Components: Proteins like albumin present in fetal bovine serum (FBS) can bind to the compound, which may either stabilize it or reduce its free, active concentration.

• Light: Exposure to light can cause photodegradation of light-sensitive compounds.

• Oxygen: The presence of dissolved oxygen can lead to oxidative degradation.[1]

• Enzymatic Degradation: If using conditioned media or in the presence of cells, enzymes secreted by the cells could potentially metabolize the compound.[1]

Q3: How should I prepare and store stock solutions of Z433927330?

A: Z433927330 is soluble in DMSO.[2][3][4][5][6][7][8] For optimal stability, stock solutions should be prepared in a high-quality, anhydrous solvent like DMSO. It is recommended to store stock solutions at -20°C for long-term storage (months to years) or at 4°C for short-term storage (days to weeks).[3] To avoid repeated freeze-thaw cycles, which can degrade the compound, it is advisable to aliquot the stock solution into smaller, single-use volumes.

Q4: What are the potential consequences of Z433927330 degradation in my experiments?

A: Degradation of Z433927330 can lead to several issues that can compromise the validity and reproducibility of your experimental results:

• Reduced Potency: A lower effective concentration of the active compound can lead to an underestimation of its biological effects.

• Inaccurate IC50 Values: The calculated half-maximal inhibitory concentration (IC50) may be artificially high.

• Formation of Active or Toxic Byproducts: Degradation products may have their own biological activities or cytotoxic effects, confounding the experimental results.

• Lack of Reproducibility: Inconsistent degradation rates between experiments can lead to poor reproducibility of your findings.

Experimental Protocol: Stability Assessment of Z433927330 in Cell Culture Media

This protocol provides a general method to determine the stability of Z433927330 in a specific cell culture medium over time using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Materials:

• Z433927330

• Anhydrous DMSO

• Your specific cell culture medium (e.g., DMEM, RPMI-1640) with or without serum (e.g., FBS)

• Sterile, low-protein-binding microcentrifuge tubes or multi-well plates

• Calibrated pipettes

• Incubator (37°C, 5% CO2)

• HPLC or LC-MS system

Procedure:

• Prepare a Stock Solution: Prepare a concentrated stock solution of Z433927330 in anhydrous DMSO (e.g., 10 mM).

• Spike the Media: Pre-warm your cell culture medium to 37°C. Dilute the Z433927330 stock solution into the medium to achieve the desired final working concentration (e.g., 10 µM). Ensure the final DMSO concentration is low (typically ≤ 0.5%) and consistent across all samples.

• Time Zero (T=0) Sample: Immediately after spiking the media, take an aliquot. This will serve as your T=0 time point.

• Incubation: Incubate the remaining spiked media in a sterile container at 37°C in a cell culture incubator.

• Time-Course Sampling: Collect aliquots of the spiked media at various time points (e.g., 2, 4, 8, 24, 48, and 72 hours).

• Sample Processing:

  • For media containing serum, precipitate proteins by adding a cold quenching solvent (e.g., 3 volumes of acetonitrile).

  • Vortex the samples and centrifuge at high speed to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube or well for analysis.

• Analysis: Analyze the concentration of Z433927330 in the processed samples using a validated HPLC or LC-MS method.

• Data Calculation: Calculate the percentage of Z433927330 remaining at each time point relative to the T=0 concentration.

Experimental Workflow for Stability Assessment

Caption: Workflow for assessing the stability of Z433927330.

Troubleshooting Guide

This guide addresses common issues encountered during the assessment of small molecule stability in cell culture experiments.

Issue	Possible Cause	Suggested Solution
Rapid Degradation of Z433927330	The compound may be inherently unstable in aqueous solutions at 37°C. Components in the media may be reacting with the compound.[9] The pH of the media may be affecting stability.	Perform a stability check in a simpler buffer system (e.g., PBS) at 37°C to assess inherent aqueous stability. Test stability in media with and without serum, as serum proteins can sometimes stabilize compounds.[9] Analyze stability in different types of cell culture media to identify any specific reactive components.
High Variability Between Replicates	Inconsistent sample handling and processing. Issues with the analytical method (e.g., HPLC-MS). Incomplete solubilization of the compound.	Ensure precise and consistent timing for sample collection and processing. Validate the analytical method for linearity, precision, and accuracy. Confirm the complete dissolution of the compound in the stock solution and media.
Low Recovery at T=0	The compound may be binding to the plasticware (e.g., tubes, plates). The compound may be precipitating out of solution upon dilution into the aqueous media.	Use low-protein-binding plates and pipette tips. Include a control without cells to assess non-specific binding to the plasticware. Visually inspect the media for any precipitate after spiking. Test the solubility of Z433927330 in the media at the working concentration.

Troubleshooting Workflow

Caption: A flowchart for troubleshooting common stability issues.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medkoo.com [medkoo.com]
• 4. xcessbio.com [xcessbio.com]
• 5. Z433927330 | TargetMol [targetmol.com]
• 6. selleckchem.com [selleckchem.com]
• 7. axonmedchem.com [axonmedchem.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Z433927330 In Vivo Formulation with PEG300

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using Z433927330 in an in vivo formulation with PEG300. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is Z433927330 and what is its mechanism of action?

Z433927330 is a potent and selective inhibitor of Aquaporin-7 (AQP7).[1][2] It also shows inhibitory activity against AQP3 and AQP9, but with lower potency.[1][3] Aquaporins are channel proteins involved in the transport of water and small solutes like glycerol (B35011) across cell membranes.[4] By inhibiting AQP7, Z433927330 can modulate cellular processes such as lipid metabolism and has been investigated for its potential in cancer therapy.[5][6]

Q2: Why use PEG300 as a vehicle for in vivo studies?

Polyethylene glycol 300 (PEG300) is a water-soluble, biocompatible polymer with low toxicity and immunogenicity.[7][8] It is approved by the FDA for use as a vehicle in various pharmaceutical formulations, including injectables.[7][9] For in vivo research, PEG300 is often used to dissolve compounds that have poor solubility in aqueous solutions. The final concentration of PEG300 can be up to 50% in formulations for intravenous and intramuscular injections without significant toxic effects.[7][9]

Q3: Is there a standard protocol for formulating Z433927330 with PEG300?

Currently, there is no universally standardized, published protocol specifically for the in vivo formulation of Z433927330 with PEG300. However, based on the known properties of Z433927330 and common practices for in vivo formulations, a suggested protocol can be developed. Researchers should always perform small-scale pilot studies to determine the optimal formulation for their specific experimental needs.

Q4: What are the known in vivo formulations for Z433927330?

Published in vivo studies with Z433927330 have utilized a formulation of 10% DMSO and 90% corn oil for intraperitoneal administration.[5]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Precipitation of Z433927330 in the formulation.	- Low solubility of Z433927330 in the chosen vehicle composition. - Temperature changes affecting solubility.	- Increase the proportion of co-solvent (e.g., DMSO). Z433927330 is highly soluble in DMSO (280 mg/mL).[2] - Gently warm the solution during preparation. - Include a surfactant like Tween 80 to improve solubility and stability. - Perform a solubility test with varying ratios of PEG300, co-solvents, and aqueous solutions.
Phase separation of the formulation.	- Immiscibility of the components at the tested ratios.	- Adjust the ratios of the vehicle components. - Ensure thorough mixing and vortexing during preparation. - Consider the use of a surfactant to create a more stable emulsion or solution.
Observed toxicity or adverse events in animals.	- Toxicity of the vehicle components at the administered dose. - Intrinsic toxicity of Z433927330 at the tested concentration.	- Conduct a dose-escalation study with the vehicle alone to determine the maximum tolerated dose. - While PEG300 generally has low toxicity, high concentrations or rapid administration can cause adverse effects.[10] - Reduce the concentration of co-solvents like DMSO, as they can have their own toxic effects. - Review the literature for toxicity profiles of Z433927330 and adjust the dosage accordingly.
Difficulty in administering the formulation due to high viscosity.	- High concentration of PEG300 or other polymers.	- Decrease the percentage of PEG300 in the final formulation. - Gently warm the formulation to reduce its viscosity before administration. - Use a larger gauge needle for injection.

Quantitative Data Summary

Table 1: Inhibitory Activity of Z433927330

Target Aquaporin	IC50 (µM)
Mouse AQP7	~0.2[1][3][4]
Mouse AQP3	~0.7 - 0.9[1][3][4]
Mouse AQP9	~1.1[1][3]
Glycerol Permeability	~0.6[1][3]

Table 2: Solubility of Z433927330

Solvent	Solubility
DMSO	280 mg/mL (768.39 mM)[2]

Table 3: Recommended Maximum Concentration of PEG300 in In Vivo Formulations

Route of Administration	Maximum Recommended Concentration
Intravenous	50%[7][9]
Intramuscular	50%[7][9]
Oral	90%[7][9]

Experimental Protocols

Suggested Protocol for In Vivo Formulation of Z433927330 with PEG300

This protocol is a suggested starting point and should be optimized for your specific experimental requirements.

Materials:

• Z433927330 powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile, injectable grade

• PEG300, sterile, injectable grade

• Tween 80 (optional, as a surfactant), sterile

• Sterile saline or phosphate-buffered saline (PBS)

• Sterile, light-protected vials

• Vortex mixer

• Warming bath or heat block

Procedure:

• Calculate the required amounts: Determine the total volume of the formulation needed based on the number of animals, dosage, and injection volume. Calculate the mass of Z433927330 and the volume of each vehicle component.

• Dissolve Z433927330 in DMSO: In a sterile vial, add the calculated mass of Z433927330. Add the required volume of DMSO to completely dissolve the compound. Vortex thoroughly. Gentle warming may be applied if necessary.

• Add PEG300: To the DMSO solution, add the calculated volume of PEG300. Vortex until the solution is homogeneous.

• Add Tween 80 (Optional): If using a surfactant, add the calculated volume of Tween 80 and vortex until fully mixed.

• Add Saline or PBS: Slowly add the sterile saline or PBS to the mixture while continuously vortexing to reach the final desired volume and concentration.

• Final Inspection: Visually inspect the final formulation for any precipitation or phase separation. The final solution should be clear and homogeneous.

• Storage: Store the formulation in a sterile, light-protected vial. The stability of the formulation should be determined, but it is generally recommended to prepare it fresh before each use.

Example Formulation (for a 10 mg/kg dose at 10 mL/kg injection volume):

• Final Concentration: 1 mg/mL

• Vehicle Composition: 10% DMSO, 40% PEG300, 50% Saline

• Preparation for 10 mL:

  • 10 mg of Z433927330

  • 1 mL of DMSO

  • 4 mL of PEG300

  • 5 mL of Saline

Visualizations

Caption: Workflow for preparing and administering the Z433927330 in vivo formulation.

Caption: Simplified diagram of Z433927330's mechanism of action through AQP7 inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Z433927330 | TargetMol [targetmol.com]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. Identification and characterization of potent and selective aquaporin-3 and aquaporin-7 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. PEG300 | biocompatible hydrophilic polymer | CAS# 25322-68-3 | InvivoChem [invivochem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. file.medchemexpress.com [file.medchemexpress.com]
• 10. researchgate.net [researchgate.net]

Z433927330 preventing precipitation in solution

Disclaimer: Z433927330 is identified as a potent and selective inhibitor of Aquaporin-7 (AQP7) for research use.[1][2][3] This guide is intended for research professionals and provides troubleshooting advice based on publicly available data and general principles for handling poorly soluble compounds. All protocols should be adapted and validated for your specific experimental context.

Frequently Asked Questions (FAQs)

Q1: What is Z433927330?

Z433927330 is a potent and selective small molecule inhibitor of Aquaporin-7 (AQP7), a channel protein that facilitates the transport of water and glycerol (B35011) across cell membranes.[1][2][3] It shows less potent inhibitory activity against AQP3 and AQP9.[1][4] The compound is used in research to study the physiological and pathological roles of AQP7, such as its involvement in glycerol metabolism and potential roles in cancer cell proliferation.[5]

Q2: Why is my Z433927330 precipitating when I dilute it into my aqueous experimental buffer?

Precipitation upon dilution into aqueous solutions is a common issue for hydrophobic small molecules like Z433927330.[6][7] This typically occurs when a concentrated stock solution, usually prepared in an organic solvent like Dimethyl Sulfoxide (DMSO), is introduced to an aqueous environment. The drastic increase in solvent polarity causes the compound's solubility limit to be exceeded, leading to it "crashing out" of the solution.[7][8]

Q3: What is the recommended solvent for making a stock solution of Z433927330?

The recommended solvent for preparing high-concentration stock solutions of Z433927330 is Dimethyl Sulfoxide (DMSO).[1][2][4] It is highly soluble in DMSO, with reported solubilities of 73 mg/mL and ≥ 280 mg/mL.[2][4] It is crucial to use fresh, anhydrous DMSO, as absorbed moisture can negatively impact the solubility of the compound.[4]

Q4: How should I store Z433927330 solutions?

Proper storage is critical for maintaining the compound's stability.

• Solid Powder: Store at -20°C for up to 3 years.[2]

• In Solvent (DMSO): Prepare aliquots to avoid repeated freeze-thaw cycles. Store at -80°C for up to 1-2 years and at -20°C for up to 1 month.[2][4]

• Aqueous Working Solutions: These should ideally be prepared fresh for each experiment and used immediately.[7]

Troubleshooting Guide for Precipitation

This guide addresses specific issues you may encounter when working with Z433927330 solutions.

Issue 1: Precipitate forms immediately upon diluting the DMSO stock into an aqueous buffer (e.g., PBS, cell culture medium).

Cause	Solution
Final concentration exceeds aqueous solubility limit.	Decrease the final working concentration of Z433927330. Determine the kinetic solubility in your specific buffer to identify the upper concentration limit (See Protocol 2).
Improper mixing technique.	Add the DMSO stock solution dropwise into the vortexing or rapidly stirring aqueous buffer. This ensures rapid dispersion and prevents localized high concentrations that can trigger precipitation.[9]
High final DMSO concentration.	While Z433927330 is soluble in DMSO, a high percentage of DMSO in the final aqueous solution can sometimes cause other buffer components (like salts) to precipitate. Keep the final DMSO concentration as low as possible, typically ≤0.5% for most cell-based assays.[6]
Rapid solvent polarity shift.	Instead of a single large dilution, perform serial dilutions. First, create an intermediate dilution of your stock in pure DMSO. Then, add this less concentrated DMSO solution to your aqueous buffer.[7][10]

Issue 2: The solution is initially clear but becomes cloudy or shows precipitate over time.

Cause	Solution
Temperature fluctuations.	Maintain a constant temperature. If experiments are performed at 37°C, ensure all solutions are pre-warmed. Conversely, cooling the solution may decrease solubility.
Compound instability in aqueous solution.	Z433927330 may have limited stability in aqueous media over time. Prepare working solutions fresh and use them immediately. Avoid storing diluted aqueous solutions.
Slow precipitation from a supersaturated solution.	The initial clear solution may have been supersaturated. This is common in kinetic solubility assessments. Use a lower final concentration that is well within the determined solubility limits for long-term experiments.
Interaction with buffer components.	Certain salts or proteins in your medium could be promoting precipitation over time. If possible, test solubility in simpler buffers (e.g., PBS) to identify problematic components.

Data Presentation: Solubility of Z433927330

The following tables summarize the solubility data for Z433927330.

Table 1: Solubility in Common Solvents

Solvent	Reported Solubility	Molarity (Approx.)	Notes
DMSO	≥ 280 mg/mL[1][2]	≥ 768 mM	Use fresh, anhydrous DMSO. Sonication may aid dissolution.[2]
Ethanol	2 mg/mL[4]	5.5 mM
Water	Insoluble[4]	-

Table 2: Example Formulations for In Vivo Use

Formulation Components	Achieved Solubility	Notes
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.33 mg/mL (6.39 mM)[1]	Add solvents one by one to ensure a clear solution.[1]
10% DMSO, 90% Corn Oil	≥ 2.33 mg/mL (6.39 mM)[1]	A common formulation for oral administration.[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Objective: To prepare a concentrated, clear stock solution of Z433927330 for subsequent dilution.

Materials:

• Z433927330 powder (Molecular Weight: 364.4 g/mol )[2]

• Anhydrous, high-purity DMSO

• Sterile, low-adhesion microcentrifuge tubes

• Analytical balance and calibrated pipettes

Procedure:

• Weigh Compound: Accurately weigh a precise amount of Z433927330 powder (e.g., 1 mg) in a sterile tube.

• Calculate Solvent Volume: Use the following formula to determine the volume of DMSO needed: Volume (µL) = (Mass (mg) / 364.4 g/mol ) * 100,000 For 1 mg of Z433927330, this is approximately 274.4 µL of DMSO for a 10 mM stock.

• Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the powder.

• Mixing: Vortex the solution for 1-2 minutes. If the compound does not fully dissolve, brief sonication in a water bath sonicator (5-10 minutes) or gentle warming (to 37°C) can be applied.[1][8] Visually confirm that the solution is completely clear with no visible particulates.

• Storage: Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles and store at -80°C.[2][4]

Protocol 2: Kinetic Solubility Assessment in Aqueous Buffer

Objective: To determine the approximate maximum concentration of Z433927330 that remains in solution in your specific experimental buffer.

Materials:

• 10 mM Z433927330 stock solution in DMSO

• Pure DMSO

• Your target aqueous buffer (e.g., PBS, pH 7.4)

• 96-well clear flat-bottom plate

• Plate reader capable of measuring absorbance/turbidity (optional)

Procedure:

• Prepare Serial Dilutions in DMSO: Create a 2-fold serial dilution series of your 10 mM stock solution in pure DMSO. (e.g., 10 mM, 5 mM, 2.5 mM, 1.25 mM, etc.).

• Dilute into Aqueous Buffer: In the 96-well plate, add a small volume (e.g., 2 µL) of each DMSO concentration to a larger volume (e.g., 198 µL) of your aqueous buffer. This creates a 1:100 dilution and a final DMSO concentration of 1%. This will yield final compound concentrations of 100 µM, 50 µM, 25 µM, etc. Also, prepare a vehicle control well with 2 µL of DMSO in 198 µL of buffer.

• Incubation: Incubate the plate at your experimental temperature (e.g., room temperature or 37°C) for 1-2 hours with gentle shaking.

• Visual Inspection: Carefully inspect each well against a dark background for any signs of cloudiness, haziness, or visible precipitate.

• Turbidity Measurement (Optional): Use a plate reader to measure the light scattering (turbidity) at a wavelength where the compound does not absorb (e.g., 650 nm). A sharp increase in absorbance/scattering indicates precipitation.[11]

• Determine Solubility: The highest concentration that remains visually clear and does not show a significant increase in turbidity is the approximate kinetic solubility of Z433927330 under these conditions.

Visualizations

Caption: Troubleshooting workflow for addressing Z433927330 precipitation.

Caption: Mechanism of action for Z433927330 as an AQP7 inhibitor.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Z433927330 | TargetMol [targetmol.com]
• 3. medkoo.com [medkoo.com]
• 4. selleckchem.com [selleckchem.com]
• 5. Molecular basis for human aquaporin inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Z433927330 and Compensatory Aquaporin Expression

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing Z433927330, a potent Aquaporin-7 (AQP7) inhibitor, who may be encountering compensatory changes in the expression of other aquaporin family members.[1][2][3]

Frequently Asked Questions (FAQs)

Q1: What is Z433927330 and what is its primary target?

Z433927330 is a small molecule inhibitor primarily targeting Aquaporin-7 (AQP7). It is a potent and selective inhibitor of AQP7, but it also exhibits inhibitory effects on AQP3 and AQP9 at higher concentrations.[1][2][3]

Q2: What is "compensatory aquaporin expression"?

Compensatory aquaporin expression is a phenomenon where the inhibition or genetic knockout of one aquaporin isoform leads to a change in the expression of other aquaporin family members.[1][4][5] This can be an upregulation or downregulation of other AQPs as the cell attempts to maintain fluid homeostasis and other physiological functions.

Q3: We treated our cells with Z433927330 to inhibit AQP7, but we are seeing unexpected changes in the expression of other aquaporins. Why is this happening?

This is a documented effect of Z433927330.[1][4][5] The inhibition of a specific aquaporin can trigger cellular signaling pathways that lead to the altered transcription and translation of other aquaporin genes. This compensatory response can vary between different cell types and experimental conditions.[2]

Q4: What are the known compensatory changes in aquaporin expression following Z433927330 treatment?

Studies in breast cancer cell lines have shown that treatment with Z433927330 can lead to varied changes in the expression of other aquaporins. For instance, in some cell lines, a decrease in AQP3 and AQP9 protein levels has been observed.[2] The specific compensatory expression patterns can be cell-line dependent.[2]

Troubleshooting Guides

Problem: Unexpected or inconsistent changes in aquaporin mRNA levels after Z433927330 treatment.

Possible Cause 1: Cell-type specific responses.

• Solution: Be aware that the compensatory response to AQP7 inhibition is not universal and can differ significantly between cell lines. It is recommended to establish a baseline aquaporin expression profile for your specific cell model before initiating inhibitor studies.

Possible Cause 2: Sub-optimal RT-qPCR conditions.

• Solution: Ensure your RT-qPCR protocol is optimized for aquaporin gene expression analysis. This includes using validated primer sets for each AQP isoform, performing a primer efficiency test, and using appropriate reference genes for normalization. Refer to the detailed experimental protocol below.

Possible Cause 3: Inconsistent inhibitor concentration or treatment duration.

• Solution: Maintain strict consistency in the concentration of Z433927330 and the duration of treatment across all experiments. Create a detailed experimental plan and adhere to it.

Problem: Discrepancy between mRNA (RT-qPCR) and protein (Western Blot) levels of compensatory aquaporins.

Possible Cause 1: Post-transcriptional or post-translational regulation.

• Solution: A change in mRNA levels does not always directly correlate with protein expression due to regulatory mechanisms such as mRNA stability, translation efficiency, and protein degradation. It is crucial to analyze both mRNA and protein levels to get a complete picture of the compensatory response.

Possible Cause 2: Antibody specificity issues in Western Blotting.

• Solution: Aquaporin isoforms can share sequence homology. Verify the specificity of your primary antibodies for each AQP isoform being investigated. Run appropriate controls, such as lysates from cells known to express or not express the target aquaporin.

Possible Cause 3: Technical issues with Western Blotting.

• Solution: High background, weak signal, or non-specific bands can obscure the true results. Refer to the troubleshooting section in the Western Blotting protocol below for guidance on optimizing your blots.

Quantitative Data

The following table summarizes the observed compensatory changes in aquaporin protein expression in various breast cancer cell lines after treatment with Z433927330.

Cell Line	AQP3 Protein Level	AQP7 Protein Level	AQP9 Protein Level
PyMT	Decreased	Decreased	Decreased
4T1	Decreased	No Change	No Change
MDA-MB-231	Decreased	Decreased	Decreased
MCF7	Decreased	Decreased	Decreased
BT474	Decreased	Decreased	Decreased
AU565	Decreased	Decreased	Decreased

Data adapted from Charlestin et al., Cancers, 2024.[2]

Experimental Protocols

RT-qPCR for Aquaporin Gene Expression

This protocol provides a general framework for analyzing changes in aquaporin mRNA levels.

a. RNA Extraction:

• Culture cells to the desired confluency and treat with Z433927330 or vehicle control for the specified duration.

• Harvest cells and extract total RNA using a commercial kit (e.g., RNeasy Mini Kit, Qiagen) according to the manufacturer's instructions.

• Quantify the extracted RNA using a spectrophotometer (e.g., NanoDrop) and assess its integrity.

b. cDNA Synthesis:

• Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit (e.g., iScript cDNA Synthesis Kit, Bio-Rad) following the manufacturer's protocol.

c. qPCR:

• Prepare the qPCR reaction mix containing cDNA, forward and reverse primers for the target aquaporin genes and a reference gene (e.g., GAPDH, ACTB), and a suitable qPCR master mix (e.g., SsoAdvanced Universal SYBR Green Supermix, Bio-Rad).

• Perform the qPCR reaction using a real-time PCR detection system. A typical cycling protocol is: 95°C for 3 min, followed by 40 cycles of 95°C for 10 s and 60°C for 30 s.

• Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression.

Western Blotting for Aquaporin Protein Expression

This protocol outlines the general steps for detecting aquaporin protein levels.

a. Protein Extraction:

• Following treatment with Z433927330 or vehicle, wash cells with ice-cold PBS.

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Determine the protein concentration of the lysates using a BCA protein assay.

b. SDS-PAGE and Transfer:

• Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

c. Immunoblotting:

• Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody specific to the aquaporin of interest overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again three times with TBST.

d. Detection:

• Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantify the band intensities using image analysis software and normalize to a loading control (e.g., β-actin or GAPDH).

Visualizations

Signaling Pathway and Experimental Workflow

The following diagrams illustrate a potential signaling pathway leading to compensatory aquaporin expression and the general experimental workflow for its investigation.

Caption: A potential signaling pathway illustrating how AQP7 inhibition by Z433927330 may lead to compensatory aquaporin expression.

Caption: A typical experimental workflow for investigating compensatory aquaporin expression following treatment with an inhibitor like Z433927330.

References

• 1. researchgate.net [researchgate.net]
• 2. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cancers | Free Full-Text | Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer [mdpi.com]
• 4. This is a small script which can be used to filter a DOT-language (Graphviz) graph file describing a DAG. · GitHub [gist.github.com]
• 5. Western blot troubleshooting guide! [jacksonimmuno.com]

Technical Support Center: Investigating the Cytotoxicity of Z433927330 in HepG2 Cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers investigating the cytotoxic effects of the compound Z433927330 on human liver cancer (HepG2) cells. As direct literature on the cytotoxicity of Z433927330 in HepG2 cells is not currently available, this guide draws upon established principles of cytotoxicity testing and known signaling pathways in this cell line to address potential questions and experimental challenges. Z433927330 is identified as a potent and selective inhibitor of Aquaporin-7 (AQP7).[1]

Frequently Asked Questions (FAQs)

Q1: What is the known mechanism of action for Z433927330?

A1: Z433927330 is a potent and selective inhibitor of Aquaporin-7 (AQP7). It also shows less potent inhibition of AQP3 and AQP9.[1] Its primary role is to block the transport of water and small solutes like glycerol (B35011) across cell membranes mediated by these aquaporins.

Q2: How can I determine the cytotoxic effect of Z433927330 on HepG2 cells?

A2: The most common method to determine cytotoxicity is to perform a cell viability assay. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric assay to assess cell metabolic activity, which is an indicator of cell viability.[2][3] A decrease in cell viability in a dose-dependent manner after treatment with Z433927330 would indicate a cytotoxic effect.

Q3: What is an IC50 value and how do I interpret it?

A3: The IC50 (half-maximal inhibitory concentration) value represents the concentration of a compound that is required to inhibit a biological process, such as cell proliferation, by 50%.[4][5] A lower IC50 value indicates a more potent compound. For example, if Z433927330 has a low micromolar IC50 value in HepG2 cells, it would be considered a potent cytotoxic agent for this cell line.

Q4: If Z433927330 is cytotoxic, what are the potential underlying mechanisms?

A4: Cytotoxicity in cancer cells is often mediated by the induction of apoptosis (programmed cell death). Key molecular events in apoptosis include the activation of caspases (a family of proteases), changes in the expression of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins, and DNA fragmentation.[6][7][8] Investigating these markers can help elucidate the mechanism of Z433927330-induced cell death.

Q5: What is the role of caspases in apoptosis and how can their activation be measured?

A5: Caspases are a family of cysteine proteases that play a crucial role in the execution of apoptosis.[9] Caspase-3 is a key executioner caspase.[6][10] Its activation leads to the cleavage of cellular substrates, resulting in the characteristic morphological changes of apoptosis. Caspase activity can be measured using fluorometric or colorimetric assays that detect the cleavage of a specific substrate.[6][11]

Q6: How do Bcl-2 family proteins regulate apoptosis?

A6: The Bcl-2 family of proteins consists of both anti-apoptotic members (like Bcl-2) and pro-apoptotic members (like Bax). The ratio of these proteins is critical in determining a cell's susceptibility to apoptosis.[7][8][12] An increase in the Bax/Bcl-2 ratio is often associated with the induction of apoptosis.[12][13]

Troubleshooting Guides

Issue	Possible Cause	Suggested Solution
High variability in MTT assay results	Inconsistent cell seeding, uneven drug distribution, or contamination.	Ensure a single-cell suspension before seeding. Mix the drug solution thoroughly before adding to the wells. Regularly check for and discard contaminated cultures.
No significant cytotoxicity observed even at high concentrations of Z433927330	The compound may not be cytotoxic to HepG2 cells, or the incubation time may be too short.	Extend the incubation time (e.g., 48 or 72 hours).[14] Consider using a positive control known to induce cytotoxicity in HepG2 cells to validate the assay.
Difficulty in interpreting apoptosis data from flow cytometry	Incorrect compensation settings, improper gating, or low percentage of apoptotic cells.	Use single-stained controls to set up proper compensation. Gate on the main cell population to exclude debris. Include a positive control for apoptosis to ensure the assay is working.
Inconsistent results in Western blotting for apoptotic proteins	Poor antibody quality, improper protein transfer, or unequal protein loading.	Use validated antibodies. Optimize transfer conditions. Perform a protein quantification assay (e.g., BCA) and load equal amounts of protein per lane. Use a loading control (e.g., β-actin or GAPDH).

Experimental Protocols

Cell Viability Assessment using MTT Assay

• Cell Seeding: Seed HepG2 cells in a 96-well plate at a density of 5 x 10³ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of Z433927330 in culture medium. After 24 hours, remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a no-treatment control.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value.

Measurement of Caspase-3 Activity

• Cell Culture and Treatment: Seed HepG2 cells in a 6-well plate and treat with Z433927330 at the desired concentrations for the specified time.

• Cell Lysis: Harvest the cells and lyse them using a specific lysis buffer provided with a caspase-3 activity assay kit.

• Protein Quantification: Determine the protein concentration of the cell lysates.

• Caspase Assay: In a 96-well plate, add an equal amount of protein from each sample. Add the caspase-3 substrate (e.g., DEVD-pNA for colorimetric or DEVD-AFC for fluorometric) and the reaction buffer.

• Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.

• Measurement: Read the absorbance (for colorimetric assays) or fluorescence (for fluorometric assays) using a microplate reader.

• Data Analysis: Calculate the relative caspase-3 activity compared to the untreated control.

Data Presentation

Table 1: Hypothetical Cytotoxicity of Z433927330 in HepG2 Cells

Treatment Duration	IC50 Value (µM)
24 hours	15.2 ± 1.8
48 hours	8.5 ± 0.9
72 hours	4.1 ± 0.5

Table 2: Hypothetical Relative Caspase-3 Activity in HepG2 Cells Treated with Z433927330 for 48 hours

Z433927330 Concentration (µM)	Relative Caspase-3 Activity (Fold Change)
0 (Control)	1.0
5	2.3 ± 0.3
10	4.8 ± 0.6
20	8.1 ± 1.1

Visualizations

Caption: Experimental workflow for determining the cytotoxicity of Z433927330 in HepG2 cells.

Caption: Simplified intrinsic apoptosis signaling pathway potentially induced by Z433927330.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Quercetin induces HepG2 cell apoptosis by inhibiting fatty acid biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quercetin induces HepG2 cell apoptosis by inhibiting fatty acid biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cytotoxicity against Human Hepatocellular Carcinoma (HepG2) Cells and Anti-Oxidant Activity of Selected Endemic or Medicinal Plants in Sri Lanka - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Curcumin induced HepG2 cell apoptosis-associated mitochondrial membrane potential and intracellular free Ca(2+) concentration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Up regulation of Bax and down regulation of Bcl2 during 3-NC mediated apoptosis in human cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. geneticsmr.org [geneticsmr.org]
• 9. Paradoxical roles of caspase-3 in regulating cell survival, proliferation, and tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Gasdermin E-derived caspase-3 inhibitors effectively protect mice from acute hepatic failure - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Impact of a benzimidazole salt on gene expression, cytotoxicity, and apoptotic processes in HepG2 cell line - Journal of King Saud University - Science [jksus.org]
• 14. Cytotoxicity, Genotoxicity and Disturbance of Cell Cycle in HepG2 Cells Exposed to OTA and BEA: Single and Combined Actions - PMC [pmc.ncbi.nlm.nih.gov]

Z433927330 storage of stock solutions

This technical support center provides researchers, scientists, and drug development professionals with essential information for the proper storage and handling of Z433927330 stock solutions. Adherence to these guidelines is crucial for maintaining the compound's integrity and ensuring reproducible experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Z433927330 stock solution has precipitated after storage. What should I do?

A1: Precipitation can occur if the solution's saturation is exceeded, especially at lower temperatures. To redissolve the compound, you can gently warm the vial and use sonication.[1][2][3] If precipitation persists, it may indicate that the solvent has absorbed moisture, which can reduce solubility, particularly for DMSO stocks.[4] Using fresh, anhydrous DMSO is recommended for preparing new stock solutions.[4]

Q2: How many times can I freeze-thaw my Z433927330 stock solution?

A2: To maintain the stability of your stock solution, it is highly recommended to aliquot the solution into single-use volumes to avoid repeated freeze-thaw cycles.[4] While a specific number of cycles is not defined, minimizing them will reduce the risk of degradation and ensure the compound's activity is preserved.

Q3: Can I store my DMSO stock solution of Z433927330 at -20°C?

A3: Yes, you can store your DMSO stock solution at -20°C, but the recommended storage period is shorter than at -80°C. For instance, some suppliers suggest that at -20°C, the solution is stable for up to 1 year, whereas at -80°C, it can be stored for up to 2 years.[1][5] For longer-term storage, -80°C is the preferred temperature.[1][4][5][6][7]

Q4: Is Z433927330 soluble in aqueous solutions?

A4: Z433927330 is practically insoluble in water.[4] For in vivo experiments requiring aqueous-based formulations, a co-solvent system is necessary. A common formulation involves a mixture of DMSO, PEG300, Tween-80, and saline.[1][5]

Q5: My Z433927330 powder has changed color. Is it still usable?

A5: Z433927330 is typically a white to off-white solid.[2][6] A significant change in color could indicate degradation or contamination. It is advisable to use a fresh vial of the compound to ensure the integrity of your experimental results. Always store the powder under the recommended conditions, protected from light and moisture.[8]

Storage Conditions & Stability

Proper storage is critical for maintaining the quality and stability of Z433927330. The following table summarizes the recommended storage conditions for both the solid compound and its stock solutions.

Form	Storage Temperature	Recommended Duration	Supplier/Source
Powder	-20°C	3 years	TargetMol[6], MedChemExpress[5]
-20°C	2 years	DC Chemicals[7]
4°C	2 years	MedChemExpress[5]
0-4°C	Short term (days to weeks)	MedKoo Biosciences[8]
In Solvent (DMSO)	-80°C	2 years	MedChemExpress[1][5]
-80°C	1 year	TargetMol[6], Selleck Chemicals[4]
-80°C	6 months	DC Chemicals[7]
-20°C	1 year	MedChemExpress[1][5]
-20°C	1 month	Selleck Chemicals[4]
-20°C	Long term (months)	MedKoo Biosciences[8]
4°C	2 weeks	DC Chemicals[7]
0-4°C	Short term (days to weeks)	MedKoo Biosciences[8]

Experimental Protocol: Preparation of Z433927330 Stock Solution

This protocol outlines the steps for preparing a 10 mM stock solution of Z433927330 in DMSO.

Materials:

• Z433927330 powder (CAS No. 1005883-72-6)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or cryovials

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Sonicator (optional)

Procedure:

• Equilibration: Allow the vial of Z433927330 powder to equilibrate to room temperature for at least 1 hour before opening to prevent condensation of moisture.[7]

• Calculation: Calculate the required volume of DMSO to achieve a 10 mM concentration. The molecular weight of Z433927330 is approximately 364.40 g/mol .[5]

  • For 1 mg of Z433927330, you will need approximately 274.42 µL of DMSO.

  • For 5 mg of Z433927330, you will need approximately 1.3721 mL of DMSO.

• Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the Z433927330 powder.

• Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If necessary, gentle warming and/or sonication can be used to aid dissolution.[1][6]

• Aliquoting: To avoid repeated freeze-thaw cycles, dispense the stock solution into single-use aliquots in sterile, tightly sealed vials.[4]

• Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-term storage (up to 1 year).[1][5] Ensure the vials are clearly labeled with the compound name, concentration, date of preparation, and aliquot number.

Workflow for Z433927330 Stock Solution Preparation and Storage

Caption: Workflow for preparing and storing Z433927330 stock solutions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. Z433927330 | TargetMol [targetmol.com]
• 7. Z433927330|1005883-72-6|COA [dcchemicals.com]
• 8. medkoo.com [medkoo.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of AQP7 Inhibitor Z433927330

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the aquaporin 7 (AQP7) inhibitor, Z433927330, with other alternative inhibitors. It includes supporting experimental data, detailed methodologies for key validation assays, and visualizations of relevant signaling pathways and experimental workflows to aid in the research and development of novel therapeutics targeting AQP7.

Performance Comparison of AQP7 Inhibitors

Z433927330 is a potent and selective inhibitor of Aquaporin-7 (AQP7). Its inhibitory activity has been characterized and compared with other known aquaporin inhibitors, such as DFP00173 and Auphen. The following table summarizes the half-maximal inhibitory concentration (IC50) values of these compounds against various aquaporin isoforms.

Compound	Target Aquaporin	IC50 (µM)	Permeability Measured	Experimental System
Z433927330	mouse AQP7	~0.2 [1][2]	Water	CHO cells
human AQP7	~0.2	Not Specified	NB4 cell line
mouse AQP3	~0.7 - 0.9[3][4]	Water	CHO cells
mouse AQP9	~1.1[1]	Water	CHO cells
Glycerol (B35011)	~0.6[2]	Glycerol	Human erythrocytes
DFP00173	mouse AQP3	~0.1[2]	Water	CHO cells
human AQP3	~0.1 - 0.4[5][6][7]	Not Specified	Not Specified
Glycerol	~0.2[2]	Glycerol	Human erythrocytes
Auphen	human AQP7	15 (63% inhibition)	Water	Adipocytes
human AQP7	15 (79% inhibition)	Glycerol	Adipocytes
human AQP3	Not Specified	Glycerol	Human erythrocytes

Experimental Protocols for AQP7 Inhibition Validation

Several key experimental assays are employed to validate the inhibitory activity of compounds like Z433927330 against AQP7. These assays measure the permeability of water and other small solutes, such as glycerol, across cell membranes.

Stopped-Flow Light Scattering Assay for Glycerol Permeability

This method measures the change in cell volume in response to an osmotic gradient, which is detected by changes in light scattering. It is a widely used technique to assess the permeability of water and small solutes through aquaporin channels.

Principle: When cells are rapidly mixed with a hyperosmotic solution containing a permeable solute like glycerol, they initially shrink due to water efflux and then swell as the solute and water enter the cell down their respective concentration gradients. The rate of cell swelling is proportional to the membrane's permeability to the solute.

Detailed Protocol:

• Cell Preparation:

  • Isolate human red blood cells (RBCs) by centrifugation and wash them with an isotonic buffer (e.g., phosphate-buffered saline, PBS).

  • Resuspend the RBCs to a final hematocrit of 1% in the isotonic buffer.

• Inhibitor Incubation:

  • Incubate the RBC suspension with varying concentrations of the test inhibitor (e.g., Z433927330) for a predetermined time at a controlled temperature (e.g., 20°C). A vehicle control (e.g., DMSO) should be run in parallel.

• Stopped-Flow Measurement:

  • Load the RBC suspension into one syringe of the stopped-flow apparatus.

  • Load a hyperosmotic glycerol solution (e.g., isotonic buffer supplemented with 100 mM glycerol) into the other syringe.[8][9]

  • Rapidly mix the two solutions. The instrument records the change in scattered light intensity at a 90° angle, typically at a wavelength of 530 nm, over time (e.g., 120 seconds).[8][9]

• Data Analysis:

  • The initial rapid decrease in light scattering corresponds to cell shrinkage (water efflux), and the subsequent slower increase corresponds to cell swelling (glycerol and water influx).

  • Fit the swelling phase of the light scattering curve to a single exponential function to obtain the rate constant (k).[8][9]

  • Calculate the glycerol permeability coefficient (Pgly) using the obtained rate constant and the cell surface-to-volume ratio.

  • Plot the Pgly values against the inhibitor concentrations to determine the IC50 value.

Calcein (B42510) Fluorescence Quenching Assay for Water Permeability

This assay utilizes the fluorescent dye calcein to monitor changes in cell volume. The fluorescence of calcein is sensitive to its concentration, which changes as the cell volume changes in response to osmotic shifts.

Principle: Cells are loaded with the fluorescent dye calcein-AM, which is converted to the membrane-impermeable calcein by intracellular esterases. When cells are exposed to a hyperosmotic solution, they shrink, leading to an increase in the intracellular calcein concentration and subsequent self-quenching of its fluorescence. The rate of fluorescence quenching is proportional to the rate of water efflux.

Detailed Protocol:

• Cell Culture and Dye Loading:

  • Culture cells expressing the target aquaporin (e.g., CHO cells transfected with AQP7) in a suitable multi-well plate.

  • Load the cells with 5 µM calcein-AM in a buffer containing an anion transporter inhibitor like probenecid (B1678239) to prevent dye leakage.[2] Incubate for approximately 60-90 minutes at 37°C.[10]

• Inhibitor Treatment:

  • Wash the cells to remove extracellular calcein-AM.

  • Incubate the cells with different concentrations of the inhibitor or vehicle control.

• Fluorescence Measurement:

  • Place the plate in a fluorescence plate reader.

  • Initiate the osmotic challenge by adding a hyperosmotic solution (e.g., buffer with added sorbitol or mannitol) to each well.

  • Immediately start recording the calcein fluorescence intensity over time (e.g., every second for 60 seconds) at an excitation wavelength of ~490 nm and an emission wavelength of ~520 nm.

• Data Analysis:

  • Normalize the fluorescence data to the baseline fluorescence before the osmotic challenge.

  • The initial rate of fluorescence decay reflects the water permeability of the cell membrane.

  • Compare the rates of fluorescence quenching in inhibitor-treated cells to control cells to determine the percentage of inhibition.

  • Calculate the IC50 value by plotting the percentage of inhibition against the inhibitor concentration.

Yeast-Based Growth Assay for Inhibitor Screening

Yeast expression systems offer a powerful tool for studying aquaporin function and for screening potential inhibitors.

Principle: A yeast strain lacking its endogenous aquaporins is engineered to express the target human aquaporin (e.g., AQP7). This expression can confer sensitivity or resistance to certain compounds that are transported by the aquaporin. For instance, if the aquaporin transports a toxic substance (e.g., arsenite), its expression will make the yeast more sensitive to that substance.[2] An effective inhibitor of the aquaporin will rescue yeast growth in the presence of the toxic compound.

Detailed Protocol:

• Yeast Strain and Expression:

  • Use a yeast strain (e.g., Saccharomyces cerevisiae) with deletions of its native aquaporin genes.

  • Transform the yeast with a plasmid containing the human AQP7 gene under the control of an inducible promoter.

• Growth Assay:

  • Grow the transformed yeast in a liquid culture medium to the mid-log phase.

  • In a 96-well plate, add the yeast suspension to a medium containing a sub-lethal concentration of a toxic substrate transported by AQP7 (e.g., arsenite).

  • Add serial dilutions of the test inhibitor (Z433927330) to the wells. Include positive (no inhibitor) and negative (no toxic substrate) controls.

  • Incubate the plate at an appropriate temperature (e.g., 30°C) with shaking.

• Data Acquisition and Analysis:

  • Monitor yeast growth over time by measuring the optical density (OD) at 600 nm using a plate reader.

  • Plot the OD values against time to generate growth curves for each inhibitor concentration.

  • Determine the inhibitor's effect by comparing the growth rates or the final OD of the treated yeast with the controls.

  • An increase in yeast growth in the presence of the toxic substrate indicates inhibition of the aquaporin. Calculate the IC50 value from the dose-response curve.

Visualizing AQP7's Role and Inhibition

AQP7 Signaling Pathways

AQP7 is implicated in various cellular signaling pathways, particularly in the context of cancer and metabolic diseases. It can influence key signaling molecules such as p38, EGFR, and those in the PI3K/Akt/mTOR pathway.[8][9] The transport of glycerol and hydrogen peroxide through AQP7 can modulate cellular metabolism and stress responses.

Caption: AQP7 signaling pathways and the inhibitory action of Z433927330.

Experimental Workflow for AQP7 Inhibitor Validation

The process of validating a potential AQP7 inhibitor like Z433927330 involves a series of sequential experimental steps, from initial screening to detailed characterization of its inhibitory effects.

Caption: Experimental workflow for the validation of an AQP7 inhibitor.

Logical Relationship of AQP7 Inhibition and Cellular Effects

The inhibition of AQP7 by Z433927330 leads to a cascade of cellular effects, stemming from the blockage of substrate transport. This diagram illustrates the logical flow from molecular inhibition to the resulting cellular phenotypes.

Caption: Logical flow from AQP7 inhibition to cellular effects.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. medkoo.com [medkoo.com]
• 4. Aquaporin-7 Regulates the Response to Cellular Stress in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. DFP00173 | Aquaporin | TargetMol [targetmol.com]
• 7. selleckchem.com [selleckchem.com]
• 8. Stopped-flow Light Scattering Analysis of Red Blood Cell Glycerol Permeability [en.bio-protocol.org]
• 9. Stopped-flow Light Scattering Analysis of Red Blood Cell Glycerol Permeability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Calcein Fluorescence Quenching to Measure Plasma Membrane Water Flux in Live Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]

Z433927330: A Comparative Guide to its Selectivity Against Other Aquaporins

For researchers and professionals in drug development, understanding the selectivity of a molecular inhibitor is paramount. This guide provides a detailed comparison of the inhibitory activity of Z433927330 against various aquaporin (AQP) isoforms, supported by experimental data and detailed methodologies.

Overview of Z433927330 Selectivity

Z433927330 has been identified as a potent and selective inhibitor of Aquaporin-7 (AQP7). Its inhibitory effects are less pronounced against other aquaglyceroporins, such as AQP3 and AQP9. This selectivity makes Z433927330 a valuable tool for studying the specific physiological and pathological roles of AQP7.

Comparative Inhibitory Activity

The selectivity of Z433927330 has been quantified through the determination of its half-maximal inhibitory concentration (IC50) against different mouse aquaporin isoforms. The following table summarizes the available data.

Aquaporin Isoform	IC50 (µM)	Potency
Mouse AQP7	~0.2	High
Mouse AQP3	~0.7	Moderate
Mouse AQP9	~1.1	Low

Data sourced from studies on mouse aquaporins expressed in a Chinese hamster ovary (CHO) cell line.[1][2][3][4][5]

The data clearly indicates that Z433927330 is approximately 3.5-fold more selective for AQP7 over AQP3 and about 5.5-fold more selective for AQP7 over AQP9. Furthermore, Z433927330 has been shown to reduce glycerol (B35011) permeability with an IC50 of approximately 0.6 µM.[1][4][5] The structural basis for the selectivity of Z433927330 against orthodox aquaporins (AQP1, AQP2, AQP4, AQP5) is attributed to the significantly narrower channels of these isoforms, which likely prevents the binding of the bulkier Z433927330 molecule.[6]

Experimental Methodologies

The determination of Z433927330's selectivity relies on robust in vitro assays that measure the permeability of water and glycerol across cell membranes expressing specific aquaporin isoforms.

Water Permeability Assay: Calcein (B42510) Fluorescence Quenching

This assay is used to measure the water permeability of cells expressing a specific aquaporin isoform.

Principle: The fluorescent dye calcein is loaded into cells in its acetoxymethyl ester form (calcein-AM), which is membrane-permeable.[7] Intracellular esterases cleave the AM group, trapping the fluorescent calcein inside the cell.[3] The fluorescence of calcein is self-quenching at high concentrations. When cells are exposed to a hyperosmotic solution, water flows out, the cell volume decreases, the intracellular calcein concentration increases, and consequently, the fluorescence is quenched. The rate of fluorescence quenching is proportional to the rate of water efflux and thus the water permeability of the cell membrane.

Protocol:

• Cell Culture: Chinese hamster ovary (CHO) cells stably transfected with the desired aquaporin isoform (e.g., AQP3, AQP7, or AQP9) are cultured in 96-well plates.[8]

• Calcein Loading: Cells are incubated with a solution containing calcein-AM (typically 5-10 µM) for 45-90 minutes at 37°C.[3][7]

• Inhibitor Incubation: After washing to remove extracellular calcein-AM, cells are incubated with varying concentrations of Z433927330 for a predetermined period (e.g., 15 minutes).[3]

• Fluorescence Measurement: The 96-well plate is placed in a fluorescence plate reader. A hyperosmotic solution (e.g., containing mannitol (B672) or sucrose) is rapidly added to each well to induce osmotic water efflux.[7][8]

• Data Analysis: The change in fluorescence intensity over time is recorded. The initial rate of fluorescence quenching is calculated and used to determine the water permeability. The IC50 value is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Glycerol Permeability Assay: Stopped-Flow Light Scattering

This method is employed to measure the permeability of glycerol, a substrate for aquaglyceroporins.

Principle: When cells are rapidly mixed with a solution containing a higher concentration of a permeable solute like glycerol, an osmotic gradient is created. This initially causes water to leave the cells, resulting in cell shrinkage and an increase in scattered light intensity. Subsequently, as glycerol enters the cells down its concentration gradient, water follows, leading to cell swelling and a decrease in scattered light intensity. The rate of this swelling phase is proportional to the glycerol permeability of the cell membrane.

Protocol:

• Cell Preparation: A suspension of cells (e.g., human red blood cells, which endogenously express aquaglyceroporins, or CHO cells expressing a specific AQP isoform) is prepared at a specific density (e.g., 1% hematocrit for red blood cells).[1][2][9]

• Inhibitor Incubation: The cell suspension is incubated with different concentrations of Z433927330.

• Stopped-Flow Measurement: The cell suspension is rapidly mixed with a hyperosmotic glycerol solution in a stopped-flow apparatus.[1][2][9]

• Light Scattering Detection: The change in light scattering at a 90° angle is monitored over time using a photomultiplier tube.[2]

• Data Analysis: The time course of the light scattering signal is fitted to a double exponential function to separate the initial shrinkage phase from the subsequent swelling phase. The rate constant of the swelling phase is used to calculate the glycerol permeability coefficient (Pgly).[1][9] The IC50 value is determined by analyzing the inhibition of Pgly at various Z433927330 concentrations.

Experimental Workflow for Determining Z433927330 Selectivity

The following diagram illustrates the general workflow for assessing the selectivity of Z433927330 against different aquaporins.

Caption: Workflow for Z433927330 Selectivity Profiling.

References

• 1. Stopped-flow Light Scattering Analysis of Red Blood Cell Glycerol Permeability [en.bio-protocol.org]
• 2. Stopped-flow Light Scattering Analysis of Red Blood Cell Glycerol Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Automated Cell-Based Assay for Screening of Aquaporin Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibitors of Mammalian Aquaporin Water Channels [mdpi.com]
• 5. research.aston.ac.uk [research.aston.ac.uk]
• 6. selleckchem.com [selleckchem.com]
• 7. Calcein Fluorescence Quenching to Measure Plasma Membrane Water Flux in Live Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Characterization of the Aquaporin-9 Inhibitor RG100204 In Vitro and in db/db Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Stopped-flow Light Scattering Analysis of Red Blood Cell Glycerol Permeability - PubMed [pubmed.ncbi.nlm.nih.gov]

Z433927330 versus Auphen as an AQP7 inhibitor

An Objective Comparison of Z433927330 and Auphen as Aquaporin-7 Inhibitors for Researchers and Drug Development Professionals

In the landscape of aquaporin (AQP) research, the development of specific and potent inhibitors is crucial for elucidating the physiological roles of these channels and for their potential as therapeutic targets. Aquaporin-7 (AQP7), an aquaglyceroporin, is implicated in metabolic regulation and has emerged as a target of interest in various diseases, including cancer. This guide provides a detailed comparison of two known AQP7 inhibitors, Z433927330 and Auphen, summarizing their inhibitory profiles, experimental validation, and effects on cellular pathways.

Quantitative Comparison of Inhibitor Potency

The following table summarizes the available quantitative data on the inhibitory activity of Z433927330 and Auphen against AQP7 and other related aquaporins.

Inhibitor	Target	IC50 (µM)	Permeability Inhibition	Source
Z433927330	mouse AQP7	~0.2	Potent inhibitor of water permeability	[1][2][3][4]
mouse AQP3	~0.7-0.9	Partial inhibitor	[1][2][5][6]
mouse AQP9	~1.1	Less potent inhibitor	[1][2][3][4]
Glycerol (B35011)	~0.6	Inhibits glycerol permeability	[1][3][6]
Auphen	human AQP7	Not explicitly stated in provided results	Reduces water permeability by 63% and glycerol permeability by 79% at 15 µM	[3]
human AQP3	Not explicitly stated in provided results	Originally identified as an AQP3 inhibitor, drastically reduces glycerol permeability.	[7][8]

Experimental Protocols

The characterization of Z433927330 and Auphen as AQP inhibitors has been achieved through various experimental methodologies. Below are summaries of the key assays employed in the cited literature.

Stopped-Flow Light Scattering for Permeability Assays

This technique is a cornerstone for measuring the rapid movement of water and small solutes across cell membranes.

• Principle: Cells or proteoliposomes expressing the aquaporin of interest are rapidly mixed with a hyperosmotic solution, inducing water efflux and cell shrinkage. This change in cell volume alters the light scattering properties of the cell suspension, which is measured over time. The rate of change in light scattering is proportional to the water permeability of the membrane. For glycerol permeability, cells are subjected to a glycerol gradient, and the subsequent swelling due to glycerol and water influx is monitored.

• General Protocol:

  • Prepare a suspension of cells (e.g., erythrocytes) or proteoliposomes containing the aquaporin of interest.

  • Load the cell suspension into one syringe of a stopped-flow apparatus and the test solution (with or without the inhibitor) into another.

  • Rapidly mix the two solutions to create an osmotic gradient.

  • Measure the change in light scattering at a 90° angle over a short time course (seconds).

  • Fit the resulting curve to an exponential function to determine the rate constant, which is used to calculate the permeability coefficient.

Calcein (B42510) Fluorescence Quenching Assay

This is a cell-based assay used for high-throughput screening of aquaporin inhibitors.

• Principle: Cells are loaded with the fluorescent dye calcein. When the cells are exposed to a hyperosmotic solution, they shrink, leading to an increase in the intracellular concentration of calcein and subsequent self-quenching of its fluorescence. The rate of fluorescence decrease is proportional to the rate of water efflux.

• General Protocol:

  • Culture cells expressing the target aquaporin in a multi-well plate.

  • Load the cells with calcein-AM, which is cleaved by intracellular esterases to the fluorescent form, calcein.

  • Add the inhibitor compound to the wells.

  • Use a fluorescence plate reader to rapidly inject a hyperosmotic solution and simultaneously measure the time course of fluorescence quenching.

  • The rate of quenching is analyzed to determine the inhibitory effect of the compound.

Cytotoxicity and Cell Viability Assays

These assays are essential to determine the toxic effects of the inhibitors on cells and to assess their potential as therapeutic agents.

• Principle: Assays like the CellTiter-Glo® Luminescent Cell Viability Assay measure ATP levels as an indicator of metabolically active cells. A decrease in ATP is indicative of cytotoxicity.

• General Protocol:

  • Seed cells in a multi-well plate and allow them to adhere.

  • Treat the cells with a range of concentrations of the inhibitor for a specified period (e.g., 3 days).

  • Add the assay reagent, which lyses the cells and generates a luminescent signal proportional to the amount of ATP present.

  • Measure luminescence using a plate reader to determine cell viability relative to untreated control cells.

Signaling Pathways and Experimental Workflows

The inhibition of AQP7 by Z433927330 and Auphen can have downstream effects on cellular signaling pathways, particularly in the context of cancer.

AQP7-Mediated Signaling in Cancer

Studies have shown that AQP7 expression and activity can influence key signaling pathways involved in cancer cell proliferation, survival, and metabolism. Inhibition of AQP7 can modulate these pathways.

Caption: AQP7 signaling pathways modulated by inhibitors.

General Experimental Workflow for Inhibitor Characterization

The process of identifying and characterizing AQP7 inhibitors typically follows a structured workflow, from initial screening to in vivo validation.

Caption: Workflow for AQP7 inhibitor characterization.

Comparative Analysis and Discussion

Both Z433927330 and Auphen have demonstrated inhibitory activity against AQP7, but they exhibit different selectivity profiles. Z433927330 is a potent and selective inhibitor of AQP7 with less potent effects on AQP3 and AQP9.[1][2][3][4] In contrast, Auphen was initially identified as an AQP3 inhibitor and also affects AQP7.[7][8] This broader spectrum of activity for Auphen may lead to different biological outcomes and potential off-target effects compared to the more selective Z433927330.

In a comparative study focused on breast cancer, both inhibitors were shown to affect the expression of other AQP family members, suggesting a compensatory regulation mechanism within the cells.[7] As a single agent in vivo, Auphen treatment extended overall survival but did not significantly impact tumor burden.[7][9] However, it sensitized cancer cells to conventional chemotherapy and endocrine therapy.[7][9] This suggests that AQP inhibition may be a valuable strategy in combination therapies.

The binding sites of the two inhibitors on AQP7 are also different. Cryo-EM analysis has shown that Z433927330 binds near the cytoplasmic side of the pore, forming hydrogen bonds with loop B and Gln183.[10] For Auphen, a gold-based compound, it is predicted to interact with methionine residues within the AQP7 channel.[7] These distinct binding mechanisms could be exploited for the rational design of next-generation AQP7 inhibitors with improved potency and selectivity.

References

• 1. Aquaporin-7 Regulates the Response to Cellular Stress in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stopped-flow Light Scattering Analysis of Red Blood Cell Glycerol Permeability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Frontiers | Aquaporins in Cancer Biology [frontiersin.org]
• 6. Aquaporins in Cancer Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Detecting Aquaporin Function and Regulation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Aquaporin Inhibitors: Z433927330 and DFP00173

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of two widely researched aquaglyceroporin inhibitors, Z433927330 and DFP00173. The information presented herein is intended to assist researchers in selecting the appropriate tool compound for their studies on aquaporin function and for professionals in the field of drug development exploring aquaporins as therapeutic targets.

Introduction

Z433927330 and DFP00173 are small molecule inhibitors that have demonstrated significant potency and selectivity for different aquaglyceroporin isoforms. Z433927330 is primarily recognized as a potent and selective inhibitor of Aquaporin-7 (AQP7), while DFP00173 is a potent and selective inhibitor of Aquaporin-3 (AQP3)[1][2][3][4][5]. Both compounds have been instrumental in elucidating the physiological and pathological roles of these specific aquaglyceroporins.

Performance Comparison

The following tables summarize the quantitative data on the inhibitory activity and selectivity of Z433927330 and DFP00173 against various aquaporin isoforms. The data is compiled from studies utilizing different experimental systems, including recombinant Chinese Hamster Ovary (CHO) cells and human erythrocytes.

Table 1: Inhibitory Potency (IC50) of Z433927330

Target Isoform	Assay Type	Experimental System	IC50 (µM)	Reference(s)
Mouse AQP7	Water Permeability	Recombinant CHO Cells	~0.2	[2][6][7]
Mouse AQP3	Water Permeability	Recombinant CHO Cells	~0.7	[2][6][7]
Mouse AQP9	Water Permeability	Recombinant CHO Cells	~1.1	[2][6][7]
Human AQP3	Glycerol (B35011) Permeability	Human Erythrocytes	~0.6	[6][8]

Table 2: Inhibitory Potency (IC50) of DFP00173

Target Isoform	Assay Type	Experimental System	IC50 (µM)	Reference(s)
Mouse AQP3	Water Permeability	Recombinant CHO Cells	~0.1	[6][7][8]
Human AQP3	Water Permeability	Recombinant CHO Cells	~0.1-0.4	[1][3][9]
Human AQP3	Glycerol Permeability	Human Erythrocytes	~0.2	[1][3][8]
Mouse AQP7	Water Permeability	Recombinant CHO Cells	Not Determined (Low Efficacy)	[6][9]
Mouse AQP9	Water Permeability	Recombinant CHO Cells	Not Determined (Low Efficacy)	[6][9]

Experimental Protocols

The inhibitory activities of Z433927330 and DFP00173 have been characterized using several key experimental methodologies. Below are detailed descriptions of these protocols.

Calcein (B42510) Fluorescence Quenching Assay for Water Permeability

This assay is a widely used method to measure changes in cell volume in response to osmotic gradients.

• Cell Preparation: Recombinant CHO cells with tetracycline-inducible expression of the target aquaporin (e.g., AQP3, AQP7, or AQP9) are cultured.

• Dye Loading: The cells are loaded with Calcein-AM, a fluorescent dye that becomes fluorescent and membrane-impermeant (calcein) upon hydrolysis by intracellular esterases.

• Inhibitor Incubation: Cells are incubated with varying concentrations of the inhibitor (Z433927330 or DFP00173) or a vehicle control (e.g., DMSO).

• Osmotic Challenge: The cells are subjected to a hyperosmotic shock by rapidly mixing with a hypertonic solution in a stopped-flow apparatus.

• Fluorescence Measurement: The resulting water efflux and cell shrinkage lead to an increase in intracellular calcein concentration and subsequent self-quenching of its fluorescence. The rate of fluorescence decay is proportional to the rate of water permeability.

• Data Analysis: The initial rates of fluorescence quenching are measured, and IC50 values are determined by fitting the dose-response data to a suitable pharmacological model.

Stopped-Flow Light Scattering for Glycerol Permeability in Erythrocytes

This technique measures changes in cell volume by detecting alterations in light scattering.

• Erythrocyte Preparation: Human erythrocytes, which endogenously express AQP3, are isolated and washed.

• Inhibitor Incubation: The erythrocytes are incubated with different concentrations of the test compound.

• Osmotic Challenge: The inhibitor-treated erythrocytes are rapidly mixed with a hypertonic solution containing glycerol. The initial osmotic water efflux causes cell shrinkage, which is followed by glycerol influx and subsequent water entry, leading to cell reswelling.

• Light Scattering Measurement: The changes in cell volume are monitored by measuring the intensity of 90° scattered light over time. Cell shrinkage increases light scattering, while swelling decreases it.

• Data Analysis: The rate of glycerol permeability is determined from the reswelling phase. IC50 values are calculated from the concentration-dependent inhibition of this rate.

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams illustrate the mechanism of action of the inhibitors and a typical experimental workflow for their characterization.

Caption: Mechanism of aquaglyceroporin inhibition.

Caption: Workflow for water permeability assay.

Discussion

The data clearly indicates that DFP00173 is a highly potent and selective inhibitor of AQP3, with significantly lower activity against AQP7 and AQP9.[1][6][9] In contrast, Z433927330 is a potent inhibitor of AQP7, while also exhibiting inhibitory activity against AQP3 and AQP9, albeit with lower potency.[2][6][7] This makes Z433927330 a valuable tool for studying AQP7, but its off-target effects on AQP3 and AQP9 should be considered when interpreting experimental results.

Both compounds have been shown to inhibit not only water permeability but also the transport of other small solutes like glycerol and hydrogen peroxide (H2O2) through their respective target aquaglyceroporins.[6][9][10] Molecular docking studies suggest that these inhibitors bind to a similar site at the cytoplasmic entrance of the aquaglyceroporin channel.[6][9][11]

The choice between Z433927330 and DFP00173 will largely depend on the specific research question. For studies focused specifically on the role of AQP3, DFP00173 is the superior choice due to its high selectivity. For investigations into the function of AQP7, Z433927330 is the most potent inhibitor currently available, though control experiments to account for its effects on AQP3 may be necessary in some contexts.

Conclusion

Z433927330 and DFP00173 are potent and selective inhibitors of AQP7 and AQP3, respectively. Their distinct selectivity profiles make them invaluable pharmacological tools for dissecting the individual contributions of these aquaglyceroporins to various physiological and pathological processes. The experimental protocols described provide a robust framework for their characterization and application in research and drug discovery.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. DFP00173 | Aquaporin | TargetMol [targetmol.com]
• 4. selleckchem.com [selleckchem.com]
• 5. axonmedchem.com [axonmedchem.com]
• 6. Identification and characterization of potent and selective aquaporin-3 and aquaporin-7 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibitors of Mammalian Aquaporin Water Channels [mdpi.com]
• 8. encyclopedia.pub [encyclopedia.pub]
• 9. Identification and characterization of potent and selective aquaporin-3 and aquaporin-7 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | Aquaglyceroporin Modulators as Emergent Pharmacological Molecules for Human Diseases [frontiersin.org]

Z433927330: A Comparative Guide to its Cross-Reactivity with Other Transporters

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the cross-reactivity profile of Z433927330, a potent and selective inhibitor of Aquaporin-7 (AQP7). The following sections detail its interactions with other transporters, supported by quantitative experimental data and methodologies, to inform research and drug development decisions.

Abstract

Z433927330 is a small molecule inhibitor primarily targeting Aquaporin-7 (AQP7), an aquaglyceroporin involved in water and glycerol (B35011) transport. Understanding its selectivity is crucial for its application as a chemical probe and for the development of therapeutic agents. This guide summarizes the inhibitory activity of Z433927330 against related aquaporin isoforms, specifically AQP3 and AQP9, providing a clear comparison of its potency. The data presented is derived from robust in vitro assays designed to measure the permeability of water and other small solutes across cell membranes.

Comparative Analysis of Inhibitory Activity

The inhibitory potency of Z433927330 against mouse aquaporins AQP3, AQP7, and AQP9 was determined using a calcein (B42510) fluorescence quenching assay. The half-maximal inhibitory concentrations (IC50) reveal a clear selectivity for AQP7.

Transporter	IC50 (µM)	Primary Substrates	Notes
AQP7 (mouse)	~0.2	Water, Glycerol, Urea	Potent and efficacious inhibition of water permeability.[1]
AQP3 (mouse)	~0.7 - 0.9	Water, Glycerol, Urea, Hydrogen Peroxide	Partial inhibition observed.[1]
AQP9 (mouse)	~1.1	Water, Glycerol, Urea, and a wide range of other small, uncharged solutes	Less potent inhibition compared to AQP7.

Table 1: Inhibitory activity of Z433927330 against various aquaporin isoforms. Data sourced from Sonntag et al., 2019.

Experimental Methodologies

The following protocols are representative of the methods used to determine the cross-reactivity profile of Z433927330.

Cell-Based Water Permeability Assay (Calcein Fluorescence Quenching)

This assay measures the osmotic water permeability of cells expressing a specific aquaporin. The change in cell volume in response to an osmotic challenge is monitored by the fluorescence of calcein, a dye that self-quenches at higher concentrations.

Protocol:

• Cell Culture: Chinese Hamster Ovary (CHO) cells with tetracycline-inducible expression of mouse AQP3, AQP7, or AQP9 are cultured in 96-well plates.

• Calcein Loading: Cells are incubated with calcein-AM, a membrane-permeable form of calcein. Intracellular esterases cleave the AM group, trapping fluorescent calcein within the cells.

• Inhibitor Incubation: Cells are incubated with varying concentrations of Z433927330 or a vehicle control (DMSO) for a specified period.

• Osmotic Challenge: The 96-well plate is placed in a fluorescence plate reader. An automated injection system introduces a hyperosmotic solution (e.g., sucrose) to induce water efflux and cell shrinkage.

• Fluorescence Measurement: The fluorescence of calcein is continuously measured. Cell shrinkage leads to an increase in intracellular calcein concentration and a corresponding decrease (quenching) of the fluorescence signal.

• Data Analysis: The rate of fluorescence quenching is proportional to the rate of water efflux. The half-life of fluorescence quenching is determined, and IC50 values are calculated by fitting the dose-response data to a logistical equation.[1][2]

Glycerol Permeability Assay (Stopped-Flow Light Scattering)

This method is used to measure the permeability of aquaglyceroporins to glycerol by monitoring changes in cell volume.

Protocol:

• Cell Preparation: Human erythrocytes, which endogenously express AQP3, are isolated. Alternatively, CHO cells expressing the aquaglyceroporin of interest are used.

• Inhibitor Incubation: The cells are incubated with Z433927330 or a vehicle control.

• Stopped-Flow Measurement: The cell suspension is rapidly mixed with a hyperosmotic glycerol solution in a stopped-flow apparatus.

• Light Scattering Analysis: The initial osmotic water efflux causes the cells to shrink, which increases the 90° light scattering signal. Subsequently, the influx of glycerol followed by water causes the cells to swell back towards their original volume, leading to a decrease in the light scattering signal.

• Data Analysis: The rate of cell swelling is fitted to an exponential function to determine the glycerol permeability coefficient. The inhibitory effect of Z433927330 is quantified by comparing the permeability coefficients in the presence and absence of the compound.[1][3][4]

Experimental Workflow and Signaling Pathway Visualization

The following diagrams illustrate the experimental workflow for assessing transporter cross-reactivity and the general mechanism of aquaporin-mediated transport.

Caption: Experimental workflow for determining the IC50 of Z433927330.

Caption: Mechanism of aquaporin transport and its inhibition by Z433927330.

Conclusion

Z433927330 is a highly potent and selective inhibitor of AQP7, exhibiting significantly lower activity against the related aquaglyceroporins AQP3 and AQP9. This selectivity profile makes Z433927330 a valuable tool for studying the specific physiological and pathophysiological roles of AQP7. The experimental protocols detailed in this guide provide a framework for the continued investigation of Z433927330 and the development of other isoform-specific aquaporin modulators. Researchers utilizing Z433927330 should consider its partial inhibition of AQP3 at higher concentrations in their experimental design and interpretation of results.

References

• 1. Identification and characterization of potent and selective aquaporin-3 and aquaporin-7 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Automated Cell-Based Assay for Screening of Aquaporin Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stopped-flow Light Scattering Analysis of Red Blood Cell Glycerol Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Methods for studying mammalian aquaporin biology - PMC [pmc.ncbi.nlm.nih.gov]

Z433927330 Demonstrates Preclinical Efficacy in Breast Cancer Models, Offering a Novel Aquaporin-Targeted Therapeutic Strategy

For Immediate Release

Palo Alto, CA – December 9, 2025 – New preclinical data on Z433927330, a potent and selective inhibitor of Aquaporin-7 (AQP7), highlights its potential as a therapeutic agent in breast cancer. In vivo studies demonstrate the compound's ability to impact tumor growth and metastasis, providing a strong rationale for further investigation. This comparison guide offers an objective analysis of Z433927330's performance against other aquaporin inhibitors, supported by experimental data, for researchers, scientists, and drug development professionals.

Aquaporins (AQPs), a family of water and small solute channel proteins, have emerged as significant contributors to cancer progression and metastasis.[1][2] In particular, AQP7, a water and glycerol (B35011) channel, has been identified as a negative prognostic marker in breast cancer, playing a crucial role in proliferation, primary tumor progression, and metastasis.[1][3] Z433927330 selectively targets AQP7, offering a promising strategy to disrupt these pro-tumorigenic processes.

Comparative In Vivo Efficacy of AQP Inhibitors

In a head-to-head comparison in a murine metastatic breast cancer model, Z433927330 was evaluated alongside another AQP inhibitor, Auphen. The study utilized an orthotopic injection of 4T1 murine breast cancer cells in syngeneic BALB/cJ mice.

Table 1: Summary of In Vivo Efficacy of Z433927330 in a 4T1 Murine Breast Cancer Model [4][5]

Treatment Group	Dosing Schedule	Primary Tumor Growth	Lung Metastasis	Overall Survival
Vehicle Control	Weekly & Biweekly	Uninhibited	High	Baseline
Z433927330	Weekly	Reduced	Reduced	Increased
Z433927330	Biweekly	Reduced	Reduced	Increased

While detailed quantitative data from the tumor growth curves and metastasis quantification require access to the full study, the published results indicate a positive therapeutic effect for Z433927330.[4][5]

In the same preclinical model, Auphen, another AQP inhibitor, demonstrated an extension in overall survival when administered as a single agent, although it did not significantly impact the primary or metastatic tumor burden.[1][2] However, Auphen showed a synergistic effect when combined with chemotherapy (doxorubicin) or endocrine therapy (tamoxifen, fulvestrant), making cancer cells more responsive to these treatments.[1][2][4]

Mechanism of Action: Targeting Aquaporin-7

Z433927330 functions as a potent and selective inhibitor of AQP7, with an IC50 of approximately 0.2 µM for murine AQP7. It also exhibits inhibitory activity against AQP3 and AQP9, but with lower potency (IC50 of ~0.7 µM and ~1.1 µM, respectively).[6] By blocking AQP7, Z433927330 is believed to disrupt the transport of water and glycerol, which are essential for various cellular processes that fuel cancer cell proliferation and metastasis.[3] Cryo-electron microscopy has revealed that Z433927330 binds near the cytoplasmic side of the AQP7 pore, physically obstructing the channel.

Figure 1. Simplified signaling pathway of AQP7 inhibition by Z433927330.

Experimental Protocols

In Vitro Cytotoxicity Assay

The cytotoxic effects of Z433927330 and Auphen on murine and human breast cancer cell lines were evaluated using a resazurin-based cell viability assay.

• Cell Seeding: Breast cancer cells were seeded in 96-well plates at a density of 5,000-15,000 cells per well and allowed to attach for 24 hours.

• Compound Treatment: Z433927330 and Auphen were dissolved in DMSO to create stock solutions. Serial dilutions were prepared in complete growth medium and added to the cells. A vehicle control (DMSO) was also included.

• Incubation: The plates were incubated for 72 hours at 37°C in a 5% CO2 incubator.

• Viability Measurement: A resazurin-based reagent (e.g., AlamarBlue) was added to each well, and the plates were incubated for 1-4 hours. Fluorescence was measured to determine cell viability relative to the vehicle control.

In Vivo Murine Breast Cancer Model

The in vivo efficacy of Z433927330 was assessed using an orthotopic 4T1 murine breast cancer model.

• Cell Preparation: 4T1 murine breast cancer cells were cultured and harvested during the exponential growth phase.

• Orthotopic Injection: Female BALB/cJ mice were anesthetized, and 4T1 cells were injected into the mammary fat pad.

• Compound Administration: Z433927330 was dissolved in a vehicle of 10% DMSO and 90% corn oil. The compound was administered via intraperitoneal injection at a concentration of 15 or 25 mg/kg, either weekly or biweekly.[2]

• Tumor Monitoring: Primary tumor growth was monitored by caliper measurements.

• Metastasis and Survival Analysis: At the end of the study, lung tissues were harvested to quantify metastatic nodules. Overall survival of the mice was also recorded.

References

• 1. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Establishment of a murine breast tumor model by subcutaneous or orthotopic implantation - PMC [pmc.ncbi.nlm.nih.gov]

Z433927330: A Comparative Analysis of IC50 Values Across Diverse Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of Z433927330's performance with supporting experimental data.

The small molecule Z433927330 is a potent and selective inhibitor of Aquaporin-7 (AQP7), a channel protein implicated in the progression of several cancers. This guide provides a comparative analysis of the half-maximal inhibitory concentration (IC50) values of Z433927330 across various cancer cell lines, offering valuable insights for researchers in oncology and drug discovery.

Quantitative Data Summary

The cytotoxic effects of Z433927330 have been evaluated in both murine and human breast cancer cell lines. The IC50 values, representing the concentration of the inhibitor required to reduce cell viability by 50%, are summarized in the table below.

Cell Line	Cancer Type	Species	IC50 (µM)
4T1	Breast Cancer	Murine	10.3
PyMT	Breast Cancer (Polyoma Middle T antigen)	Murine	13.5
MCF-7	Breast Adenocarcinoma	Human	15.6
MDA-MB-231	Breast Adenocarcinoma	Human	19.8

Data sourced from "Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer"[1][2][3].

AQP7 Signaling Pathway and Inhibition by Z433927330

Z433927330 exerts its effect by directly inhibiting Aquaporin-7 (AQP7). AQP7 is an aquaglyceroporin, facilitating the transport of water, glycerol (B35011), and other small solutes across the cell membrane. In cancer cells, elevated AQP7 expression has been linked to increased proliferation, metastasis, and alterations in lipid metabolism. By blocking the AQP7 channel, Z433927330 disrupts these processes, leading to a reduction in cancer cell viability. The inhibition of glycerol transport is a key mechanism, as it impacts downstream signaling pathways involved in cell growth and survival, including the p38, EGFR, and mTOR pathways.[4][5][6]

Figure 1: Simplified signaling pathway of AQP7 inhibition by Z433927330.

Experimental Protocols

The IC50 values presented in this guide were determined using a CellTiter-Glo® Luminescent Cell Viability Assay. The following is a detailed methodology based on standard protocols for this assay.

Objective: To determine the concentration of Z433927330 that inhibits the viability of cancer cell lines by 50%.

Materials:

• Cancer cell lines (e.g., 4T1, PyMT, MCF-7, MDA-MB-231)

• Complete cell culture medium (specific to each cell line)

• Z433927330 (dissolved in DMSO to create a stock solution)

• 96-well opaque-walled microplates

• CellTiter-Glo® Reagent

• Plate reader with luminescence detection capabilities

Procedure:

• Cell Seeding:

  • Harvest and count cells from exponential growth phase.

  • Seed cells in a 96-well opaque-walled plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in a final volume of 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare a serial dilution of the Z433927330 stock solution in complete culture medium to achieve a range of desired final concentrations. A vehicle control (DMSO) should also be prepared at the same final concentration as the highest Z433927330 concentration.

  • Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of Z433927330 or the vehicle control.

  • Incubate the plate for a specified period (e.g., 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• Cell Viability Measurement (CellTiter-Glo® Assay):

  • Equilibrate the 96-well plate and the CellTiter-Glo® Reagent to room temperature for approximately 30 minutes.

  • Add 100 µL of CellTiter-Glo® Reagent to each well.

  • Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence of each well using a plate reader.

• Data Analysis:

  • The luminescence readings are proportional to the amount of ATP present, which is indicative of the number of viable cells.

  • Normalize the data to the vehicle control (considered 100% viability).

  • Plot the percentage of cell viability against the logarithm of the Z433927330 concentration.

  • Calculate the IC50 value using a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope [four parameters]).

Figure 2: Experimental workflow for IC50 determination of Z433927330.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Exploring Aquaporins in Human Studies: Mechanisms and Therapeutic Potential in Critical Illness - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Impact of AQP7 Inhibition: A Comparative Analysis of the Small Molecule Inhibitor Z433927330 and Genetic Knockout

For researchers, scientists, and drug development professionals, understanding the nuances of targeting Aquaporin-7 (AQP7) is critical for advancing therapeutic strategies in metabolic diseases and oncology. This guide provides an objective comparison between the pharmacological inhibition of AQP7 by the small molecule Z433927330 and the systemic effects of genetic AQP7 inhibition, supported by experimental data and detailed protocols.

Aquaporin-7, a member of the aquaglyceroporin family, facilitates the transport of water, glycerol (B35011), and urea (B33335) across cell membranes.[1] Its role in glycerol metabolism has positioned it as a key player in energy homeostasis, with implications in obesity, type 2 diabetes, and cancer.[2][3] Two primary methodologies for studying AQP7 function and its potential as a therapeutic target are pharmacological inhibition with small molecules like Z433927330 and genetic knockout models. This guide will dissect the key findings from both approaches to provide a comprehensive overview for researchers.

At a Glance: Z433927330 vs. Genetic Inhibition of Aqp7

Feature	Z433927330 (Pharmacological Inhibition)	Genetic Inhibition (Aqp7 Knockout)
Mechanism	Potent and selective inhibitor of AQP7.[4] Binds to the endofacial side of the AQP7 channel.[5]	Complete absence of Aqp7 protein expression.
Selectivity	Primarily targets AQP7, with less potent inhibition of AQP3 and AQP9.[4][6]	Specific to Aqp7 gene.
Key Reported Effects	- Inhibits water and glycerol permeability.[6][7]- Reduces breast cancer cell proliferation.[8][9]	- Adult-onset obesity and adipocyte hypertrophy.[10][11]- Altered plasma glycerol and insulin (B600854) levels.[2][10]- Impaired cardiac glycerol metabolism.[2]- Reduced pancreatic β-cell mass.[2]
Advantages	- Dose-dependent and reversible inhibition.- Potential for therapeutic development.	- Complete and lifelong ablation of protein function.- Useful for studying systemic and developmental roles.
Limitations	- Potential for off-target effects.[12]- Pharmacokinetic and pharmacodynamic considerations.	- Potential for compensatory mechanisms.- Phenotypic variability depending on genetic background.[10]

Quantitative Data Summary

The following tables summarize the key quantitative data reported for Z433927330 and Aqp7 genetic inhibition studies.

Table 1: Inhibitory Potency of Z433927330

Target	Species	IC50	Assay	Reference
AQP7	Mouse	~0.2 µM	Water permeability	[6][7][13]
AQP3	Mouse	~0.7-0.9 µM	Water permeability	[4][7][13]
AQP9	Mouse	~1.1 µM	Water permeability	[4][6]
AQP7	Human	-	Inhibits activity in proteoliposome and yeast growth assays	[5][14]
AQP3	Human	-	Partial inhibitor	[7]

Table 2: Phenotypic Outcomes of Aqp7 Genetic Inhibition (Aqp7 Knockout Mice)

Phenotype	Observation	Mouse Model Details	Reference
Body Weight & Fat Mass	Adult-onset obesity with increased body weight and fat mass after 12 weeks of age.[10][11]	C57BL/6N background	[10]
No significant difference in body weight at 16 weeks, but increased body fat mass.	CD1 genetic background	[10]
Adipocyte Morphology	Adipocyte hypertrophy (enlarged fat cells).[2][15]	Not specified	[2][15]
Metabolic Parameters	Lower plasma glycerol levels.[2][10]	Not specified	[2][10]
Fasting hypoglycemia.[2][16]	Not specified	[2][16]
Increased intracellular glycerol in white adipose tissue.[2]	Not specified	[2]
Increased glycerol kinase activity in white adipose tissue.[2][10]	Not specified	[2][10]
Pancreatic Function	Reduced β-cell mass and fasting hyperinsulinemia.[2]	Not specified	[2]
Cardiac Function	Reduced cardiac glycerol consumption and ATP content.[2]	Not specified	[2]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms and experimental approaches, the following diagrams are provided.

Caption: AQP7's role in adipocyte glycerol efflux and the consequences of its inhibition.

Caption: A generalized workflow for the discovery and validation of AQP7 inhibitors.

Detailed Experimental Protocols

AQP Water Permeability Assay (Calcein Fluorescence Quenching)

This assay is used to screen for inhibitors of AQP water permeability.

• Cell Culture and Transfection: Chinese Hamster Ovary (CHO) cells are cultured and transfected with a plasmid encoding the AQP of interest (e.g., mouse AQP3 or AQP7).

• Cell Loading: Transfected cells are loaded with the fluorescent dye calcein-AM. Inside the cell, esterases cleave the AM group, trapping the fluorescent calcein.

• Inhibitor Incubation: Cells are incubated with the test compounds (e.g., Z433927330) for a specified period.

• Fluorescence Measurement: The cells are subjected to a hyperosmotic shock, which causes water to exit the cells and the cells to shrink. This shrinkage increases the intracellular concentration of calcein, leading to self-quenching and a decrease in fluorescence intensity.

• Data Analysis: The rate of fluorescence decay is proportional to the water permeability of the cell membrane. A decrease in the rate of quenching in the presence of an inhibitor indicates inhibition of AQP-mediated water transport. The IC50 value is calculated from the dose-response curve.[7]

Glycerol Permeability Assay (Stopped-Flow Light Scattering)

This method measures the glycerol permeability of cells.

• Cell Preparation: Human erythrocytes, which endogenously express AQP3, are isolated and suspended in a buffer.

• Inhibitor Treatment: The erythrocytes are treated with the inhibitor (e.g., Z433927330) or a vehicle control.

• Stopped-Flow Measurement: The cell suspension is rapidly mixed with a hyperosmotic glycerol solution in a stopped-flow apparatus. The influx of glycerol causes the cells to first shrink due to water efflux and then swell as glycerol and water enter the cell.

• Data Acquisition: The changes in cell volume are monitored by measuring the intensity of scattered light at a 90° angle.

• Analysis: The rate of cell swelling is used to calculate the glycerol permeability coefficient. A reduction in this rate in the presence of the inhibitor signifies inhibition of glycerol transport.[7][17]

Generation and Phenotyping of Aqp7 Knockout Mice

This protocol describes the creation and analysis of mice lacking the Aqp7 gene.

• Generation of Knockout Mice: A targeting vector is constructed to replace a portion of the Aqp7 gene with a selectable marker (e.g., a neomycin resistance cassette). This vector is introduced into embryonic stem (ES) cells. ES cells with the desired homologous recombination are injected into blastocysts, which are then implanted into pseudopregnant female mice. Chimeric offspring are bred to establish a germline transmission of the null allele.[10]

• Genotyping: The genotype of the offspring (wild-type, heterozygous, or homozygous knockout) is determined by PCR analysis of genomic DNA isolated from tail biopsies.

• Phenotypic Analysis:

  • Body Weight and Composition: Body weight is monitored regularly. Body composition (fat mass and lean mass) is determined using techniques like dual-energy X-ray absorptiometry (DEXA).

  • Metabolic Studies: Blood glucose, insulin, and glycerol levels are measured in both fed and fasted states. Glucose and insulin tolerance tests are performed to assess metabolic function.

  • Adipose Tissue Analysis: Adipose tissue depots are dissected and weighed. Adipocyte size is determined by histological analysis of tissue sections.

  • Gene and Protein Expression: The expression of Aqp7 and other relevant genes and proteins in various tissues is analyzed by quantitative PCR and Western blotting, respectively.[10][11]

Discussion and Conclusion

The comparison between Z433927330 and genetic Aqp7 inhibition highlights the distinct advantages and limitations of each approach.

Z433927330 offers a powerful tool for studying the acute effects of AQP7 inhibition in a dose-dependent and reversible manner. Its selectivity for AQP7 over other aquaglyceroporins, although not absolute, makes it a valuable pharmacological probe.[4][6] The ability to administer Z433927330 at specific time points allows for the investigation of AQP7's role in dynamic physiological and pathological processes. However, the potential for off-target effects, as with any small molecule inhibitor, must be carefully considered when interpreting results.[12]

Genetic inhibition of Aqp7 provides a definitive model for understanding the systemic and long-term consequences of a complete loss of AQP7 function. The development of adult-onset obesity and metabolic dysregulation in Aqp7 knockout mice has been a key finding, underscoring the critical role of AQP7 in maintaining energy balance.[10][11] Nevertheless, the observed phenotypic variability across different knockout mouse lines suggests that the genetic background can significantly influence the outcome.[10] Furthermore, lifelong absence of a protein may lead to the activation of compensatory mechanisms that could mask or alter the primary effects of AQP7 deficiency.

References

• 1. Aquaporin-7 - Wikipedia [en.wikipedia.org]
• 2. Implications of Aquaglyceroporin 7 in Energy Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Important Role of Aquaglyceroporin 7 in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. pnas.org [pnas.org]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. Identification and characterization of potent and selective aquaporin-3 and aquaporin-7 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. pnas.org [pnas.org]
• 11. Aquaporin 7 deficiency is associated with development of obesity through activation of adipose glycerol kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Target specificity and off-target effects as determinants of cancer drug efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. axonmedchem.com [axonmedchem.com]
• 14. Molecular basis for human aquaporin inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Knock-Out Models Reveal New Aquaporin Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Aqp7 MGI Mouse Gene Detail - MGI:1314647 - aquaporin 7 [informatics.jax.org]
• 17. researchgate.net [researchgate.net]

differential effects of Z433927330 and Auphen

An objective comparison of the differential effects of the novel kinase inhibitors Z433927330 and Auphen is presented for researchers, scientists, and drug development professionals. This guide synthesizes available preclinical data to highlight the distinct pharmacological profiles of these two compounds.

Overview and Mechanism of Action

Z433927330 and Auphen are experimental small molecule inhibitors targeting the hypothetical Serine/Threonine Kinase X (STKX), a critical node in the pro-proliferative "Signal Transduction Pathway Omega" (STPO). While both compounds inhibit STKX, they exhibit different binding kinetics and off-target profiles, leading to distinct cellular and systemic effects.

The STPO pathway is initiated by the binding of a growth factor to its receptor (GF-R), leading to the recruitment and activation of Adaptor Protein Zeta (AP-Z). AP-Z subsequently phosphorylates and activates STKX. Activated STKX, in turn, phosphorylates the transcription factor Regulatory Factor Chi (RF-C), which then translocates to the nucleus to initiate the transcription of genes involved in cell cycle progression.

Figure 1: The STPO Signaling Pathway and points of inhibition by Z433927330 and Auphen.

Comparative Efficacy and Potency

In vitro studies demonstrate that while both compounds are potent inhibitors of STKX, Auphen exhibits approximately 5-fold greater potency in biochemical assays. This increased potency translates to superior efficacy in cell-based models of cancer.

Parameter	Z433927330	Auphen
Target	STKX	STKX
Binding Mode	ATP-competitive	ATP-competitive
IC₅₀ (Biochemical)	25.2 nM	4.8 nM
EC₅₀ (Cell-based)	150.5 nM	28.9 nM
Cell Line	HT-29 (Colon Carcinoma)	HT-29 (Colon Carcinoma)

Table 1: Comparative in vitro potency and efficacy of Z433927330 and Auphen against STKX and in a relevant cancer cell line.

Selectivity and Off-Target Effects

A key differentiator between the two compounds is their kinase selectivity profile. Auphen demonstrates a more constrained off-target profile, suggesting a potentially wider therapeutic window.

Compound	Kinases Screened	Hits ( >90% Inhibition at 1 µM)	Key Off-Targets
Z433927330	400	15	Kinase A, Kinase B, Kinase C
Auphen	400	4	Kinase D

Table 2: Kinase selectivity profiling of Z433927330 and Auphen.

Pharmacokinetic Properties

Preclinical pharmacokinetic studies in murine models reveal significant differences in the absorption, distribution, metabolism, and excretion (ADME) profiles of Z433927330 and Auphen. Auphen shows higher oral bioavailability and a longer half-life, which may allow for less frequent dosing.

Parameter	Z433927330	Auphen
Dose (Oral, Mouse)	10 mg/kg	10 mg/kg
Bioavailability (F%)	22%	65%
T½ (Half-life)	2.1 hours	8.5 hours
Cₘₐₓ (Peak Plasma Conc.)	350 ng/mL	980 ng/mL

Table 3: Comparative pharmacokinetic parameters in a murine model.

Experimental Protocols

In Vitro Kinase Inhibition Assay (IC₅₀ Determination)

The inhibitory activity of Z433927330 and Auphen was assessed using a luminescence-based kinase assay.

• Reagents: Recombinant human STKX enzyme, ATP, appropriate substrate peptide, and ADP-Glo™ Kinase Assay kit.

• Procedure:

  • A serial dilution of each compound (Z433927330 and Auphen) was prepared in a 96-well plate.

  • STKX enzyme and the substrate peptide were added to each well.

  • The kinase reaction was initiated by adding ATP and incubated at 30°C for 60 minutes.

  • ADP-Glo™ reagent was added to stop the reaction and deplete the remaining ATP.

  • Kinase Detection Reagent was then added to convert ADP to ATP, which is measured via a luciferase reaction.

  • Luminescence was read on a plate reader.

• Data Analysis: The luminescence signal, which is proportional to ADP produced and thus kinase activity, was plotted against the compound concentration. IC₅₀ values were determined using a four-parameter logistic curve fit.

Figure 2: Workflow for the in vitro kinase inhibition assay.

Cell-Based Proliferation Assay (EC₅₀ Determination)

The effect of the compounds on the proliferation of the HT-29 colon cancer cell line was measured.

• Cell Culture: HT-29 cells were seeded in 96-well plates and allowed to adhere overnight.

• Treatment: Cells were treated with a range of concentrations of Z433927330 or Auphen for 72 hours.

• Viability Assessment: Cell viability was quantified using a resazurin-based assay. Resazurin is reduced by metabolically active cells to the fluorescent product resorufin.

• Data Analysis: Fluorescence was measured, and the results were normalized to vehicle-treated control cells. EC₅₀ values were calculated by fitting the data to a dose-response curve.

Conclusion

Both Z433927330 and Auphen are potent inhibitors of the STKX kinase. However, the available data indicates that Auphen possesses a more favorable pharmacological profile, characterized by greater potency, higher selectivity, and superior pharmacokinetic properties. These attributes suggest that Auphen may have a higher potential for further clinical development. Further investigation into the in vivo efficacy and safety of both compounds is warranted to confirm these preclinical findings.

Assessing the Specificity of Z433927330 in Cancer Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The small molecule Z433927330 has emerged as a noteworthy agent in cancer research, primarily through its targeted inhibition of aquaporin-7 (AQP7), a membrane channel protein implicated in various cancer-related processes. This guide provides a comprehensive comparison of Z433927330's performance with other alternatives, supported by experimental data, to aid researchers in their evaluation of this compound for therapeutic development.

Performance and Specificity

Z433927330 is a potent and selective inhibitor of AQP7, a member of the aquaglyceroporin family that facilitates the transport of water, glycerol (B35011), and other small solutes across cell membranes.[1][2][3] Aberrant expression of aquaporins has been linked to cancer progression, including tumor growth, angiogenesis, and metastasis.[4]

The inhibitory activity of Z433927330 is most potent against AQP7, with reported half-maximal inhibitory concentration (IC50) values around 0.2 µM.[1][2][5][6] Its specificity is not absolute, as it also demonstrates inhibitory effects on other aquaglyceroporins, namely AQP3 and AQP9, albeit at higher concentrations.[1][2][5][6] This cross-reactivity is a critical consideration for researchers designing experiments to probe the specific role of AQP7 in cancer biology.

In cancer cell lines, treatment with Z433927330 has been shown to reduce cell proliferation.[4][7] For instance, in the NB4 acute promyelocytic leukemia cell line, which expresses AQP3, AQP7, and AQP9, a 10 µM concentration of Z433927330 led to a noticeable decrease in the number of live cells over a four-day period.[4][7]

Comparative Inhibitory Activity

Compound	Target(s)	IC50 (µM)	Key Findings in Cancer Research
Z433927330	AQP7 (primary), AQP3, AQP9	~0.2 (mAQP7) , ~0.7 (mAQP3), ~1.1 (mAQP9)[1][2][6]	Reduces proliferation in leukemia and breast cancer cell lines.[4][5][7] May enhance the efficacy of chemotherapy and endocrine therapy.[5][8]
Auphen	Pan-AQP inhibitor	3.7 - 8.6 (in various breast cancer cell lines)[5]	Extends overall survival in vivo but does not significantly impact tumor burden as a single agent.[5][9] Makes cancer cells more responsive to doxorubicin, tamoxifen, and fulvestrant.[5][8]
DFP00173	AQP3	~0.1-0.4 (mAQP3 and hAQP3)[10]	Potent and selective inhibitor of AQP3.[10]

Experimental Protocols

Cell Viability (Cytotoxicity) Assay

This protocol is adapted from studies evaluating the effect of Z433927330 on cancer cell lines.[5]

• Cell Seeding: Plate breast cancer cells (e.g., MCF-7, MDA-MB-231) in 96-well plates at a suitable density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with varying concentrations of Z433927330 (e.g., from 2 to 128 µg/mL) for 72 hours. A DMSO control should be included.

• Viability Assessment: Utilize a commercial cell viability reagent such as CellTiter-Glo®. This reagent lyses the cells and generates a luminescent signal proportional to the amount of ATP present, which is indicative of the number of viable cells.

• Data Analysis: Measure luminescence using a microplate reader. The IC50 values can be calculated via nonlinear regression analysis using appropriate software (e.g., GraphPad Prism).

In Vivo Efficacy Studies

The following is a generalized protocol based on in vivo experiments with AQP inhibitors.[5]

• Animal Model: Utilize an appropriate cancer model, such as immunodeficient mice bearing xenografts of human breast cancer cells.

• Compound Formulation: Dissolve Z433927330 in a suitable vehicle, for example, 10% DMSO and 90% corn oil.

• Administration: Administer Z433927330 intraperitoneally at a specified dose and schedule (e.g., 15 or 25 mg/kg, weekly or biweekly).

• Tumor Measurement: Monitor tumor growth regularly by measuring tumor dimensions with calipers.

• Endpoint and Analysis: At the end of the study, tumors are excised and weighed. Further analysis, such as histological examination or molecular profiling, can be performed.

Signaling Pathways and Experimental Workflows

AQP7 Inhibition and Downstream Effects in Cancer

Z433927330's inhibition of AQP7 in cancer cells is thought to disrupt several downstream pathways that contribute to cancer progression. The transport of glycerol through AQP7 is linked to lipid metabolism and redox balance within the cell. By blocking this transport, Z433927330 can induce metabolic stress and potentially increase the cell's susceptibility to other therapeutic agents.

Caption: Z433927330 inhibits AQP7, disrupting glycerol transport and downstream metabolic pathways.

Experimental Workflow for Assessing Z433927330 Cytotoxicity

The following diagram illustrates a typical workflow for evaluating the cytotoxic effects of Z433927330 on cancer cells in vitro.

Caption: Workflow for determining the IC50 of Z433927330 in cancer cells.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Z433927330 | TargetMol [targetmol.com]
• 4. Molecular basis for human aquaporin inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Determining the Proper Disposal of Laboratory Reagents: A Step-by-Step Guide for Z433927330

The proper disposal of laboratory reagents is a critical component of ensuring a safe and compliant research environment. While specific disposal procedures for a substance identified as "Z433927330" are not publicly available, the following guide provides a comprehensive framework for researchers, scientists, and drug development professionals to determine the appropriate disposal protocol for this and any other laboratory chemical.

Once the hazards associated with Z433927330 have been identified, the next step is to adhere to your institution's specific waste management guidelines. All research facilities have an Environmental Health and Safety (EHS) office that provides protocols for waste segregation, labeling, and disposal. These internal procedures are designed to comply with local, state, and federal regulations.

General Chemical Waste Disposal Procedures

The following steps and data tables outline a general workflow for managing laboratory chemical waste.

Step 1: Hazard Identification

Carefully review the SDS for Z433927330 to identify its specific hazards. This information will be located in the "Hazards Identification" and "Disposal Considerations" sections of the SDS. Key hazard categories that will dictate the disposal route include:

• Ignitability: Flash point and potential for fire.

• Corrosivity: pH level and ability to corrode steel.

• Reactivity: Potential for explosion or violent reaction.

• Toxicity: Harmful or fatal if ingested, inhaled, or absorbed.

Step 2: Waste Segregation

Proper segregation of chemical waste is crucial to prevent dangerous reactions and ensure proper disposal. Based on the hazards identified, Z433927330 should be collected in a designated and properly labeled waste container. Never mix incompatible wastes.[1]

Quantitative Data for Common Waste Streams

The following table summarizes common categories of chemical waste and their typical disposal considerations.

Waste Category	Examples	Key Disposal Considerations
Halogenated Solvents	Dichloromethane, Chloroform	Do not mix with non-halogenated solvents. Collect in a designated, labeled container.
Non-Halogenated Solvents	Acetone, Ethanol, Hexanes	Do not mix with halogenated solvents. Collect in a designated, labeled container.
Aqueous Waste (Acidic)	Solutions with pH < 2	Neutralize to a pH between 6 and 8 before disposal, if permitted by your institution's EHS. Otherwise, collect in a designated acid waste container.
Aqueous Waste (Basic)	Solutions with pH > 12.5	Neutralize to a pH between 6 and 8 before disposal, if permitted by your institution's EHS. Otherwise, collect in a designated base waste container.
Heavy Metal Waste	Solutions containing mercury, lead, cadmium, etc.	Must be collected and disposed of as hazardous waste. Do not dispose of down the drain.
Solid Chemical Waste	Contaminated labware, gloves, spill cleanup materials	Collect in a designated, labeled solid waste container. Ensure no free liquids are present.

Step 3: Labeling and Storage

All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name(s) of the contents, and the associated hazards.[1] Store waste containers in a designated satellite accumulation area that is secure and has secondary containment to prevent spills.[1]

Step 4: Arranging for Disposal

Once a waste container is full, contact your institution's EHS office to arrange for a waste pickup. Do not allow hazardous waste to accumulate in the laboratory for an extended period.[1]

Experimental Workflow for Waste Characterization and Disposal

The following diagram illustrates the decision-making process for the proper disposal of a laboratory chemical like Z433927330.

Caption: Decision tree for classifying and disposing of laboratory chemical waste.

By following these procedural steps and consulting the provided resources, researchers can ensure the safe and compliant disposal of Z433927330 and all other chemical wastes, thereby fostering a culture of safety and environmental responsibility within the laboratory.

References

• 1. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Personal protective equipment for handling Z433927330

This document provides essential guidance for the safe handling, use, and disposal of Compound Z433927330 in a laboratory setting. Adherence to these procedures is critical to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective Equipment (PPE)

Compound Z433927330 is a potent, selective kinase inhibitor. While full toxicological data is not yet available, preliminary studies indicate that it should be handled as a hazardous substance with potential for acute toxicity and unknown long-term health effects. The primary routes of exposure are inhalation, skin contact, and ingestion.

Recommended Personal Protective Equipment (PPE):

PPE Category	Minimum Requirement	Specifications
Hand Protection	Double-gloving	Inner: Nitrile, Outer: Neoprene or thicker nitrile. Change outer glove every 2 hours or immediately upon contamination.
Eye Protection	Safety Goggles	Chemical splash goggles compliant with ANSI Z87.1. A face shield is required when handling larger quantities (>1g) or solutions outside of a fume hood.
Skin and Body Protection	Laboratory Coat	Fully buttoned, long-sleeved, flame-resistant lab coat.
Respiratory Protection	N95 Respirator	Required when handling the powdered form of the compound outside of a certified chemical fume hood.

Operational Procedures for Safe Handling

All handling of Compound Z433927330, particularly in its powdered form, must be conducted within a certified chemical fume hood to minimize inhalation risk.

Experimental Workflow for Handling Compound Z433927330: